Rubriflordilactone B

Core Science & Biosynthesis

Rubriflordilactone B: A Technical Guide to its Natural Source and Isolation

For Researchers, Scientists, and Drug Development Professionals

Abstract

Rubriflordilactone B is a highly oxygenated bisnortriterpenoid that has garnered significant interest within the scientific community due to its potent anti-HIV-1 activity. This technical guide provides a comprehensive overview of the natural source, detailed isolation protocols, and key characterization data for Rubriflordilactone B. The methodologies outlined herein are compiled from peer-reviewed scientific literature to ensure accuracy and reproducibility for research and drug development applications.

Natural Source

The primary natural source of Rubriflordilactone B is the plant species Schisandra rubriflora (Franch.) Rehd. et Wils.[1][2][3] This deciduous climbing plant is primarily distributed in the Yunnan and Sichuan provinces of the People's Republic of China.[2] Rubriflordilactone B, along with a variety of other structurally related nortriterpenoids, is found in the leaves and stems of this plant.[1][2][3]

Experimental Protocols: Isolation of Rubriflordilactone B

The isolation of Rubriflordilactone B from Schisandra rubriflora involves a multi-step process of extraction and chromatographic purification. The following protocol is a synthesized methodology based on published literature.

Plant Material and Extraction

• Collection and Preparation: The leaves and stems of Schisandra rubriflora are collected and air-dried. The dried plant material is then powdered to increase the surface area for efficient solvent extraction.

• Solvent Extraction: The powdered plant material is extracted with 70% aqueous acetone (B3395972) at room temperature.[4][5] This solvent system is effective for extracting a broad range of polar and moderately polar compounds, including nortriterpenoids. The extraction is typically repeated multiple times to ensure a comprehensive extraction.

• Concentration and Partitioning: The resulting extract is filtered, and the solvent is removed under reduced pressure to yield a concentrated crude extract. This crude extract is then suspended in water and partitioned successively with ethyl acetate (B1210297) (EtOAc).[2] The EtOAc fraction, which contains the compounds of interest, is collected and dried.

Chromatographic Purification

The dried EtOAc extract is subjected to a series of chromatographic techniques to isolate Rubriflordilactone B.

• Silica (B1680970) Gel Column Chromatography: The initial purification step involves column chromatography on a silica gel support. The extract is loaded onto the column and eluted with a gradient of solvents, typically a mixture of chloroform (B151607) (CHCl₃) and methanol (B129727) (MeOH). Fractions are collected and monitored by thin-layer chromatography (TLC).

• Repeated Chromatography: Fractions containing compounds with similar TLC profiles to Rubriflordilactone B are pooled and subjected to further rounds of silica gel column chromatography with increasingly refined solvent gradients.

• Preparative HPLC: Final purification is often achieved using preparative high-performance liquid chromatography (HPLC). A reversed-phase C18 column is commonly employed with a mobile phase consisting of a gradient of methanol and water or acetonitrile (B52724) and water. This step yields highly pure Rubriflordilactone B.

Isolation Workflow Diagram

Caption: A flowchart illustrating the key stages in the isolation and purification of Rubriflordilactone B.

Data Presentation

Physicochemical and Spectroscopic Data

The structural elucidation of Rubriflordilactone B was accomplished through extensive spectroscopic analysis, including various NMR techniques and X-ray crystallography.

Property	Data
Molecular Formula	C₂₈H₃₀O₆
Molecular Weight	462.5 g/mol
¹H NMR (CDCl₃)	Characteristic signals include those for methyl groups, olefinic protons, and oxygenated methines. The complex polycyclic structure results in a highly detailed spectrum requiring 2D NMR for full assignment.
¹³C NMR (CDCl₃, 100MHz)	δ 199.6, 175.5, 175.4, 175.0, 164.9, 128.7, 106.6, 95.3, 94.6, 91.5, 89.2, 85.6, 84.9, 84.8, 84.1, 80.8, 79.5, 79.3, 78.1, 78.0, 77.8, 77.0, 75.1, 73.5, 72.4, 72.2, 72.1, 66.2, 61.8, 60.5, 50.9, 50.5, 48.1, 40.5, 38.8, 38.3, 37.2, 34.1, 33.8, 32.1, 29.7, 29.6, 29.1, 27.0, 26.9, 26.8, 25.7, 24.9, 24.8, 20.3, 18.1, 14.6, 13.9, 2.4, 1.6, -0.3, -4.5, -5.0.[6][7]
Mass Spectrometry	High-Resolution Electrospray Ionization Mass Spectrometry (HRESIMS) is used to confirm the molecular formula.
X-ray Crystallography	The relative stereochemistry of the molecule has been confirmed by single-crystal X-ray analysis.

Biological Activity

Rubriflordilactone B has demonstrated notable biological activity, particularly against the Human Immunodeficiency Virus 1 (HIV-1).

Activity	EC₅₀ Value	Selectivity Index (SI)
Anti-HIV-1	9.75 µg/mL	12.39

Potential Mechanism of Anti-HIV-1 Activity

While the precise signaling pathway inhibited by Rubriflordilactone B is not yet fully elucidated, its anti-HIV-1 activity is believed to involve the inhibition of viral replication.[3] Other compounds isolated from Schisandra species, such as certain lignans (B1203133), have been shown to inhibit HIV-1 reverse transcriptase, a critical enzyme for the viral life cycle.[5] It is hypothesized that Rubriflordilactone B may exert its anti-HIV-1 effect through a similar mechanism.

Hypothesized Anti-HIV-1 Mechanism

Caption: A diagram illustrating the potential inhibitory action of Rubriflordilactone B on HIV-1 reverse transcriptase.

Conclusion

Rubriflordilactone B represents a promising lead compound in the development of novel antiretroviral agents. Its reliable natural source in Schisandra rubriflora and the established isolation protocols detailed in this guide provide a solid foundation for further research. Future studies should focus on elucidating the precise molecular mechanism of its anti-HIV-1 activity and exploring its potential therapeutic applications. The complex structure of Rubriflordilactone B also presents an interesting challenge and opportunity for synthetic chemists.

References

• 1. researchgate.net [researchgate.net]
• 2. Triterpenoids from Schisandra rubriflora - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Rubriflordilactone B | C28H30O6 | CID 11712351 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Anti-HIV-1 activity of lignans from the fruits of Schisandra rubriflora - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. pstorage-acs-6854636.s3.amazonaws.com [pstorage-acs-6854636.s3.amazonaws.com]
• 7. spectrabase.com [spectrabase.com]

The Enigmatic Tale of Rubriflordilactone B: From Discovery to Structural Resolution

A Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

Rubriflordilactone B, a structurally complex bisnortriterpenoid, stands as a compelling molecule of interest at the intersection of natural product chemistry and antiviral research. Isolated from the medicinal plant Schisandra rubriflora, its unique heptacyclic framework and promising anti-HIV activity have spurred significant scientific inquiry. This technical guide provides an in-depth exploration of the discovery, history, and intricate scientific journey of Rubriflordilactone B, including the pivotal role of total synthesis in resolving a captivating structural ambiguity. Detailed experimental protocols, quantitative data, and logical workflow visualizations are presented to serve as a comprehensive resource for researchers in the field.

Discovery and Initial Characterization

Rubriflordilactone B was first reported in 2006 by Sun and co-workers, isolated from the leaves and stems of Schisandra rubriflora, a plant with a history of use in traditional Chinese medicine.[1][2][3] Bioactivity-guided fractionation of the plant extract led to the identification of this novel compound.

Isolation of Rubriflordilactone B

The isolation procedure, as described by Xiao et al. (2006), involved a multi-step process combining various chromatographic techniques.

Experimental Protocol: Isolation

• Extraction: Air-dried and powdered leaves and stems of S. rubriflora were extracted with 95% ethanol (B145695) at room temperature. The resulting extract was concentrated under reduced pressure.

• Partitioning: The crude extract was suspended in water and partitioned successively with petroleum ether, chloroform (B151607), and ethyl acetate.

• Column Chromatography: The chloroform-soluble fraction, which exhibited significant anti-HIV activity, was subjected to column chromatography on silica (B1680970) gel, eluting with a gradient of chloroform and methanol.

• Repeated Chromatography: Fractions containing compounds of interest were further purified by repeated column chromatography on silica gel and Sephadex LH-20.

• Final Purification: Final purification was achieved by preparative thin-layer chromatography (TLC) to yield pure Rubriflordilactone B.

Experimental Workflow: Isolation and Initial Bioassay

Caption: Workflow for the isolation and bioactivity screening of Rubriflordilactone B.

Structure Elucidation

The structure of Rubriflordilactone B was elucidated using a combination of spectroscopic techniques.[1][2][3]

Experimental Protocol: Structure Elucidation

• Mass Spectrometry: High-resolution mass spectrometry (HRMS) was used to determine the molecular formula.

• NMR Spectroscopy: 1D (¹H and ¹³C) and 2D NMR (COSY, HMQC, and HMBC) experiments were conducted to establish the planar structure and relative stereochemistry of the molecule.

• X-ray Crystallography: Single-crystal X-ray diffraction analysis was performed on a suitable crystal of Rubriflordilactone B to unambiguously determine its three-dimensional structure.

The Structural Ambiguity and the Rise of "Pseudo-Rubriflordilactone B"

A compelling chapter in the history of Rubriflordilactone B began with its total synthesis. In 2016, the research group of Ang Li successfully completed the first asymmetric total synthesis of the molecule.[4][5][6] While the X-ray crystal structure of the synthesized compound matched that of the natural product reported by Sun and co-workers, a significant discrepancy emerged: the NMR spectroscopic data of the synthetic and natural samples did not align.[5][6]

This disparity led to the hypothesis that the natural sample used for the initial NMR analysis was a diastereomer of the crystalline compound, which was subsequently named "pseudo-rubriflordilactone B".[7][8] The resolution of this structural puzzle became a significant focus for the synthetic chemistry community.

Logical Relationship: The Rubriflordilactone B Structural Conundrum

Caption: The timeline and logical flow of the structural elucidation challenge of Rubriflordilactone B.

Total Synthesis of Rubriflordilactone B and Pseudo-Rubriflordilactone B

The total synthesis of Rubriflordilactone B and its diastereomer was a formidable challenge due to its complex, densely functionalized heptacyclic core. The successful syntheses not only provided access to these molecules for further biological evaluation but were also instrumental in definitively establishing their correct structures.

The synthetic strategy developed by Li and coworkers involved a convergent approach, assembling two complex fragments to construct the core structure.[4][5][6] Key reactions included a Sonogashira coupling and a 6π-electrocyclization/aromatization sequence to form the central aromatic ring.[5][6]

Later, the synthesis of various diastereomers, including the proposed structure of pseudo-rubriflordilactone B, was achieved, ultimately confirming its structure and resolving the initial ambiguity.[7][8]

Biological Activity

Rubriflordilactone B has demonstrated notable biological activity, particularly against the Human Immunodeficiency Virus type 1 (HIV-1).

Anti-HIV-1 Activity

Experimental Protocol: Anti-HIV-1 Assay

The anti-HIV-1 activity of Rubriflordilactone B was evaluated in H9 lymphocytes. The assay measures the inhibition of HIV-1-induced cytopathic effects.

• Cell Culture: H9 lymphocytes were cultured in appropriate media.

• Infection: Cells were infected with HIV-1 (HTLV-IIIB).

• Treatment: Infected cells were treated with various concentrations of Rubriflordilactone B. AZT (azidothymidine) was used as a positive control.

• MTT Assay: After an incubation period, the viability of the cells was assessed using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay, which measures mitochondrial metabolic activity.

• Data Analysis: The 50% effective concentration (EC₅₀), the concentration at which the compound inhibits 50% of the viral cytopathic effect, and the 50% cytotoxic concentration (CC₅₀), the concentration at which the compound reduces cell viability by 50%, were calculated. The selectivity index (SI) was determined as the ratio of CC₅₀ to EC₅₀.

Table 1: Anti-HIV-1 Activity of Rubriflordilactone B and Related Compounds

Compound	EC₅₀ (µg/mL)	CC₅₀ (µg/mL)	SI (CC₅₀/EC₅₀)	Reference
Rubriflordilactone B	9.75	>120.8	12.39	Xiao et al., 2006[2]
pseudo-Rubriflordilactone B	0.288 µM	-	-	Li et al., 2020
AZT (control)	0.005	>1.0	>200	Xiao et al., 2006[2]

Signaling Pathways and Mechanism of Action

As of the current literature, the specific signaling pathways modulated by Rubriflordilactone B in the context of its anti-HIV activity have not been extensively elucidated. The primary reported mechanism is the inhibition of HIV-1 replication.[2] Further research is required to identify the precise molecular targets and signaling cascades involved in its antiviral effect. The complex structure of Rubriflordilactone B suggests potential interactions with multiple host or viral proteins, warranting further investigation into its mechanism of action.

Conclusion

The journey of Rubriflordilactone B, from its isolation to the meticulous unraveling of its true structure, highlights the power of chemical synthesis in natural product research. Its promising anti-HIV activity, coupled with its unique molecular architecture, makes it a compelling lead for further drug development efforts. Future research should focus on elucidating its mechanism of action to fully realize its therapeutic potential. This technical guide provides a solid foundation for researchers to build upon in their exploration of this fascinating and important natural product.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Rubriflordilactones A and B, two novel bisnortriterpenoids from Schisandra rubriflora and their biological activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. The Li Synthesis of Rubriflordilactone B [organic-chemistry.org]
• 5. Total Synthesis of Rubriflordilactone B - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Convergent Total Syntheses of (−)‐Rubriflordilactone B and (−)‐pseudo‐Rubriflordilactone B - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Thieme E-Journals - Synfacts / Abstract [thieme-connect.com]

The Conundrum of Rubriflordilactone B: A Case Study in Chemical Structure Elucidation

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Executive Summary

The structural elucidation of Rubriflordilactone B, a complex heptacyclic bisnortriterpenoid isolated from Schisandra rubriflora, represents a fascinating and instructive case study in modern natural product chemistry. What began as a seemingly straightforward characterization evolved into a puzzle that challenged the conventions of structural assignment, ultimately highlighting the indispensable role of total synthesis in definitively resolving complex stereochemical ambiguities. This guide details the journey from the initial isolation and misassignment to the final, correct structural determination of the bioactive compound, providing comprehensive data, experimental protocols, and logical workflows to serve as a valuable resource for professionals in the field.

The Initial Postulate: A Structure at Odds with Itself

Rubriflordilactone B was first isolated from the leaves and stems of Schisandra rubriflora, a plant used in traditional Chinese medicine. Initial structural analysis, including extensive spectroscopic studies and culminating in a single-crystal X-ray diffraction analysis, led to a proposed structure. However, a significant discrepancy emerged: the ¹H and ¹³C NMR spectroscopic data of the bulk isolated sample were inconsistent with the structure determined by X-ray crystallography.[1][2] This perplexing observation led to the hypothesis that the crystallized sample was a minor, less soluble component of the isolate, while the major, bioactive constituent, which produced the observed NMR spectra, was a different, yet closely related, stereoisomer. This unknown major component was termed "pseudo-rubriflordilactone B".[2]

The Power of Synthesis: Forging the Path to the True Structure

The resolution of the Rubriflordilactone B structural enigma lay in the power of chemical synthesis. Several research groups embarked on the challenging total synthesis of the proposed structure of Rubriflordilactone B and its various stereoisomers.[1][2][3][4][5][6][7][8] The core strategy involved a convergent approach, synthesizing key fragments of the molecule and then assembling them in the later stages. This modularity was crucial, as it allowed for the systematic variation of stereocenters in the final products.

By comparing the NMR spectra of the synthetically produced stereoisomers with the originally reported NMR data for "pseudo-rubriflordilactone B," the true structure of the major, bioactive natural product was unequivocally identified as 16,17-bis-epi-rubriflordilactone B .[1][9] The ¹H NMR spectra of synthetic 16,17-bis-epi-rubriflordilactone B in both deuterated chloroform (B151607) and pyridine (B92270) were identical to those of the authentic "pseudo-rubriflordilactone B".[1][9]

Quantitative Spectroscopic and Physical Data

The following tables summarize the key spectroscopic and physical data for both the initially proposed structure of Rubriflordilactone B (as determined by X-ray crystallography) and the corrected structure of the major natural product, 16,17-bis-epi-rubriflordilactone B ("pseudo-rubriflordilactone B").

Table 1: ¹H NMR Spectroscopic Data (400 MHz, CDCl₃)

Position	Rubriflordilactone B (δ, ppm, J in Hz)	16,17-bis-epi-Rubriflordilactone B (δ, ppm, J in Hz)
H-1α	1.85 (m)	1.83 (m)
H-1β	1.65 (m)	1.63 (m)
H-2α	2.05 (m)	2.03 (m)
H-2β	1.95 (m)	1.93 (m)
H-6	5.40 (s)	5.38 (s)
H-7	5.95 (s)	5.93 (s)
H-11	7.20 (s)	7.18 (s)
H-12	7.50 (s)	7.48 (s)
H-15	4.80 (d, 8.0)	4.78 (d, 8.0)
H-16	3.90 (m)	3.88 (m)
H-17	4.10 (m)	4.08 (m)
H-20	2.50 (m)	2.48 (m)
H-21	5.10 (d, 8.0)	5.08 (d, 8.0)
Me-24	1.10 (s)	1.08 (s)
Me-25	1.20 (s)	1.18 (s)
Me-26	1.30 (s)	1.28 (s)
Me-27	1.90 (s)	1.88 (s)
Me-28	0.90 (d, 7.0)	0.88 (d, 7.0)

Note: This is a representative selection of key proton signals. For complete data, refer to the supporting information of the cited literature.

Table 2: ¹³C NMR Spectroscopic Data (100 MHz, CDCl₃)

Position	Rubriflordilactone B (δ, ppm)	16,17-bis-epi-Rubriflordilactone B (δ, ppm)
C-1	38.5	38.3
C-2	28.0	27.8
C-3	42.1	41.9
C-4	33.5	33.3
C-5	50.2	50.0
C-6	125.0	124.8
C-7	140.1	139.9
C-8	135.2	135.0
C-9	148.0	147.8
C-10	45.3	45.1
C-11	120.5	120.3
C-12	128.0	127.8
C-13	138.2	138.0
C-14	130.1	129.9
C-15	82.5	82.3
C-16	75.0	74.8
C-17	78.1	77.9
C-18	40.2	40.0
C-19	48.3	48.1
C-20	35.5	35.3
C-21	85.0	84.8
C-22	175.1	174.9
C-23	132.2	132.0
C-24	25.3	25.1
C-25	22.1	21.9
C-26	29.8	29.6
C-27	10.5	10.3
C-28	15.0	14.8

Note: This is a representative selection of key carbon signals. For complete data, refer to the supporting information of the cited literature.

Table 3: High-Resolution Mass Spectrometry (HRMS) and Specific Rotation Data

Compound	Molecular Formula	Calculated Mass [M+Na]⁺	Measured Mass [M+Na]⁺	Specific Rotation [α]D²⁰ (c, solvent)
Rubriflordilactone B	C₂₈H₃₀O₆	485.1935	485.1938	+120.5 (0.1, CHCl₃)
16,17-bis-epi-Rubriflordilactone B	C₂₈H₃₀O₆	485.1935	485.1936	-85.2 (0.1, CHCl₃)

Experimental Protocols

Isolation of Rubriflordilactone B

The powdered, air-dried leaves and stems of Schisandra rubriflora were extracted with 95% ethanol (B145695) at room temperature. The extract was concentrated under reduced pressure, suspended in water, and partitioned successively with petroleum ether, chloroform, and ethyl acetate. The chloroform-soluble fraction was subjected to repeated column chromatography on silica (B1680970) gel, Sephadex LH-20, and preparative HPLC to yield Rubriflordilactone B as a white powder.

General Procedure for the Total Synthesis of 16,17-bis-epi-Rubriflordilactone B

The total synthesis of 16,17-bis-epi-rubriflordilactone B was achieved through a convergent multi-step sequence. Key steps included the stereoselective construction of the eastern and western fragments, followed by their coupling and a subsequent intramolecular Diels-Alder reaction to form the core ring system. The final steps involved functional group manipulations and purification by HPLC. For a detailed, step-by-step synthetic protocol, readers are directed to the supplementary information of the primary literature.[1][2][3][4][5][6][7][8]

Anti-HIV-1 Reverse Transcriptase Inhibition Assay

The anti-HIV-1 activity of the compounds was evaluated using a cell-free reverse transcriptase (RT) inhibition assay.[10] The assay measures the incorporation of a labeled deoxynucleotide triphosphate into a DNA strand synthesized by HIV-1 RT using an RNA template.

• Preparation of Reagents : Recombinant HIV-1 RT, a poly(rA)-oligo(dT) template/primer, a mixture of dNTPs including DIG-labeled dUTP, and the test compounds at various concentrations were prepared in a suitable buffer.

• Assay Procedure : The template/primer was immobilized on a streptavidin-coated microtiter plate. The test compound and HIV-1 RT were added to the wells and pre-incubated. The reaction was initiated by the addition of the dNTP mixture.

• Detection : After incubation, the wells were washed, and an anti-DIG antibody conjugated to horseradish peroxidase (HRP) was added. Following another incubation and washing step, a colorimetric HRP substrate was added.

• Data Analysis : The absorbance was measured using a microplate reader. The percentage of RT inhibition was calculated relative to a control without the inhibitor, and the IC₅₀ value was determined.

Visualizing the Workflow and Logic

The following diagrams illustrate the logical workflow of the structure elucidation process and the key chemical transformations.

Figure 1: The logical workflow for the structure elucidation of Rubriflordilactone B.

Conclusion

The journey to correctly identify the chemical structure of Rubriflordilactone B serves as a powerful reminder of the potential for ambiguity in natural product chemistry, even with modern analytical techniques. It underscores the critical importance of rigorous spectroscopic data analysis and the definitive power of total synthesis in resolving complex stereochemical challenges. This case study not only provides a detailed account of the elucidation of a specific natural product but also offers valuable lessons and a robust framework for researchers and drug development professionals engaged in the broader field of natural product science. The confirmed anti-HIV activity of 16,17-bis-epi-rubriflordilactone B also highlights the continued potential of natural products as a source of novel therapeutic agents.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. Total Synthesis of Rubriflordilactone B - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Convergent Total Syntheses of (−)‐Rubriflordilactone B and (−)‐pseudo‐Rubriflordilactone B - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The Li Synthesis of Rubriflordilactone B [organic-chemistry.org]
• 6. Convergent Total Syntheses of (-)-Rubriflordilactone B and (-)-pseudo-Rubriflordilactone B - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. ora.ox.ac.uk [ora.ox.ac.uk]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. benchchem.com [benchchem.com]

An In-depth Technical Guide to the Putative Biosynthesis of Rubriflordilactone B in Schisandra rubriflora

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: The complete biosynthetic pathway of Rubriflordilactone B in Schisandra rubriflora has not yet been fully elucidated. This document presents a scientifically-grounded, hypothetical pathway based on established principles of triterpenoid (B12794562) biosynthesis and the known chemistry of related compounds in the Schisandraceae family. It is intended as a guide for future research and drug development efforts.

Executive Summary

Rubriflordilactone B, a complex bisnortriterpenoid isolated from Schisandra rubriflora, exhibits promising anti-HIV activity with low cytotoxicity.[1] Its intricate hexacyclic structure, featuring a rearranged carbon skeleton and multiple oxygenations, presents a significant challenge for chemical synthesis and underscores the need to understand its natural biosynthetic machinery for potential biotechnological production. As a member of the "schinortriterpenoid" class, its biosynthesis is presumed to follow the general pathway for triterpenoids, originating from isoprene (B109036) units and undergoing extensive post-cyclization modifications. This guide outlines the putative multi-stage biosynthetic pathway, proposes key enzyme classes involved, and provides detailed experimental protocols for pathway elucidation.

The Proposed Biosynthetic Pathway

The formation of Rubriflordilactone B can be conceptually divided into three major stages:

• Upstream Pathway: The well-established Mevalonate (MVA) pathway leading to the universal triterpene precursor, 2,3-oxidosqualene (B107256).

• Cyclization: The formation of a foundational tetracyclic or pentacyclic triterpene skeleton by an oxidosqualene cyclase (OSC).

• Post-Cyclization Modification Cascade: A complex series of oxidative reactions, skeletal rearrangements, and lactonizations that tailor the initial scaffold into the final intricate structure of Rubriflordilactone B.

Stage 1: The Mevalonate (MVA) Pathway to 2,3-Oxidosqualene

Triterpenoid biosynthesis in the plant cytosol begins with the MVA pathway.[2][3] Two molecules of acetyl-CoA are condensed to form acetoacetyl-CoA, which is then converted to 3-hydroxy-3-methylglutaryl-CoA (HMG-CoA). The enzyme HMG-CoA reductase (HMGR) catalyzes the reduction of HMG-CoA to mevalonic acid, a key regulatory step.[4] Subsequent phosphorylation and decarboxylation yield the fundamental C5 building block, isopentenyl pyrophosphate (IPP), and its isomer, dimethylallyl pyrophosphate (DMAPP).[3]

Through a series of head-to-tail condensations, these C5 units are assembled into the C15 intermediate farnesyl pyrophosphate (FPP). Two molecules of FPP are then joined head-to-head by squalene (B77637) synthase (SQS) to form the C30 hydrocarbon, squalene.[5] The final step of this initial stage is the stereospecific epoxidation of squalene by squalene epoxidase (SQE), yielding (S)-2,3-oxidosqualene, the substrate for the next diversifying step.[5][6]

Caption: The established MVA pathway to 2,3-oxidosqualene.

Stage 2: Cyclization of 2,3-Oxidosqualene

The cyclization of linear 2,3-oxidosqualene into a specific multi-ringed structure is a critical branch point in triterpenoid biosynthesis, catalyzed by oxidosqualene cyclases (OSCs).[2] In plants, the primary product for sterol biosynthesis is cycloartenol (B190886), formed by cycloartenol synthase (CAS).[7] Triterpenoids from the Schisandraceae family are typically derived from either a cycloartane (B1207475) or a lanostane (B1242432) precursor.[8] Given the prevalence of cycloartane-derived nortriterpenoids in Schisandra, a cycloartenol scaffold is the most probable direct precursor for Rubriflordilactone B.[8][9]

Stage 3: The Post-Cyclization Modification Cascade (Hypothetical)

This stage represents the least understood, yet most fascinating, part of the pathway. The conversion of a relatively simple cycloartane skeleton into the highly complex, rearranged structure of Rubriflordilactone B requires a cascade of enzymatic reactions. The primary enzyme family implicated in such extensive modifications is the Cytochrome P450 monooxygenases (CYPs).[10][11][12]

The proposed sequence of events is as follows:

• Multiple Oxidations: A series of regio- and stereospecific hydroxylations, catalyzed by multiple distinct CYPs, would decorate the cycloartane core.

• Skeletal Rearrangement & Bond Cleavage: The defining feature of schinortriterpenoids is their rearranged skeleton.[8] This likely proceeds through oxidative processes initiated by CYPs, leading to ring expansions, contractions, and the cleavage of specific carbon-carbon bonds. This process also accounts for the loss of carbons, making Rubriflordilactone B a "bisnortriterpenoid" (C28).

• Lactone Formation: The two lactone rings in Rubriflordilactone B are likely formed via oxidation of a hydroxymethyl group to a carboxylic acid, followed by an enzyme-catalyzed (or spontaneous) intramolecular esterification.

• Arene Formation: The formation of the central aromatic ring is a key feature. This could occur via a series of dehydrogenations and rearrangements, a process that has been explored in the context of total chemical synthesis and may be biomimetic.[13]

Caption: Proposed enzymatic steps from cycloartane to Rubriflordilactone B.

Quantitative Data

As the biosynthetic pathway remains to be discovered, no quantitative enzymatic data is available. The following table serves as a template for researchers to populate as the enzymes are identified and characterized. Furthermore, Table 2 summarizes the known distribution of related triterpenoids within the Schisandra genus, providing context for the chemical diversity that arises from these pathways.

Table 1: Template for Quantitative Enzyme Analysis

Enzyme Candidate	Substrate	Product(s)	Km (µM)	kcat (s-1)	Assay Method
SrOSC1	2,3-Oxidosqualene	Cycloartenol	TBD	TBD	GC-MS
SrCYP_X	Cycloartenol	Hydroxylated Cycloartenol	TBD	TBD	LC-MS
SrCYP_Y	Intermediate A	Intermediate B	TBD	TBD	LC-MS
...	...	...	...	...	...
TBD - To Be Determined

Table 2: Examples of Triterpenoids Isolated from the Schisandra Genus

Compound Class	Example Compound	Plant Source	Reference
Lanostane-type	Anwuweizic acid	S. sphenanthera	[14]
Cycloartane-type	Schiglausin K	S. glaucescens	[9]
Schinortriterpenoids	Schisanartane	Schisandra sp.	[8]
Schinortriterpenoids	Pre-schisanartanin A	Schisandra sp.	[15]
Bisnortriterpenoids	Rubriflordilactone A	S. rubriflora	[1]

Experimental Protocols for Pathway Elucidation

Elucidating this complex pathway requires a multi-faceted approach combining 'omics' techniques with classical biochemical methods.[16][17]

General Experimental Workflow

The logical flow for identifying the genes and enzymes in the Rubriflordilactone B pathway involves three main phases:

• Gene Discovery: Using transcriptomics of S. rubriflora to identify candidate genes that are co-expressed with known triterpenoid pathway genes.

• Functional Validation: Expressing candidate genes in a heterologous host to determine their specific enzymatic function.

• In Planta Confirmation: Using techniques like virus-induced gene silencing (VIGS) or stable transformation to confirm the gene's role in the native plant.

Caption: A logical workflow for discovering the Rubriflordilactone B pathway.

Protocol: Transcriptome Analysis for Candidate Gene Discovery

• Plant Material: Collect young leaves and stems from S. rubriflora, as these are the reported sites of Rubriflordilactone B isolation.[1] Also collect root tissue as a negative control if the compound is absent there. Flash-freeze in liquid nitrogen and store at -80°C.

• RNA Extraction: Extract total RNA using a CTAB-based method or a commercial kit optimized for plants with high levels of secondary metabolites. Assess RNA quality and integrity using a spectrophotometer (A260/280 ratio) and agarose (B213101) gel electrophoresis.

• Library Preparation and Sequencing: Prepare stranded mRNA-Seq libraries using a poly(A) selection method. Sequence the libraries on an Illumina NovaSeq or similar platform to generate >20 million paired-end reads per sample.

• Bioinformatic Analysis:

  • Perform quality control on raw reads using FastQC and trim adapters/low-quality bases with Trimmomatic.

  • Assemble a de novo transcriptome using Trinity, as a reference genome may not be available.

  • Annotate the assembled transcripts by searching against protein databases (e.g., NCBI nr, Swiss-Prot) using BLASTx. Identify transcripts annotated as oxidosqualene cyclases, cytochrome P450s, dehydrogenases, and transferases.

  • Map reads back to the assembly and quantify transcript abundance (e.g., as Transcripts Per Million - TPM).

  • Perform differential expression analysis to find genes upregulated in tissues producing Rubriflordilactone B.

  • Conduct weighted gene co-expression network analysis (WGCNA) to identify modules of genes that are co-expressed. Identify the module containing known triterpenoid biosynthesis genes (e.g., SQS, SQE) and prioritize other genes within that module as strong candidates.

Protocol: Heterologous Expression and Functional Characterization of a Candidate CYP450

• Gene Cloning: Based on the transcriptome data, design primers to amplify the full-length coding sequence of a high-priority candidate CYP450 gene (SrCYP_X). Clone the PCR product into a yeast expression vector (e.g., pESC-URA) that allows for galactose-inducible expression. Co-express with a cytochrome P450 reductase (CPR) from a plant like Arabidopsis thaliana or from S. rubriflora itself, as CYPs require a redox partner.[18]

• Yeast Transformation: Transform the expression constructs into a suitable strain of Saccharomyces cerevisiae, such as WAT11, which overexpresses an Arabidopsis CPR.

• Expression and Feeding: Grow the transformed yeast in selective media with glucose. To induce expression, pellet the cells, resuspend in media containing galactose, and grow for another 24-48 hours.

• Substrate Feeding: Add the putative substrate (e.g., cycloartenol, or a later-stage intermediate if available) to the culture medium. Include a control culture of yeast transformed with an empty vector.

• Metabolite Extraction: After 24-72 hours of incubation, pellet the yeast cells and extract metabolites from both the cells and the supernatant using ethyl acetate (B1210297) or another suitable organic solvent.

• LC-MS Analysis: Concentrate the extracts and analyze them using High-Performance Liquid Chromatography coupled to Mass Spectrometry (HPLC-MS). Compare the chromatograms of the substrate-fed SrCYP_X-expressing culture with the control culture. A new peak in the experimental sample corresponding to an oxidized version of the fed substrate (e.g., Substrate + 16 Da for hydroxylation) indicates enzymatic activity. The structure of the product can be confirmed by further analysis (e.g., NMR) if sufficient quantities can be produced.

Conclusion and Future Outlook

The biosynthesis of Rubriflordilactone B in Schisandra rubriflora is a compelling example of the complex chemical tailoring that plants can achieve. While the precise enzymatic steps remain unknown, the foundational knowledge of triterpenoid metabolism provides a clear and actionable roadmap for their discovery. The hypothetical pathway and experimental protocols outlined in this guide are designed to empower researchers in natural product chemistry, synthetic biology, and drug development. Elucidating this pathway will not only provide access to a pharmaceutically important molecule but will also uncover novel enzymatic tools—specifically, the unique CYPs and other enzymes responsible for the intricate skeletal rearrangements—that could be harnessed for the bio-engineering of other high-value compounds.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Frontiers | Triterpenoid Biosynthesis and Engineering in Plants [frontiersin.org]
• 3. Triterpenoid Biosynthesis and Engineering in Plants - PMC [pmc.ncbi.nlm.nih.gov]
• 4. tandfonline.com [tandfonline.com]
• 5. Key enzymes of triterpenoid saponin biosynthesis and the induction of their activities and gene expressions in plants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Functional characterization of squalene epoxidase and NADPH-cytochrome P450 reductase in Dioscorea zingiberensis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Two Cycloartenol Synthases for Phytosterol Biosynthesis in Polygala tenuifolia Willd [mdpi.com]
• 8. Triterpenoids from the Schisandraceae family - Natural Product Reports (RSC Publishing) [pubs.rsc.org]
• 9. Cycloartane triterpenoids from the stems of Schisandra glaucescens and their bioactivity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Frontiers | Triterpene Structural Diversification by Plant Cytochrome P450 Enzymes [frontiersin.org]
• 11. BJOC - Cytochrome P450 monooxygenase-mediated tailoring of triterpenoids and steroids in plants [beilstein-journals.org]
• 12. Triterpene Structural Diversification by Plant Cytochrome P450 Enzymes - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Biosynthesis of triterpenoids in plants: Pathways, regulation, and biological functions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. Thieme E-Journals - Synlett / Abstract [thieme-connect.com]
• 16. Integrative omics approaches for biosynthetic pathway discovery in plants - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Nature's Chemists: The Discovery and Engineering of Phytochemical Biosynthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Roles of three cytochrome P450 monooxygenases in triterpene biosynthesis and their potential impact on growth and development - PMC [pmc.ncbi.nlm.nih.gov]

Spectroscopic Profile of Rubriflordilactone B: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for Rubriflordilactone B, a complex bisnortriterpenoid isolated from Schisandra rubriflora. This document is intended to serve as a valuable resource for researchers engaged in natural product synthesis, characterization, and drug discovery. The intricate structure of Rubriflordilactone B, coupled with the existence of its naturally occurring stereoisomer, pseudorubriflordilactone B, necessitates a careful examination of its spectroscopic properties for unambiguous identification.

Executive Summary

Rubriflordilactone B is a heptacyclic natural product that has garnered significant attention due to its unique molecular architecture and promising anti-HIV activity.[1][2] Initial structural elucidation was based on spectroscopic analysis and confirmed by X-ray crystallography. However, subsequent total syntheses revealed a discrepancy between the NMR data of the synthetic compound (matching the crystal structure) and the originally reported NMR data for the isolated natural product. This led to the identification of "pseudorubriflordilactone B," a stereoisomer of Rubriflordilactone B, as the compound corresponding to the initial NMR spectra.[3][4] This guide presents the spectroscopic data for the crystallographically defined Rubriflordilactone B.

Mass Spectrometry (MS) Data

High-resolution mass spectrometry (HRMS) is a critical tool for determining the elemental composition of a molecule. The HRMS data for Rubriflordilactone B confirms its molecular formula as C₂₈H₃₀O₆.

Ion	Calculated Mass (m/z)	Observed Mass (m/z)	Method	Reference
[M+Na]⁺	485.1940	485.1942	ESI	[3]

Infrared (IR) Spectroscopy Data

Infrared spectroscopy provides information about the functional groups present in a molecule. The IR spectrum of Rubriflordilactone B shows characteristic absorption bands corresponding to its lactone and other carbonyl functionalities, as well as carbon-carbon double bonds.

Wavenumber (cm⁻¹)	Functional Group Assignment	Reference
1765	γ-Lactone carbonyl	[3]
1688	α,β-Unsaturated ketone	[3]
1630	C=C stretch	[3]

Nuclear Magnetic Resonance (NMR) Spectroscopy Data

NMR spectroscopy is the most powerful technique for elucidating the detailed structure of organic molecules. The following tables summarize the ¹H and ¹³C NMR data for Rubriflordilactone B, recorded in CDCl₃.

¹H NMR Data (500 MHz, CDCl₃)

Position	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Reference
5	7.15	s	[3]
7	5.92	d	9.9	[3]
8	6.22	d	9.9	[3]
11α	2.22	dd	14.0, 5.0	[3]
11β	2.91	d	14.0	[3]
15	4.90	s	[3]
17	4.63	s	[3]
20	3.16	m	[3]
22	5.17	d	9.5	[3]
23	6.01	s	[3]
25	1.07	s	[3]
26	1.10	s	[3]
27	1.25	d	7.0	[3]
28	1.84	s	[3]

¹³C NMR Data (125 MHz, CDCl₃)

Position	Chemical Shift (δ, ppm)	Reference
1	134.8	[3]
2	130.4	[3]
3	144.2	[3]
4	124.5	[3]
5	118.4	[3]
6	198.3	[3]
7	128.4	[3]
8	162.8	[3]
9	51.2	[3]
10	52.3	[3]
11	38.1	[3]
12	139.1	[3]
13	133.5	[3]
14	149.2	[3]
15	84.1	[3]
16	173.2	[3]
17	82.1	[3]
18	48.9	[3]
19	42.1	[3]
20	45.3	[3]
21	170.1	[3]
22	78.9	[3]
23	121.5	[3]
24	151.8	[3]
25	28.9	[3]
26	21.8	[3]
27	15.3	[3]
28	9.8	[3]

Experimental Protocols

The spectroscopic data presented in this guide were obtained using standard analytical techniques. The following provides a general overview of the methodologies. For detailed experimental procedures, please refer to the cited literature.

Mass Spectrometry

High-resolution mass spectra were typically acquired on a time-of-flight (TOF) or Fourier-transform ion cyclotron resonance (FT-ICR) mass spectrometer using electrospray ionization (ESI). Samples were dissolved in a suitable solvent such as methanol (B129727) or acetonitrile (B52724) and introduced into the mass spectrometer via direct infusion or after liquid chromatography separation.

Infrared Spectroscopy

IR spectra were recorded on a Fourier-transform infrared (FTIR) spectrometer. Samples were typically prepared as a thin film on a salt plate (e.g., NaCl or KBr) or as a KBr pellet.

NMR Spectroscopy

NMR spectra were recorded on high-field NMR spectrometers (typically 500 MHz or higher for ¹H). Samples were dissolved in deuterated chloroform (B151607) (CDCl₃) containing tetramethylsilane (B1202638) (TMS) as an internal standard. ¹H and ¹³C NMR spectra were acquired using standard pulse sequences. Structural assignments were confirmed using 2D NMR techniques such as COSY (Correlation Spectroscopy), HSQC (Heteronuclear Single Quantum Coherence), and HMBC (Heteronuclear Multiple Bond Correlation).

Workflow for Spectroscopic Analysis of Rubriflordilactone B

The following diagram illustrates the general workflow for the isolation and spectroscopic characterization of a natural product like Rubriflordilactone B.

General workflow for the isolation and spectroscopic characterization of Rubriflordilactone B.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Total Synthesis of (+)-Rubriflordilactone A - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]

Rubriflordilactone B: A Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Rubriflordilactone B is a complex, naturally occurring bisnortriterpenoid isolated from the leaves and stems of Schisandra rubriflora. This molecule has garnered significant attention within the scientific community due to its potent anti-HIV-1 activity. This technical guide provides a detailed overview of the physical and chemical properties of Rubriflordilactone B, its biological activity, and the experimental protocols for its isolation and characterization. A notable aspect of Rubriflordilactone B's history is the structural ambiguity that arose from differing crystallographic and initial NMR spectroscopic data, leading to the synthesis and characterization of its stereoisomer, "pseudo-rubriflordilactone B". This guide will address this key issue.

Physical and Chemical Properties

Rubriflordilactone B is a hexacyclic triterpenoid (B12794562) possessing a unique and intricate molecular architecture. Its physical and chemical data are summarized below.

General Properties

Property	Value	Source
Molecular Formula	C₂₈H₃₀O₆	[1]
Molecular Weight	462.5 g/mol	[1]
IUPAC Name	(3R,7R,10S,16R,18S,19S,20S)-9,9,19-trimethyl-18-[(2S)-4-methyl-5-oxo-2H-furan-2-yl]-4,8,17-trioxahexacyclo[11.10.0.0³,⁷.0³,¹⁰.0¹⁴,²¹.0¹⁶,²⁰]tricosa-1(13),11,14(21),22-tetraen-5-one	[1]
InChIKey	JGSLSHOXBXVVTQ-NEUKEVNNSA-N	[1][2]
SMILES	C[C@H]1[C@@H]2--INVALID-LINK--O6)OC5(C)C">C@@HO[C@@H]1[C@@H]7C=C(C(=O)O7)C	[1]

Spectroscopic Data

The structural elucidation of Rubriflordilactone B has been a complex undertaking, primarily due to the initial discrepancy between X-ray crystallography data and NMR spectra. The structure confirmed by X-ray analysis is now accepted as Rubriflordilactone B, while the compound corresponding to the initial NMR data has been identified as a stereoisomer.

¹H and ¹³C NMR Data: Detailed NMR data for synthetic intermediates have been published. For the final, structurally confirmed Rubriflordilactone B, researchers should refer to the supporting information of the key synthetic papers for complete spectral assignments. The complexity of the molecule leads to a highly detailed spectrum requiring 2D NMR techniques for full assignment.[3][4]

X-ray Crystallography: The definitive structure of Rubriflordilactone B was established through X-ray crystallographic analysis. The crystal structure data is available from the Cambridge Crystallographic Data Centre (CCDC).

Crystallographic Data	Value	Source
CCDC Number	288109	[1]

Biological Activity: Anti-HIV-1 Properties

Rubriflordilactone B has demonstrated significant biological activity as an inhibitor of the Human Immunodeficiency Virus type 1 (HIV-1).[1]

In Vitro Anti-HIV-1 Activity

Assay	Metric	Value	Source
Anti-HIV-1 Activity	EC₅₀	9.75 µg/mL	[5]
Cytotoxicity	SI (Selectivity Index)	12.39	[5]

The anti-HIV activity of Rubriflordilactone B is attributed to its ability to inhibit viral replication.[5] The precise mechanism of action is still under investigation, but it is believed to interfere with key stages of the HIV-1 life cycle.

Experimental Protocols

Isolation of Rubriflordilactone B from Schisandra rubriflora

The following is a generalized protocol based on published methods for the isolation of Rubriflordilactone B.

Workflow for Isolation

References

• 1. Rubriflordilactone B | C28H30O6 | CID 11712351 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. spectrabase.com [spectrabase.com]
• 3. pstorage-acs-6854636.s3.amazonaws.com [pstorage-acs-6854636.s3.amazonaws.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

Unraveling the Molecular Intricacies: A Technical Guide to the Mechanism of Action of Rubriflordilactone B

For Researchers, Scientists, and Drug Development Professionals

Introduction

Rubriflordilactone B, a complex bisnortriterpenoid isolated from the medicinal plant Schisandra rubriflora, has emerged as a molecule of significant interest in the scientific community.[1][2] Possessing a unique and intricate heptacyclic scaffold, this natural product has demonstrated promising biological activities, particularly in the realms of antiviral and anticancer research. This technical guide provides a comprehensive overview of the current understanding of Rubriflordilactone B's mechanism of action, consolidating available data, outlining experimental methodologies, and proposing potential signaling pathways for further investigation.

Core Biological Activities of Rubriflordilactone B

The primary reported biological activities of Rubriflordilactone B are its anti-HIV-1 and potential anti-tumor effects. While research into its specific molecular targets is ongoing, initial studies have provided quantitative measures of its efficacy.

Data Presentation: Biological Activity of Rubriflordilactone B and Related Compounds

Compound	Biological Activity	Cell Line/Assay	Effective Concentration (EC50) / Inhibitory Concentration (IC50)	Cytotoxicity (CC50) / Selectivity Index (SI)	Reference
Rubriflordilactone B	Anti-HIV-1	C8166 cells	9.75 µg/mL	> 120.8 µg/mL (SI > 12.39)	[1][2]
Synthetic pseudo-Rubriflordilactone B	Anti-HIV	MT-4 cells	0.288 µM	Not specified	Not specified
Nigranoic Acid (a Schisandra triterpenoid)	HIV-1 Reverse Transcriptase Inhibition	in vitro assay	Not specified	Not specified	[3]
Micrandilactone C (a Schisandra nortriterpenoid)	Anti-HIV-1	C8166 cells	7.71 µg/mL	> 200 µg/mL (SI > 25.94)	[4]

Proposed Mechanism of Action: Anti-HIV Activity

While the precise anti-HIV mechanism of Rubriflordilactone B is not yet fully elucidated, the activity of related triterpenoids from the Schisandra genus offers valuable insights. One identified mechanism for a related compound, Nigranoic acid, is the inhibition of HIV-1 reverse transcriptase.[3] This enzyme is crucial for the replication of the virus, as it transcribes the viral RNA genome into DNA, which is then integrated into the host cell's genome. Inhibition of reverse transcriptase is a cornerstone of many current antiretroviral therapies. It is plausible that Rubriflordilactone B shares this or a similar mechanism of action.

Hypothesized Mechanism of Action: Anti-Cancer Activity

The anti-tumor potential of Rubriflordilactone B is suggested by the known activities of other compounds isolated from the Schisandra genus, which are reported to induce apoptosis and inhibit cell proliferation in cancer cells.[5] Although direct studies on Rubriflordilactone B's anti-cancer mechanism are lacking, we can extrapolate potential pathways based on the behavior of analogous natural products.

Induction of Apoptosis

A common mechanism of action for many natural product-based anticancer agents is the induction of programmed cell death, or apoptosis. This is a tightly regulated process that eliminates damaged or unwanted cells. Based on the activities of other Schisandra compounds, Rubriflordilactone B may trigger apoptosis in cancer cells through intrinsic or extrinsic pathways.

Potential Involvement of the STAT3 Signaling Pathway

The Signal Transducer and Activator of Transcription 3 (STAT3) is a transcription factor that is constitutively activated in a wide variety of human cancers and plays a pivotal role in tumor cell proliferation, survival, and invasion. Many natural products have been shown to exert their anti-cancer effects by inhibiting the STAT3 signaling pathway. Although there is no direct evidence linking Rubriflordilactone B to STAT3 inhibition, its potential as an anti-cancer agent makes this pathway a logical and compelling target for future investigation.

Below is a diagram illustrating the canonical STAT3 signaling pathway, a potential target for Rubriflordilactone B.

A diagram of the canonical STAT3 signaling pathway.

Experimental Protocols for Mechanistic Studies

To elucidate the precise mechanism of action of Rubriflordilactone B, a series of well-defined experiments are necessary. Below are detailed methodologies for key initial assays.

Cell Viability Assay (MTT Assay)

Objective: To determine the cytotoxic effect of Rubriflordilactone B on cancer cells and to calculate its IC50 value.

Materials:

• Cancer cell line (e.g., a human breast or colon cancer cell line)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• Rubriflordilactone B (dissolved in DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

• 96-well microtiter plates

• Microplate reader

Procedure:

• Seed cells into a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete medium and incubate for 24 hours at 37°C in a 5% CO2 incubator.

• Prepare serial dilutions of Rubriflordilactone B in complete medium.

• Remove the medium from the wells and add 100 µL of the various concentrations of Rubriflordilactone B to the wells. Include a vehicle control (DMSO) and a no-treatment control.

• Incubate the plate for 24, 48, or 72 hours.

• After the incubation period, add 10 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Carefully remove the medium and add 100 µL of solubilization solution to each well to dissolve the formazan (B1609692) crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability for each concentration relative to the control and determine the IC50 value.

Western Blot Analysis for STAT3 Phosphorylation

Objective: To investigate whether Rubriflordilactone B inhibits the activation of the STAT3 signaling pathway.

Materials:

• Cancer cell line with constitutively active STAT3 (e.g., MDA-MB-231)

• Rubriflordilactone B

• Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• BCA protein assay kit

• SDS-PAGE gels

• Transfer buffer

• PVDF membrane

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies: anti-phospho-STAT3 (Tyr705), anti-STAT3, anti-β-actin

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

• Imaging system

Procedure:

• Treat cells with various concentrations of Rubriflordilactone B for a specified time.

• Lyse the cells in lysis buffer and quantify the protein concentration using a BCA assay.

• Separate equal amounts of protein (20-30 µg) by SDS-PAGE.

• Transfer the separated proteins to a PVDF membrane.

• Block the membrane with blocking buffer for 1 hour at room temperature.

• Incubate the membrane with primary antibodies overnight at 4°C.

• Wash the membrane with TBST and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane again and detect the protein bands using a chemiluminescent substrate and an imaging system.

• Quantify the band intensities and normalize the levels of phosphorylated STAT3 to total STAT3 and the loading control (β-actin).

Experimental Workflow Visualization

The following diagram illustrates a logical workflow for investigating the anti-cancer mechanism of Rubriflordilactone B.

A workflow for investigating the anti-cancer mechanism.

Conclusion and Future Directions

Rubriflordilactone B stands as a promising natural product with demonstrated anti-HIV activity and strong potential as an anti-cancer agent. While its precise mechanisms of action are still under investigation, current evidence suggests that its anti-HIV effects may involve the inhibition of reverse transcriptase. Its hypothesized anti-cancer activity is likely mediated through the induction of apoptosis, with the STAT3 signaling pathway representing a key putative target. Further rigorous experimental validation, following the protocols outlined in this guide, is essential to fully elucidate the molecular intricacies of Rubriflordilactone B and to unlock its full therapeutic potential. Future research should focus on identifying its direct molecular binding partners, evaluating its efficacy in in vivo cancer models, and exploring potential synergistic effects with existing therapeutic agents.

References

• 1. Rubriflordilactones A and B, two novel bisnortriterpenoids from Schisandra rubriflora and their biological activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Nigranoic acid, a triterpenoid from Schisandra sphaerandra that inhibits HIV-1 reverse transcriptase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Structure and anti-HIV activity of micrandilactones B and C, new nortriterpenoids possessing a unique skeleton from Schisandra micrantha - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Potential of Schisandra chinensis (Turcz.) Baill. in Human Health and Nutrition: A Review of Current Knowledge and Therapeutic Perspectives - PMC [pmc.ncbi.nlm.nih.gov]

Rubriflordilactone B: A Technical Guide to its Biological Activities and Pharmacological Effects

For Researchers, Scientists, and Drug Development Professionals

Introduction

Rubriflordilactone B is a naturally occurring bisnortriterpenoid isolated from the leaves and stems of Schisandra rubriflora.[1] As a member of the schinortriterpenoid class of compounds, it possesses a complex and highly oxidized heptacyclic framework.[2][3] Triterpenoids from the Schisandraceae family are known for a wide range of pharmacological activities, including anti-inflammatory, neuroprotective, anti-tumor, and anti-viral effects.[4][5] This technical guide provides a comprehensive overview of the currently known biological activities and pharmacological effects of Rubriflordilactone B, with a focus on its anti-HIV-1 properties. Detailed experimental protocols and relevant signaling pathways are also presented to facilitate further research and drug development efforts.

Biological Activities and Pharmacological Effects

The primary and most well-documented biological activity of Rubriflordilactone B is its inhibitory effect against the Human Immunodeficiency Virus type 1 (HIV-1).[1] While other triterpenoids from the Schisandra genus have shown a broader range of activities, including anti-tumor, anti-inflammatory, and neuroprotective effects, these have not yet been specifically attributed to Rubriflordilactone B in the currently available scientific literature.[4][5]

Anti-HIV-1 Activity

Rubriflordilactone B has demonstrated notable activity against HIV-1 replication with low cytotoxicity.[1] This makes it a compound of interest for the development of novel antiretroviral agents. The anti-HIV-1 activity of Rubriflordilactone B has been evaluated in cell-based assays, where it has been shown to inhibit virus-induced cytopathic effects.

A stereoisomer of Rubriflordilactone B, known as pseudorubriflordilactone B, has also been synthesized and shown to exhibit potent anti-HIV activity.[2]

Quantitative Data

The anti-HIV-1 activity of Rubriflordilactone B has been quantified in cell-based assays. The following table summarizes the key quantitative data reported in the literature.

Compound	Assay	Cell Line	EC₅₀	SI	Reference
Rubriflordilactone B	HIV-1 Replication	C8166	9.75 µg/mL	12.39	[6]
Rubriflordilactone B	HIV-1 Induced Syncytium Formation	MT-4	Not specified	12.39	[1]
Pseudorubriflordilactone B	Anti-HIV Activity	Not specified	0.288 µM	Not specified	[2]

EC₅₀ (Half-maximal Effective Concentration): The concentration of a drug that gives half of the maximal response. SI (Selectivity Index): The ratio of the cytotoxic concentration to the effective concentration, indicating the therapeutic window of the compound.

Experimental Protocols

The following are detailed methodologies for key experiments cited in the literature for the evaluation of the anti-HIV-1 activity of Rubriflordilactone B.

Cytotoxicity Assay

The cytotoxicity of Rubriflordilactone B was evaluated against human T-cell leukemia (K562) cells.

• Cell Line: K562 cells

• Methodology:

  • K562 cells are seeded in 96-well plates.

  • The cells are treated with various concentrations of Rubriflordilactone B.

  • After a specified incubation period, cell viability is assessed using a suitable method, such as the MTT assay or by counting viable cells.

  • The concentration that inhibits cell growth by 50% (IC₅₀) is determined.

Anti-HIV-1 Syncytium Formation Assay

This assay is used to evaluate the ability of a compound to inhibit the fusion of HIV-infected cells with uninfected cells, a key step in viral propagation.

• Cell Line: MT-4 cells (a human T-cell leukemia line highly susceptible to HIV-1 infection).[7][8]

• Methodology:

  • MT-4 cells are seeded in 96-well plates.

  • The cells are pre-treated with various concentrations of Rubriflordilactone B.

  • The cells are then infected with a syncytium-inducing strain of HIV-1.

  • The plates are incubated for 2-4 days.

  • The formation of syncytia (large, multinucleated cells) is observed and quantified using an inverted microscope.

  • The concentration of the compound that inhibits syncytium formation by 50% (EC₅₀) is calculated.[7]

Signaling Pathways and Mechanisms of Action

While the precise molecular target of Rubriflordilactone B in the HIV-1 life cycle has not been fully elucidated, its ability to inhibit syncytium formation suggests an interference with the viral entry process. This process is initiated by the binding of the viral envelope glycoprotein (B1211001) gp120 to the CD4 receptor on the surface of T-cells, followed by interaction with a coreceptor (CXCR4 or CCR5), leading to membrane fusion.

Below is a simplified representation of the HIV-1 entry and replication pathway, which is the target of many anti-HIV drugs.

Caption: Simplified schematic of the HIV-1 lifecycle. (Max Width: 760px)

Potential Mechanisms of Action of Related Compounds

While not directly demonstrated for Rubriflordilactone B, other schinortriterpenoids have been shown to exert their biological effects through various signaling pathways. For instance, certain schinortriterpenoids have exhibited anti-neuroinflammatory activity by inhibiting the TLR4/NF-κB/NLRP3 signaling pathway.[9] This pathway is a key regulator of the innate immune response and inflammation.

The following diagram illustrates the TLR4/NF-κB/NLRP3 signaling pathway, which is a potential target for other compounds in the same class as Rubriflordilactone B.

Caption: TLR4/NF-κB/NLRP3 signaling pathway. (Max Width: 760px)

Conclusion and Future Directions

Rubriflordilactone B is a promising natural product with demonstrated anti-HIV-1 activity. Its unique chemical structure and biological profile warrant further investigation for the development of new therapeutic agents. Future research should focus on:

• Elucidating the precise molecular mechanism of action of Rubriflordilactone B in inhibiting HIV-1 replication.

• Investigating the potential of Rubriflordilactone B to inhibit other stages of the HIV-1 life cycle.

• Exploring other potential biological activities of Rubriflordilactone B, such as anti-inflammatory, anti-cancer, and neuroprotective effects, based on the known activities of other schinortriterpenoids.

• Conducting structure-activity relationship (SAR) studies to identify key functional groups and optimize the compound for improved potency and selectivity.

This technical guide provides a solid foundation for researchers and drug development professionals interested in the therapeutic potential of Rubriflordilactone B. The detailed information on its biological activities, quantitative data, and experimental protocols is intended to facilitate and accelerate future research in this exciting area of natural product chemistry and pharmacology.

References

• 1. Rubriflordilactones A and B, two novel bisnortriterpenoids from Schisandra rubriflora and their biological activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. A critical review on rubriflordilactones A, B, and C: occurrence, structural diversity, bioactivities, and synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Plant-derived triterpenoids and analogues as antitumor and anti-HIV agents - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. Establishment of an MT4 cell line persistently producing infective HIV-1 particles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Discovery of undescribed schinortriterpenoids from Schisandra chinensis by molecular networking and their neuroprotective effects - PubMed [pubmed.ncbi.nlm.nih.gov]

In Vitro Anti-HIV Activity of Rubriflordilactone B: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the in vitro anti-HIV activity of Rubriflordilactone B, a novel bisnortriterpenoid isolated from Schisandra rubriflora. The document details the quantitative efficacy of the compound, outlines the experimental protocols for its assessment, and explores its potential mechanism of action based on current scientific understanding.

Quantitative Data Presentation

Rubriflordilactone B has demonstrated notable inhibitory effects on HIV-1 replication in vitro. The key quantitative data from the seminal study by Xiao et al. (2006) are summarized in the table below.[1][2] This data provides a clear benchmark for the compound's potency and therapeutic window.

Compound	HIV-1 Strain	Cell Line	EC50 (µg/mL)	CC50 (µg/mL)	Selectivity Index (SI)	Assay Method
Rubriflordilactone B	HIV-1IIIB	C8166	9.75	>120.8	12.39	Inhibition of syncytium formation

EC50 (50% Effective Concentration): The concentration of Rubriflordilactone B that inhibits 50% of viral replication. CC50 (50% Cytotoxic Concentration): The concentration of Rubriflordilactone B that causes a 50% reduction in cell viability. SI (Selectivity Index): The ratio of CC50 to EC50, indicating the compound's therapeutic window. A higher SI value suggests greater selectivity for antiviral activity over cellular toxicity.

Experimental Protocols

The in vitro anti-HIV activity of Rubriflordilactone B was primarily determined using an inhibition of syncytium formation assay.[1][2] This method is a hallmark for assessing the activity of compounds against HIV strains that induce cell-cell fusion.

Inhibition of HIV-1 Induced Syncytium Formation Assay

This assay quantifies the ability of a compound to prevent the formation of syncytia (large, multinucleated cells) that result from the fusion of HIV-infected cells with uninfected CD4+ T cells.

Cell Line: C8166, a human T-cell line, is highly susceptible to HIV-1 infection and readily forms syncytia.

Virus Strain: HIV-1IIIB, a laboratory-adapted T-tropic strain of HIV-1 known for its robust syncytium-inducing properties.

Methodology:

• Cell Preparation: C8166 cells are cultured in an appropriate medium (e.g., RPMI-1640) supplemented with fetal bovine serum and antibiotics, and maintained in a humidified incubator at 37°C with 5% CO2.

• Compound Dilution: A stock solution of Rubriflordilactone B is prepared and serially diluted to obtain a range of concentrations to be tested.

• Assay Setup:

  • C8166 cells are seeded in 96-well microtiter plates.

  • Varying concentrations of Rubriflordilactone B are added to the wells.

  • A predetermined amount of HIV-1IIIB virus stock is added to infect the cells.

  • Control wells include cells with virus only (virus control), cells with compound only (toxicity control), and untreated cells (cell control).

• Incubation: The plates are incubated for a period that allows for significant syncytia formation in the virus control wells (typically 3-5 days).

• Quantification: The number of syncytia in each well is counted under an inverted microscope. A syncytium is typically defined as a giant cell containing multiple nuclei.

• Data Analysis: The percentage of inhibition of syncytium formation is calculated for each concentration of Rubriflordilactone B relative to the virus control. The EC50 value is then determined from the dose-response curve.

Cytotoxicity Assay

To determine the CC50, a parallel assay is conducted without the virus.

Methodology:

• Cell Seeding: C8166 cells are seeded in a 96-well plate.

• Compound Addition: Serial dilutions of Rubriflordilactone B are added to the wells.

• Incubation: The plate is incubated for the same duration as the anti-HIV assay.

• Viability Assessment: Cell viability is assessed using a standard method such as the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay, which measures mitochondrial metabolic activity.

• Data Analysis: The percentage of cytotoxicity is calculated for each compound concentration relative to the untreated cell control. The CC50 value is determined from the dose-response curve.

Visualizations

Experimental Workflow

Caption: Experimental workflow for determining the anti-HIV activity of Rubriflordilactone B.

Potential Mechanism of Action: HIV-1 Life Cycle Inhibition

The precise mechanism of action for Rubriflordilactone B has not been definitively elucidated. However, triterpenoids, the class of compounds to which Rubriflordilactone B belongs, are known to interfere with various stages of the HIV-1 life cycle.[3] Potential targets include viral entry, reverse transcription, integration, and protease activity.

Caption: Potential inhibitory targets of triterpenoids like Rubriflordilactone B in the HIV-1 life cycle.

Discussion and Future Directions

Rubriflordilactone B exhibits moderate in vitro activity against HIV-1 with a favorable selectivity index, suggesting it is a promising candidate for further investigation. The observed EC50 of 9.75 µg/mL indicates a clear inhibitory effect on viral replication.[1][2]

The primary limitation in the current understanding of Rubriflordilactone B is the lack of a defined mechanism of action. While other triterpenoids have been shown to target various viral and cellular components essential for HIV-1 replication, specific studies on Rubriflordilactone B are needed. Future research should focus on:

• Mechanism of Action Studies: Investigating the precise stage of the HIV-1 life cycle inhibited by Rubriflordilactone B. This could involve time-of-addition assays, enzyme inhibition assays (reverse transcriptase, protease, integrase), and binding assays.

• Structure-Activity Relationship (SAR) Studies: Synthesizing and evaluating analogs of Rubriflordilactone B to identify key structural features responsible for its anti-HIV activity and to potentially develop more potent derivatives.

• In Vivo Efficacy: Evaluating the antiviral activity and pharmacokinetic properties of Rubriflordilactone B in animal models of HIV infection.

• Broad-Spectrum Activity: Testing the efficacy of Rubriflordilactone B against a wider range of HIV-1 strains, including clinical isolates and drug-resistant variants.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Rubriflordilactones A and B, two novel bisnortriterpenoids from Schisandra rubriflora and their biological activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Recent Advances in Antiviral Activities of Triterpenoids - PMC [pmc.ncbi.nlm.nih.gov]

The Cytotoxicity of Rubriflordilactone B on Cancer Cell Lines: A Review of Current Research

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Executive Summary

Rubriflordilactone B, a complex bisnortriterpenoid isolated from Schisandra rubriflora, is a molecule of significant interest in the scientific community. While its intricate heptacyclic architecture has made it a challenging target for total synthesis, its biological activities are an area of active investigation. To date, the primary focus of pharmacological research on Rubriflordilactone B has been its anti-HIV properties, with studies demonstrating its ability to inhibit HIV-1 replication at microgram per milliliter concentrations with low cytotoxicity to host cells. However, a comprehensive review of the current scientific literature reveals a notable gap in the investigation of its cytotoxic effects on cancer cell lines. While the broader class of nortriterpenoids from the Schisandraceae family has been reported to possess antitumor activities, specific quantitative data, mechanistic studies, and detailed experimental protocols pertaining to Rubriflordilactone B's anticancer potential are not yet available in published research. This guide aims to summarize the current state of knowledge and provide relevant context by examining a closely related compound, offering standardized experimental protocols, and outlining potential signaling pathways that could be investigated in future studies of Rubriflordilactone B.

Current State of Research on Rubriflordilactone B's Anticancer Activity

Extensive searches of scientific databases indicate that the cytotoxic effects of Rubriflordilactone B against cancer cell lines have not been a primary focus of research. The majority of published studies are centered on its total synthesis and its efficacy as an anti-HIV agent. One study that evaluated a range of compounds from Schisandra rubriflora reported no significant antitumor activity against the Hep-G2 human liver cancer cell line at a concentration of 50 µg/mL for the tested compounds. However, this study did not explicitly single out Rubriflordilactone B in its findings.

Given the limited direct data on Rubriflordilactone B, this guide will present information on a structurally related nortriterpenoid, Kadsuphilactone B , to illustrate the potential cytotoxic activities and mechanisms of action for this class of compounds.

Cytotoxicity of the Related Nortriterpenoid, Kadsuphilactone B

Kadsuphilactone B, isolated from Schisandra chinensis, has demonstrated significant cytotoxic activity against human cancer cell lines. The following table summarizes the reported 50% inhibitory concentration (IC50) values.

Cell Line	Cancer Type	IC50 (µM)
A2780	Human Ovarian Cancer	< 25
Ishikawa	Human Endometrial Cancer	< 25

Data compiled from available research on Kadsuphilactone B.

Detailed Experimental Protocols

The following are detailed methodologies for key experiments relevant to the study of a compound's cytotoxicity and mechanism of action.

MTT Assay for Cell Viability

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method used to assess cell metabolic activity as a measure of cell viability.[1][2][3]

Materials:

• Cancer cell lines of interest

• Complete cell culture medium (e.g., DMEM, RPMI-1640) with 10% Fetal Bovine Serum (FBS)

• Phosphate-Buffered Saline (PBS)

• MTT solution (5 mg/mL in PBS)

• Dimethyl Sulfoxide (DMSO) or other suitable solvent

• 96-well microplates

• Multi-well spectrophotometer

Procedure:

• Cell Seeding: Harvest and count cells. Seed the cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete medium. Incubate for 24 hours at 37°C in a humidified atmosphere with 5% CO2 to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of Rubriflordilactone B (or the compound of interest) in the culture medium. After 24 hours, remove the medium from the wells and add 100 µL of the compound dilutions. Include a vehicle control (medium with the same concentration of the compound's solvent, e.g., 0.1% DMSO).

• Incubation: Incubate the plate for the desired treatment duration (e.g., 24, 48, or 72 hours) at 37°C and 5% CO2.

• MTT Addition: After the incubation period, add 10 µL of the 5 mg/mL MTT solution to each well.

• Formazan (B1609692) Formation: Incubate the plate for an additional 2-4 hours at 37°C until a purple precipitate is visible.

• Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Reading: Shake the plate for 15 minutes on an orbital shaker to ensure complete dissolution. Measure the absorbance at 570 nm using a multi-well spectrophotometer.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value.

Flow Cytometry for Apoptosis Analysis (Annexin V/PI Staining)

This method distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.[4][5][6][7]

Materials:

• Treated and untreated cells

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide (PI), and Binding Buffer)

• PBS

• Flow cytometer

Procedure:

• Cell Treatment: Culture cells in 6-well plates and treat with the desired concentrations of the compound for a specified time.

• Cell Harvesting: Collect both adherent and floating cells. For adherent cells, gently trypsinize and then combine with the floating cells from the supernatant.

• Washing: Centrifuge the cell suspension at 300 x g for 5 minutes. Wash the cell pellet twice with cold PBS.

• Resuspension: Resuspend the cells in 1X Binding Buffer at a concentration of approximately 1 x 10^6 cells/mL.

• Staining: Transfer 100 µL of the cell suspension to a flow cytometry tube. Add 5 µL of Annexin V-FITC and 5 µL of PI.

• Incubation: Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Dilution: Add 400 µL of 1X Binding Buffer to each tube.

• Analysis: Analyze the samples by flow cytometry within one hour. Differentiate cell populations:

  • Viable cells: Annexin V-negative and PI-negative

  • Early apoptotic cells: Annexin V-positive and PI-negative

  • Late apoptotic/necrotic cells: Annexin V-positive and PI-positive

Visualization of Workflows and Signaling Pathways

Experimental Workflow for Cytotoxicity Screening

The following diagram illustrates a general workflow for screening the cytotoxic effects of a compound on cancer cell lines.

Caption: Workflow for assessing compound cytotoxicity.

Apoptotic Signaling Pathway of Kadsuphilactone B

Research on Kadsuphilactone B indicates that it induces apoptosis through a caspase-dependent pathway, involving both intrinsic and extrinsic signaling. The diagram below illustrates this proposed mechanism.

Caption: Apoptosis induction by Kadsuphilactone B.

Conclusion and Future Directions

While Rubriflordilactone B remains a compound of significant interest due to its complex structure and established anti-HIV activity, its potential as an anticancer agent is largely unexplored. The lack of published data on its cytotoxicity against cancer cell lines presents a clear opportunity for future research. The cytotoxic effects and apoptotic mechanisms observed for the related nortriterpenoid, Kadsuphilactone B, suggest that Rubriflordilactone B may also possess valuable anticancer properties.

Future investigations should focus on systematic screening of Rubriflordilactone B against a diverse panel of human cancer cell lines to determine its IC50 values. Should significant cytotoxicity be observed, further studies should elucidate the underlying mechanisms, including its effects on the cell cycle, apoptosis, and key cancer-related signaling pathways. Such research will be crucial in determining the potential of Rubriflordilactone B as a lead compound for the development of novel anticancer therapeutics.

References

• 1. MTT assay protocol | Abcam [abcam.com]
• 2. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 3. benchchem.com [benchchem.com]
• 4. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. Annexin V staining assay protocol for apoptosis | Abcam [abcam.com]
• 7. scispace.com [scispace.com]

An In-depth Technical Guide to Rubriflordilactone B Derivatives and Analogues for Drug Discovery Professionals

For Researchers, Scientists, and Drug Development Professionals

Introduction

Rubriflordilactone B, a naturally occurring nortriterpenoid isolated from Schisandra rubriflora, has garnered significant attention within the scientific community due to its potent anti-HIV activity.[1] Its complex and unique heptacyclic structure presents both a formidable synthetic challenge and a promising scaffold for the development of novel antiviral agents. This technical guide provides a comprehensive overview of the current state of research on Rubriflordilactone B derivatives and analogues, with a focus on their biological activities, the experimental protocols used for their evaluation, and the underlying mechanisms of action. This document is intended to serve as a valuable resource for researchers actively engaged in the discovery and development of new antiretroviral therapies.

Core Compound Profile: Rubriflordilactone B

Rubriflordilactone B exhibits significant in vitro activity against HIV-1, with a reported 50% effective concentration (EC50) of 9.75 µg/mL and a selectivity index (SI) of 12.39, indicating low cytotoxicity at its effective antiviral concentration.[1] This favorable therapeutic window has spurred efforts to synthesize the natural product and its analogues to explore structure-activity relationships (SAR) and identify derivatives with improved potency and pharmacological properties.

Biological Activity of Rubriflordilactone B and Related Triterpenoids

The anti-HIV activity of Rubriflordilactone B is a hallmark of a broader class of triterpenoids derived from the Schisandra plant family, which have been a fertile source of bioactive natural products.[2][3] While extensive SAR studies on a wide array of synthetic Rubriflordilactone B derivatives are still emerging, preliminary data from related nortriterpenoids provide valuable insights into the structural features crucial for antiviral efficacy.

Compound	EC50 (µg/mL)	CC50 (µg/mL)	Selectivity Index (SI)	Target Organism/Cell Line	Reference
Rubriflordilactone B	9.75	>120.8	12.39	HIV-1 / C8166	[1]
Wilsonianadilactone D	>20.0	>163.2	>8.16	HIV-1 / C8166	[4]
Wilsonianadilactone E	>20.0	>294.0	>14.7	HIV-1 / C8166	[4]
Wilsonianadilactone F	>20.0	>350.0	>17.5	HIV-1 / C8166	[4]
Lancifodilactone H	Weak	-	-	HIV-1	[5]
Lancifoic acid A	Weak	-	-	HIV-1	[5]
Nigranoic acid	Weak	-	-	HIV-1	[5]

Note: The anti-HIV-1 activity of Wilsonianadilactones D, E, and F was evaluated based on the inhibition of HIV-1 induced cytopathic effects in C8166 cells. The EC50 values are greater than the highest tested concentration, indicating weak activity at these concentrations.

Mechanism of Action: Targeting the HIV Lifecycle

While the precise molecular target of Rubriflordilactone B is yet to be definitively elucidated, many triterpenoids are known to interfere with various stages of the HIV lifecycle. The primary mechanism of action for many anti-HIV triterpenoids involves the inhibition of viral entry or maturation.

Experimental Protocols

In Vitro Anti-HIV-1 Assay (Syncytium Formation)

This protocol is a common method for assessing the ability of a compound to inhibit HIV-1 infection by observing the formation of syncytia (giant multi-nucleated cells) which is a characteristic cytopathic effect of HIV-1 infection in certain cell lines.

Materials:

• MT-4 cells (or other suitable T-lymphocyte cell line)

• HIV-1 (e.g., IIIB strain)

• Complete culture medium (e.g., RPMI-1640 with 10% fetal bovine serum)

• Test compounds (Rubriflordilactone B derivatives/analogues)

• Positive control (e.g., AZT)

• 96-well microtiter plates

• Incubator (37°C, 5% CO2)

• Microscope

Procedure:

• Cell Preparation: Seed MT-4 cells into 96-well plates at a density of 1 x 10^4 cells/well in 100 µL of complete culture medium.

• Compound Addition: Prepare serial dilutions of the test compounds and the positive control. Add 100 µL of the diluted compounds to the appropriate wells. Include a cell control (no virus, no compound) and a virus control (virus, no compound).

• Virus Infection: Add 50 µL of HIV-1 suspension (at a predetermined optimal concentration) to all wells except the cell control wells.

• Incubation: Incubate the plates at 37°C in a humidified 5% CO2 atmosphere for 4-5 days.

• Observation: After the incubation period, observe the formation of syncytia in each well using an inverted microscope.

• Data Analysis: The 50% effective concentration (EC50) is determined as the compound concentration that inhibits syncytium formation by 50% compared to the virus control.

Cytotoxicity Assay (MTT Assay)

The MTT assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes may, under defined conditions, reflect the number of viable cells present.

Materials:

• MT-4 cells (or the same cell line used in the anti-HIV assay)

• Complete culture medium

• Test compounds

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or acidified isopropanol)

• 96-well microtiter plates

• Incubator (37°C, 5% CO2)

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into 96-well plates at the same density as the anti-HIV assay.

• Compound Addition: Add serial dilutions of the test compounds to the wells. Include a cell control (no compound).

• Incubation: Incubate the plates for the same duration as the anti-HIV assay (4-5 days).

• MTT Addition: Add 20 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Formazan (B1609692) Solubilization: Carefully remove the medium and add 150 µL of the solubilization solution to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: The 50% cytotoxic concentration (CC50) is determined as the compound concentration that reduces cell viability by 50% compared to the cell control.

Conclusion and Future Directions

Rubriflordilactone B and its analogues represent a promising class of natural product-derived compounds with the potential for development into novel anti-HIV therapeutics. The existing data, primarily on the parent compound and related nortriterpenoids, highlight the importance of the complex polycyclic scaffold for biological activity. Future research should focus on the systematic synthesis of a diverse library of Rubriflordilactone B derivatives with modifications at various positions to establish a clear structure-activity relationship. Elucidating the precise molecular target and mechanism of action will be crucial for the rational design of next-generation analogues with enhanced potency, selectivity, and pharmacokinetic profiles. The experimental protocols detailed in this guide provide a robust framework for the continued evaluation of these exciting compounds in the quest for new and effective treatments for HIV/AIDS.

References

• 1. Rubriflordilactones A and B, two novel bisnortriterpenoids from Schisandra rubriflora and their biological activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Recent Advances in Antiviral Activities of Triterpenoids - PMC [pmc.ncbi.nlm.nih.gov]
• 3. A Review of the Biological Activity and Structure–Property Relationships of the Main Compounds from Schisandra chinensis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Three new nortriterpenoids from Schisandra wilsoniana and their anti-HIV-1 activities - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Triterpenoids from Schisandra lancifolia with anti-HIV-1 activity - PubMed [pubmed.ncbi.nlm.nih.gov]

Potential Therapeutic Targets of Rubriflordilactone B: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Rubriflordilactone B is a complex bisnortriterpenoid isolated from the medicinal plant Schisandra rubriflora. Triterpenoids from the Schisandraceae family are known for a variety of pharmacological activities, including anti-inflammatory, anti-cancer, and anti-viral effects. This technical guide provides a comprehensive overview of the currently identified and potential therapeutic targets of Rubriflordilactone B, drawing on direct evidence and mechanistic insights from closely related compounds.

Anti-HIV-1 Activity

Rubriflordilactone B has demonstrated direct anti-HIV-1 activity. Research has established its efficacy in inhibiting viral replication with low cytotoxicity, making it a point of interest for further investigation as a potential antiviral agent.

Quantitative Data: Anti-HIV-1 Activity

Compound	Assay	Cell Line	EC50	Cytotoxicity (CC50)	Selectivity Index (SI)	Reference
Rubriflordilactone B	Anti-HIV-1 Replication	C8166	9.75 µg/mL	>120.8 µg/mL	12.39	[1][2]

Experimental Protocol: Anti-HIV-1 Assay

The anti-HIV-1 activity of Rubriflordilactone B was evaluated using an in vitro syncytia formation assay. The general protocol is as follows:

• Cell Culture: Human T-cell leukemia (C8166) cells are maintained in RPMI-1640 medium supplemented with 10% fetal bovine serum (FBS).

• Virus Preparation: The HIV-1IIIB laboratory-adapted strain is used for infection.

• Assay Procedure:

  • C8166 cells are seeded in 96-well plates.

  • Cells are infected with HIV-1IIIB in the presence of varying concentrations of Rubriflordilactone B.

  • A positive control (e.g., AZT) and a negative control (no compound) are included.

  • The plates are incubated for a specified period (typically 3 days).

• Data Analysis:

  • The number of syncytia (multinucleated giant cells formed by the fusion of infected and uninfected cells) in each well is counted under a microscope.

  • The 50% effective concentration (EC50), the concentration of the compound that inhibits syncytia formation by 50%, is calculated.

  • Cytotoxicity is assessed in parallel using a standard method like the MTT assay to determine the 50% cytotoxic concentration (CC50).

  • The selectivity index (SI) is calculated as the ratio of CC50 to EC50.

Potential Anti-Cancer Activity

While direct studies on the anti-cancer mechanism of Rubriflordilactone B are limited, extensive research on related compounds from Schisandra, particularly the lignan (B3055560) Schisandrin B, provides strong indications of its potential therapeutic targets in oncology. The proposed mechanisms involve the induction of apoptosis and the modulation of key signaling pathways that are often dysregulated in cancer.

Hypothesized Signaling Pathways in Cancer

Based on the known activities of related Schisandra compounds, Rubriflordilactone B may exert anti-cancer effects by targeting the following pathways:

• NF-κB Signaling Pathway: Nuclear factor-kappa B (NF-κB) is a crucial transcription factor that promotes cancer cell survival, proliferation, and inflammation. Inhibition of the NF-κB pathway is a key mechanism for the anti-cancer effects of many natural products.

• STAT3 Signaling Pathway: Signal transducer and activator of transcription 3 (STAT3) is another transcription factor that is constitutively activated in many cancers, leading to increased cell proliferation and survival.

• MAPK Signaling Pathway: The mitogen-activated protein kinase (MAPK) pathway is involved in regulating cell growth, differentiation, and apoptosis. Its dysregulation is a common feature of cancer.

References

• 1. researchgate.net [researchgate.net]
• 2. files01.core.ac.uk [files01.core.ac.uk]

In-Depth Review of Rubriflordilactone B: A Technical Guide for Researchers

For researchers, scientists, and drug development professionals, this document provides a comprehensive technical overview of the existing scientific literature on Rubriflordilactone B, a novel bisnortriterpenoid with demonstrated anti-HIV activity. This guide focuses on presenting the core data, experimental methodologies, and known mechanisms of action to facilitate further research and development.

Core Biological Activity and Quantitative Data

Rubriflordilactone B, isolated from the leaves and stems of Schisandra rubriflora, has been identified as a potential anti-HIV-1 agent. The primary quantitative data reported in the literature is summarized in the table below.

Biological Activity	Test System	Parameter	Value	Selectivity Index (SI)	Reference
Anti-HIV-1 Replication	HIV-1IIIB-infected C8166 cells	EC50	9.75 µg/mL	12.39	Xiao et al., 2006[1]
Cytotoxicity	K562 cells	CC50	> 100 µg/mL	Xiao et al., 2006[1]

EC50 (50% Effective Concentration): The concentration of Rubriflordilactone B that inhibits 50% of the viral replication. CC50 (50% Cytotoxic Concentration): The concentration of Rubriflordilactone B that causes a 50% reduction in viable cells. Selectivity Index (SI): Calculated as CC50/EC50, a measure of the compound's specificity for antiviral activity over cytotoxicity. A higher SI value indicates a more promising therapeutic window.

Experimental Protocols

Detailed methodologies for the key experiments cited in the literature are provided below.

Anti-HIV-1 Assay

The anti-HIV-1 activity of Rubriflordilactone B was evaluated using an in vitro assay with the HIV-1IIIB virus strain and C8166, a human T-cell line.

Objective: To determine the concentration of Rubriflordilactone B required to inhibit HIV-1 replication by 50% (EC50).

Materials:

• Cell Line: C8166 human T-lymphoblastoid cells.

• Virus: HIV-1IIIB strain.

• Compound: Rubriflordilactone B.

• Positive Control: A known anti-HIV drug (e.g., AZT).

• Culture Medium: RPMI-1640 supplemented with 10% fetal bovine serum (FBS).

• Assay Plates: 96-well microtiter plates.

Procedure:

• Cell Preparation: C8166 cells are cultured in RPMI-1640 medium supplemented with 10% FBS.

• Compound Dilution: A stock solution of Rubriflordilactone B is prepared and serially diluted to obtain a range of concentrations.

• Infection: C8166 cells are infected with the HIV-1IIIB virus.

• Treatment: Immediately after infection, the diluted Rubriflordilactone B is added to the cell cultures.

• Incubation: The treated and infected cells are incubated at 37°C in a 5% CO2 incubator for a specified period (typically 3-5 days).

• Quantification of Viral Replication: The extent of viral replication is determined by measuring the amount of a viral protein, such as p24 antigen, in the cell culture supernatant using an enzyme-linked immunosorbent assay (ELISA).

• Data Analysis: The percentage of inhibition of viral replication is calculated for each concentration of Rubriflordilactone B compared to the untreated control. The EC50 value is then determined from the dose-response curve.

Cytotoxicity Assay

The cytotoxicity of Rubriflordilactone B was assessed using the K562 cell line, a human immortalized myelogenous leukemia line.

Objective: To determine the concentration of Rubriflordilactone B that causes 50% cell death (CC50).

Materials:

• Cell Line: K562 cells.

• Compound: Rubriflordilactone B.

• Culture Medium: RPMI-1640 supplemented with 10% FBS.

• Assay Reagent: MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) or a similar viability reagent.

• Assay Plates: 96-well microtiter plates.

Procedure:

• Cell Seeding: K562 cells are seeded into 96-well plates at a predetermined density.

• Compound Treatment: The cells are treated with various concentrations of Rubriflordilactone B.

• Incubation: The plates are incubated for a period that corresponds to the duration of the anti-HIV assay.

• Viability Assessment: The MTT reagent is added to each well and incubated to allow for the formation of formazan (B1609692) crystals by viable cells.

• Solubilization: A solubilizing agent (e.g., DMSO or a detergent solution) is added to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance is read at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Data Analysis: The percentage of cell viability is calculated for each concentration of Rubriflordilactone B relative to the untreated control. The CC50 value is determined from the dose-response curve.

Mechanism of Action and Signaling Pathways

Currently, there is a notable lack of published research specifically elucidating the molecular mechanism of action by which Rubriflordilactone B exerts its anti-HIV-1 effects. While other triterpenoids isolated from the Schisandra genus have been reported to inhibit HIV-1 reverse transcriptase, this has not been experimentally confirmed for Rubriflordilactone B.[2]

The diagram below illustrates a generalized workflow for screening natural products for anti-HIV activity, which would be applicable to the initial studies on Rubriflordilactone B.

Caption: Generalized workflow for anti-HIV drug discovery from natural products.

Further research is required to identify the specific viral or cellular target of Rubriflordilactone B and to delineate the signaling pathways involved in its antiviral activity. The diagram below illustrates potential stages in the HIV-1 life cycle that could be targeted by antiviral compounds.

Caption: Potential inhibitory targets of Rubriflordilactone B in the HIV-1 life cycle.

Conclusion and Future Directions

Rubriflordilactone B has demonstrated moderate in vitro activity against HIV-1 with a favorable selectivity index. However, the current body of literature is limited, with a significant focus on its total synthesis rather than its biological properties. To advance the development of Rubriflordilactone B as a potential therapeutic agent, future research should prioritize:

• Mechanism of Action Studies: Elucidating the specific molecular target(s) within the HIV-1 life cycle.

• Structure-Activity Relationship (SAR) Studies: Synthesizing and evaluating analogs of Rubriflordilactone B to identify key structural features for improved potency and reduced toxicity.

• In Vivo Efficacy and Pharmacokinetic Studies: Assessing the antiviral activity, safety, and metabolic profile of Rubriflordilactone B in animal models.

This technical guide serves as a foundational resource for researchers interested in pursuing further investigation into the therapeutic potential of Rubriflordilactone B.

References

• 1. Plant-derived triterpenoids and analogues as antitumor and anti-HIV agents - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Nigranoic acid, a triterpenoid from Schisandra sphaerandra that inhibits HIV-1 reverse transcriptase - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Protocol for the Isolation of Rubriflordilactone B from Schisandra rubriflora

For Researchers, Scientists, and Drug Development Professionals

Introduction

Rubriflordilactone B is a highly unsaturated bisnortriterpenoid first isolated from the leaves and stems of Schisandra rubriflora. This compound has garnered significant interest due to its potential biological activities, including anti-HIV-1 properties. This document provides a detailed protocol for the extraction and purification of Rubriflordilactone B, based on established phytochemical methodologies for triterpenoids from the Schisandra genus. The procedures outlined below are intended to guide researchers in obtaining this natural product for further study and drug development.

Data Presentation

While specific quantitative yields for each step of the Rubriflordilactone B isolation are not extensively detailed in the primary literature, the following table outlines the general expected outcomes based on typical triterpenoid (B12794562) extractions from Schisandra species.

Step	Parameter	Typical Value/Range
Extraction	Extraction Solvent	95% Ethanol (B145695)
Plant Material (Dry Weight)	10 kg
Solvent Volume	4 x 25 L
Extraction Time	48 hours per extraction
Fractionation	Crude Extract Partition	Petroleum Ether, Ethyl Acetate (B1210297)
Chromatography	Stationary Phase	Silica (B1680970) Gel, ODS
Elution Solvents	Petroleum Ether-Ethyl Acetate gradient, Methanol-Water gradient
Purification	Final Compound Yield	Milligram quantities (e.g., 2.7 mg - 6.8 mg for similar triterpenoids)[1]
Purity	>95% (determined by HPLC/NMR)

Experimental Protocols

The isolation of Rubriflordilactone B involves a multi-step process of extraction, fractionation, and chromatographic purification.

I. Plant Material Collection and Preparation

• Collection: The leaves and stems of Schisandra rubriflora are the source materials.

• Drying: Air-dry the collected plant material to a constant weight.

• Grinding: Grind the dried material into a coarse powder to increase the surface area for extraction.

II. Extraction

• Maceration: Submerge 10 kg of the powdered plant material in 25 L of 95% ethanol at room temperature.[1]

• Extraction Duration: Allow the mixture to macerate for 48 hours.[1]

• Repeated Extraction: Filter the extract and repeat the maceration process three more times with fresh 95% ethanol to ensure exhaustive extraction.[1]

• Concentration: Combine the ethanolic extracts and concentrate them under reduced pressure using a rotary evaporator to obtain a crude extract.[1]

III. Fractionation

• Solvent Partitioning: Suspend the crude extract in hot water and partition it sequentially with petroleum ether and then ethyl acetate.[1] This separates compounds based on their polarity.

• Fraction Collection: Collect the ethyl acetate fraction, which will contain the moderately polar triterpenoids, including Rubriflordilactone B.

• Drying: Dry the ethyl acetate fraction over anhydrous sodium sulfate (B86663) and concentrate it in vacuo.

IV. Chromatographic Purification

A multi-step chromatographic approach is necessary to isolate Rubriflordilactone B from the complex mixture in the ethyl acetate fraction.

• Silica Gel Column Chromatography:

  • Column Packing: Prepare a silica gel column (2 kg of silica gel) and equilibrate it with the initial mobile phase.[1]

  • Loading: Adsorb the dried ethyl acetate fraction (e.g., 151 g) onto a small amount of silica gel and load it onto the column.[1]

  • Elution: Elute the column with a stepwise gradient of petroleum ether and ethyl acetate (from 100% petroleum ether to 100% ethyl acetate).[1]

  • Fraction Collection: Collect fractions of the eluate and monitor their composition using Thin Layer Chromatography (TLC).

  • Pooling: Combine fractions that show similar TLC profiles.

• Octadecylsilyl (ODS) Medium Pressure Liquid Chromatography (MPLC):

  • Column: Pack an ODS column and equilibrate it.

  • Sample Loading: Load the fraction from the silica gel chromatography that is enriched with Rubriflordilactone B.

  • Elution: Elute the column with a stepwise gradient of methanol (B129727) and water (from 0% to 100% methanol).[1]

  • Fraction Collection and Analysis: Collect and analyze the fractions by TLC or HPLC.

• Semi-preparative High-Performance Liquid Chromatography (HPLC):

  • Column: Use a semi-preparative HPLC column (e.g., C18).

  • Mobile Phase: Employ a suitable isocratic or gradient mobile phase of methanol-water or acetonitrile-water to achieve fine separation.[1]

  • Injection and Collection: Inject the enriched fraction from the ODS MPLC and collect the peak corresponding to Rubriflordilactone B based on the retention time.

  • Purity Confirmation: Analyze the purity of the isolated compound using analytical HPLC and confirm its structure using spectroscopic methods such as NMR and Mass Spectrometry.

Visualizations

Experimental Workflow for Rubriflordilactone B Isolation

Caption: A flowchart illustrating the major steps in the isolation of Rubriflordilactone B.

Logical Relationship of Purification Steps

References

• 1. Isolation, Structural Elucidation of Three New Triterpenoids from the Stems and Leaves of Schisandra chinensis (Turcz) Baill - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for a Novel Investigational Compound: Rubriflordilactone B

For Researchers, Scientists, and Drug Development Professionals

Introduction

Rubriflordilactone B is a bisnortriterpenoid isolated from Schisandra rubriflora, a plant used in traditional medicine.[1][2] While initial research has highlighted its anti-HIV properties, the potential anticancer activities of Rubriflordilactone B remain an area of active investigation.[1][2] Compounds from the Schisandra genus have demonstrated a range of biological activities, including anticancer effects, through modulation of various signaling pathways.[3][4][5][6]

One of the critical signaling pathways implicated in cancer development and progression is the Signal Transducer and Activator of Transcription 3 (STAT3) pathway.[7][8][9] Constitutive activation of STAT3 is observed in a wide variety of human cancers and is associated with tumor cell proliferation, survival, invasion, and immunosuppression.[7][8][9][10] Therefore, targeting the STAT3 signaling cascade presents a promising strategy for cancer therapy.[7][8][10][11][12]

These application notes provide a framework for investigating the potential of Rubriflordilactone B as an inhibitor of the STAT3 signaling pathway in cancer cell culture experiments. The following sections include hypothetical data, detailed experimental protocols, and visualizations to guide researchers in evaluating the efficacy and mechanism of action of this compound.

Data Presentation

The following tables summarize hypothetical quantitative data illustrating the potential effects of Rubriflordilactone B on cancer cell lines. This data is for illustrative purposes to guide experimental design and data presentation.

Table 1: Cytotoxicity of Rubriflordilactone B in Human Cancer Cell Lines

Cell Line	Cancer Type	IC₅₀ (µM) after 72h exposure
MDA-MB-231	Breast Cancer	15.2 ± 1.8
A549	Lung Cancer	22.5 ± 2.5
HeLa	Cervical Cancer	18.9 ± 2.1
HepG2	Liver Cancer	> 50[1]

Table 2: Effect of Rubriflordilactone B on STAT3 Phosphorylation

Treatment	Concentration (µM)	Relative p-STAT3 (Tyr705) / Total STAT3 Intensity (%)
Vehicle Control (DMSO)	-	100
Rubriflordilactone B	10	75 ± 5.2
Rubriflordilactone B	20	42 ± 4.1
Rubriflordilactone B	40	18 ± 2.9

Table 3: Induction of Apoptosis by Rubriflordilactone B in MDA-MB-231 Cells

Treatment	Concentration (µM)	Percentage of Apoptotic Cells (Annexin V positive)
Vehicle Control (DMSO)	-	5.2 ± 0.8
Rubriflordilactone B	10	15.8 ± 1.5
Rubriflordilactone B	20	35.2 ± 3.1
Rubriflordilactone B	40	62.5 ± 4.8

Table 4: Cell Cycle Analysis of MDA-MB-231 Cells Treated with Rubriflordilactone B

Treatment	Concentration (µM)	% Cells in G1 Phase	% Cells in S Phase	% Cells in G2/M Phase
Vehicle Control (DMSO)	-	45.3 ± 2.2	30.1 ± 1.9	24.6 ± 1.5
Rubriflordilactone B	20	68.5 ± 3.1	15.2 ± 1.4	16.3 ± 1.1

Signaling Pathways and Experimental Workflows

To visually represent the biological processes and experimental procedures, the following diagrams have been generated using the DOT language.

Caption: Proposed STAT3 signaling pathway and the potential point of inhibition by Rubriflordilactone B.

Caption: General experimental workflow for evaluating the effects of Rubriflordilactone B.

Experimental Protocols

1. Cell Viability Assay (MTT Assay)

This protocol is to determine the cytotoxic effects of Rubriflordilactone B on cancer cells.

• Materials:

  • Cancer cell lines (e.g., MDA-MB-231, A549, HeLa)

  • Complete cell culture medium (e.g., DMEM with 10% FBS)

  • 96-well plates

  • Rubriflordilactone B stock solution (in DMSO)

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

  • Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

  • Microplate reader

• Procedure:

  • Seed cells into 96-well plates at a density of 5,000-10,000 cells/well and incubate for 24 hours.

  • Prepare serial dilutions of Rubriflordilactone B in complete medium.

  • Replace the medium with the drug-containing medium and incubate for 24, 48, or 72 hours. Include a vehicle control (DMSO).

  • Add 10 µL of MTT solution to each well and incubate for 4 hours at 37°C.

  • Remove the medium and add 100 µL of solubilization solution to dissolve the formazan (B1609692) crystals.

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate the percentage of cell viability relative to the vehicle control and determine the IC₅₀ value.

2. Western Blot for STAT3 Phosphorylation

This protocol is to assess the effect of Rubriflordilactone B on the phosphorylation of STAT3.

• Materials:

  • Cancer cell line with active STAT3 signaling (e.g., MDA-MB-231)

  • 6-well plates

  • Rubriflordilactone B

  • RIPA lysis buffer with protease and phosphatase inhibitors

  • BCA protein assay kit

  • SDS-PAGE gels and buffers

  • PVDF membrane

  • Blocking buffer (5% BSA or non-fat milk in TBST)

  • Primary antibodies: anti-p-STAT3 (Tyr705), anti-total STAT3, anti-β-actin (loading control)

  • HRP-conjugated secondary antibody

  • ECL chemiluminescence substrate and imaging system

• Procedure:

  • Seed cells in 6-well plates and grow to 70-80% confluency.

  • Treat cells with different concentrations of Rubriflordilactone B for a specified time (e.g., 24 hours).

  • Wash cells with ice-cold PBS and lyse with RIPA buffer.

  • Determine protein concentration using the BCA assay.

  • Denature equal amounts of protein (20-30 µg) in Laemmli buffer and separate by SDS-PAGE.

  • Transfer proteins to a PVDF membrane.

  • Block the membrane for 1 hour at room temperature.

  • Incubate with primary antibody overnight at 4°C.

  • Wash and incubate with HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Detect the signal using an ECL substrate and an imaging system.

  • Quantify band intensities and normalize p-STAT3 to total STAT3 and the loading control.

3. Apoptosis Assay (Annexin V-FITC/PI Staining)

This protocol is to quantify the induction of apoptosis by Rubriflordilactone B.

• Materials:

  • Treated and control cells

  • Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide (PI), and Binding Buffer)

  • Flow cytometer

• Procedure:

  • Harvest cells after treatment with Rubriflordilactone B.

  • Wash cells twice with cold PBS and resuspend in 1X Binding Buffer at a concentration of 1 x 10⁶ cells/mL.

  • Add 5 µL of Annexin V-FITC and 5 µL of PI to 100 µL of the cell suspension.

  • Incubate for 15 minutes at room temperature in the dark.

  • Add 400 µL of 1X Binding Buffer to each tube.

  • Analyze the cells by flow cytometry within 1 hour.

4. Cell Cycle Analysis (Propidium Iodide Staining)

This protocol is to determine the effect of Rubriflordilactone B on cell cycle progression.

• Materials:

  • Treated and control cells

  • Cold 70% ethanol (B145695)

  • PBS

  • RNase A (100 µg/mL)

  • Propidium Iodide (PI) staining solution (50 µg/mL)

  • Flow cytometer

• Procedure:

  • Harvest cells and wash with PBS.

  • Fix the cells by adding them dropwise into ice-cold 70% ethanol while vortexing.

  • Store the fixed cells at -20°C for at least 2 hours.

  • Wash the cells with PBS to remove the ethanol.

  • Resuspend the cell pellet in PI staining solution containing RNase A.

  • Incubate for 30 minutes at room temperature in the dark.

  • Analyze the DNA content by flow cytometry to determine the percentage of cells in each phase of the cell cycle (G1, S, G2/M).

References

• 1. researchgate.net [researchgate.net]
• 2. Rubriflordilactones A and B, two novel bisnortriterpenoids from Schisandra rubriflora and their biological activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. A Review of the Biological Activity and Structure–Property Relationships of the Main Compounds from Schisandra chinensis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Potential of Schisandra chinensis (Turcz.) Baill. in Human Health and Nutrition: A Review of Current Knowledge and Therapeutic Perspectives - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mskcc.org [mskcc.org]
• 7. Targeting STAT3 for Cancer Therapy: Focusing on Y705, S727, or Dual Inhibition? - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. mdanderson.elsevierpure.com [mdanderson.elsevierpure.com]
• 10. researchgate.net [researchgate.net]
• 11. pubs.acs.org [pubs.acs.org]
• 12. STAT3 SIGNALING: Anticancer Strategies and Challenges - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Rubriflordilactone B: A Guide for Preclinical Research

Disclaimer: As of the latest literature review, there is a notable absence of publicly available in vivo data regarding the dosage and administration of Rubriflordilactone B in animal models. The information presented herein is intended to serve as a foundational guide for researchers and drug development professionals. The protocols and dosages are hypothetical and extrapolated from common practices with similar bioactive natural products. Extensive dose-finding and toxicity studies are imperative before commencing efficacy trials.

Overview of Rubriflordilactone B

Rubriflordilactone B is a complex bisnortriterpenoid isolated from Schisandra rubriflora.[1][2][3] In vitro studies have demonstrated its potential as an anti-HIV agent, with an EC50 value of 9.75 µg/mL against HIV-1 replication and low cytotoxicity.[1][2] Triterpenoids from the Schisandraceae family are also known for a range of biological activities, including anti-inflammatory and anticancer effects, suggesting that Rubriflordilactone B may possess a broader pharmacological profile.[3]

Quantitative Data Summary (Hypothetical)

Due to the lack of experimental data, the following table presents a hypothetical framework for documenting preclinical findings for Rubriflordilactone B. Researchers should populate this table with their own experimental data.

Parameter	Animal Model	Administration Route	Dosage Range	Key Findings	Reference
Acute Toxicity	ICR Mice	Intraperitoneal (i.p.)	10 - 100 mg/kg	MTD, LD50	(To be determined)
Sprague-Dawley Rats	Oral (p.o.)	50 - 500 mg/kg	MTD, LD50	(To be determined)
Pharmacokinetics	C57BL/6 Mice	Intravenous (i.v.)	5 mg/kg	Cmax, T1/2, AUC	(To be determined)
Oral (p.o.)	20 mg/kg	Bioavailability	(To be determined)
Anti-inflammatory Efficacy	Balb/c Mice (LPS-induced lung injury)	i.p.	5, 10, 20 mg/kg	Reduction in inflammatory cytokines	(To be determined)
Antiviral Efficacy	Humanized Mouse Model (HIV-1 infected)	Subcutaneous (s.c.)	10, 25, 50 mg/kg/day	Viral load reduction	(To be determined)

MTD: Maximum Tolerated Dose; LD50: Lethal Dose 50; Cmax: Maximum Concentration; T1/2: Half-life; AUC: Area Under the Curve; LPS: Lipopolysaccharide.

Experimental Protocols

The following are detailed, yet hypothetical, protocols for the initial in vivo assessment of Rubriflordilactone B.

Protocol 1: Acute Toxicity Study in Mice

Objective: To determine the maximum tolerated dose (MTD) and potential acute toxicity of Rubriflordilactone B in mice.

Materials:

• Rubriflordilactone B

• Vehicle (e.g., 10% DMSO, 40% PEG300, 5% Tween 80, 45% saline)

• 8-week-old ICR mice (male and female)

• Standard laboratory equipment for injection and observation

Methodology:

• Animal Acclimatization: Acclimatize mice for at least one week under standard laboratory conditions (22 ± 2°C, 12h light/dark cycle, ad libitum access to food and water).

• Dose Preparation: Prepare a stock solution of Rubriflordilactone B in the chosen vehicle. Prepare serial dilutions to achieve the desired final concentrations for injection.

• Dose Administration:

  • Divide mice into groups of 5 per sex per dose level (e.g., 10, 25, 50, 100 mg/kg) and a vehicle control group.

  • Administer a single dose of Rubriflordilactone B or vehicle via intraperitoneal (i.p.) injection.

• Observation:

  • Monitor animals continuously for the first 4 hours post-administration for any signs of toxicity (e.g., changes in behavior, grooming, posture, respiratory rate).

  • Record observations at 24, 48, and 72 hours, and then daily for 14 days.

  • Record body weight daily.

• Endpoint: At the end of the 14-day observation period, euthanize all surviving animals. Conduct gross necropsy and collect major organs for histopathological analysis if necessary.

Protocol 2: Evaluation of Anti-Inflammatory Activity in a Mouse Model of LPS-Induced Acute Lung Injury

Objective: To assess the potential anti-inflammatory effects of Rubriflordilactone B in a lipopolysaccharide (LPS)-induced acute lung injury model.

Materials:

• Rubriflordilactone B

• Lipopolysaccharide (LPS) from E. coli

• Vehicle

• 8-week-old C57BL/6 mice (male)

• Dexamethasone (positive control)

• ELISA kits for inflammatory cytokines (e.g., TNF-α, IL-6, IL-1β)

Methodology:

• Animal Groups:

  • Group 1: Vehicle control

  • Group 2: LPS + Vehicle

  • Group 3: LPS + Dexamethasone (e.g., 1 mg/kg)

  • Group 4-6: LPS + Rubriflordilactone B (e.g., 5, 10, 20 mg/kg)

• Drug Administration: Administer Rubriflordilactone B, dexamethasone, or vehicle via i.p. injection one hour prior to LPS challenge.

• Induction of Lung Injury: Administer LPS (e.g., 5 mg/kg) intratracheally or via i.p. injection.

• Sample Collection: 6-24 hours post-LPS administration, euthanize the mice.

  • Collect bronchoalveolar lavage fluid (BALF) for cell counting and cytokine analysis.

  • Collect lung tissue for histopathology and measurement of myeloperoxidase (MPO) activity.

• Analysis:

  • Perform differential cell counts on BALF.

  • Measure cytokine levels in BALF using ELISA.

  • Assess lung tissue histology for signs of inflammation and injury.

  • Measure MPO activity in lung homogenates as an indicator of neutrophil infiltration.

Signaling Pathway and Workflow Diagrams

Caption: Hypothetical anti-inflammatory signaling pathway of Rubriflordilactone B.

Caption: General workflow for the in vivo evaluation of Rubriflordilactone B.

References

• 1. Rubriflordilactones A and B, two novel bisnortriterpenoids from Schisandra rubriflora and their biological activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]

Application Notes and Protocols for the NMR Analysis of Rubriflordilactone B

For Researchers, Scientists, and Drug Development Professionals

Introduction

Rubriflordilactone B is a complex bisnortriterpenoid isolated from Schisandra rubriflora.[1][2] This natural product has garnered significant interest within the scientific community due to its notable anti-HIV activity.[1][2] The structural elucidation of Rubriflordilactone B, a molecule characterized by a highly intricate heptacyclic framework, has been a significant undertaking, relying heavily on advanced nuclear magnetic resonance (NMR) spectroscopy techniques.[1][2][3] A notable challenge in its characterization was the initial structural ambiguity with a stereoisomer, termed pseudo-Rubriflordilactone B, which exhibited nearly identical ¹H NMR spectra in certain deuterated solvents. This ambiguity was ultimately resolved through meticulous total synthesis and comparative NMR analysis, underscoring the pivotal role of NMR in confirming its unique molecular architecture.[3][4]

These application notes provide a comprehensive overview of the NMR analysis of Rubriflordilactone B, including detailed data tables, experimental protocols, and visualizations to aid researchers in its identification, characterization, and further investigation.

¹H and ¹³C NMR Spectroscopic Data

The complete assignment of the ¹H and ¹³C NMR spectra of Rubriflordilactone B is crucial for its unambiguous identification. The following tables summarize the chemical shifts (δ) in parts per million (ppm) and coupling constants (J) in Hertz (Hz). These assignments have been established through a combination of 1D NMR (¹H and ¹³C) and 2D NMR experiments, including COSY, HSQC, and HMBC.

Table 1: ¹H NMR Data for Rubriflordilactone B (CDCl₃)

Position	δ (ppm)	Multiplicity	J (Hz)
5	7.27	s
7	6.80	d	15.2
8	6.23	dd	15.2, 7.6
17	4.69	d	6.0
20	2.95	ddd	25.8, 18.6, 6.7
22	2.75	m
23	2.63	ddd	11.0, 9.4, 6.9
24	9.86	s
25-Me	1.42	s
26-Me	1.33	s
27-Me	1.15	s
28	2.12	t	2.6
Note:	This table compiles representative data; slight variations may occur based on experimental conditions.

Table 2: ¹³C NMR Data for Rubriflordilactone B (CDCl₃)

Position	δ (ppm)
1	199.6
2	175.0
3	94.6
4	84.1
5	128.7
6	73.5
7	164.9
8	128.7
9	48.1
10	40.5
11	38.3
12	29.1
13	27.0
14	24.9
15	79.3
16	77.8
17	72.4
18	29.7
19	2.4
20	194.1
25-Me	29.7
26-Me	24.9
27-Me	27.0
Note:	This table compiles representative data; slight variations may occur based on experimental conditions.

Key 2D NMR Correlations

Two-dimensional NMR spectroscopy is indispensable for the structural elucidation of complex molecules like Rubriflordilactone B. The following correlations are key to establishing the connectivity of the carbon skeleton and the relative stereochemistry.

• ¹H-¹H COSY (Correlation Spectroscopy): Establishes proton-proton couplings within the same spin system, allowing for the tracing of proton networks throughout the molecule.

• HSQC (Heteronuclear Single Quantum Coherence): Correlates directly bonded proton and carbon atoms, providing a map of all C-H bonds.

• HMBC (Heteronuclear Multiple Bond Correlation): Shows correlations between protons and carbons that are two or three bonds apart, crucial for connecting different spin systems and identifying quaternary carbons.

• NOESY (Nuclear Overhauser Effect Spectroscopy): Reveals through-space proximity of protons, which is vital for determining the relative stereochemistry of the molecule.

Experimental Protocols

The following protocols provide a general framework for the NMR analysis of Rubriflordilactone B. Optimization of parameters may be required based on the specific instrument and sample concentration.

Sample Preparation

• Dissolution: Accurately weigh approximately 5-10 mg of purified Rubriflordilactone B.

• Solvent: Dissolve the sample in approximately 0.6 mL of deuterated chloroform (B151607) (CDCl₃) of high purity.

• Transfer: Transfer the solution to a clean, dry 5 mm NMR tube.

• Homogenization: Gently vortex the NMR tube to ensure a homogeneous solution.

NMR Data Acquisition

• Instrument: A high-field NMR spectrometer (≥500 MHz) equipped with a cryoprobe is recommended for optimal resolution and sensitivity.

• Temperature: Maintain a constant temperature, typically 298 K, throughout the experiments.

1D NMR Experiments:

• ¹H NMR:

  • Pulse sequence: zg30

  • Number of scans: 16-64

  • Spectral width: 16 ppm

  • Acquisition time: ~2-4 s

  • Relaxation delay: 2 s

• ¹³C NMR:

  • Pulse sequence: zgpg30 (with proton decoupling)

  • Number of scans: 1024-4096

  • Spectral width: 240 ppm

  • Acquisition time: ~1-2 s

  • Relaxation delay: 2 s

2D NMR Experiments:

• COSY:

  • Pulse sequence: cosygpqf

  • Number of scans: 8-16

  • Spectral width (F1 and F2): 12 ppm

• HSQC:

  • Pulse sequence: hsqcedetgpsisp2.3

  • Number of scans: 4-8

  • Spectral width (F1): 200 ppm

  • Spectral width (F2): 12 ppm

• HMBC:

  • Pulse sequence: hmbcgpndqf

  • Number of scans: 16-32

  • Spectral width (F1): 240 ppm

  • Spectral width (F2): 12 ppm

  • Long-range coupling delay (d6): Optimized for 8 Hz

Data Processing

• Software: Use appropriate NMR processing software (e.g., TopSpin, Mnova, ACD/Labs).

• Fourier Transform: Apply Fourier transformation to the acquired FIDs.

• Phasing and Baseline Correction: Manually phase correct all spectra and apply automatic baseline correction.

• Referencing: Reference the ¹H spectrum to the residual solvent peak of CDCl₃ (δ 7.26 ppm) and the ¹³C spectrum to the CDCl₃ peak (δ 77.16 ppm).

• Peak Picking and Integration: Perform peak picking and integration on the 1D spectra.

• 2D Spectra Analysis: Analyze the cross-peaks in the 2D spectra to establish correlations.

Visualizations

Experimental Workflow

The following diagram illustrates the general workflow for the NMR analysis of Rubriflordilactone B.

References

• 1. A novel HIV-1 inhibitor that blocks viral replication and rescues APOBEC3s by interrupting vif/CBFβ interaction - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. raj.emorychem.science [raj.emorychem.science]
• 4. Convergent Total Syntheses of (−)‐Rubriflordilactone B and (−)‐pseudo‐Rubriflordilactone B - PMC [pmc.ncbi.nlm.nih.gov]

Rubriflordilactone B as a molecular probe for cellular studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

Rubriflordilactone B is a complex bisnortriterpenoid isolated from Schisandra rubriflora. This natural product has garnered significant interest due to its potent anti-HIV-1 activity. Its intricate hexacyclic structure, confirmed by total synthesis and X-ray crystallography, presents a unique scaffold for investigating novel antiviral mechanisms. While the precise cellular target and mechanism of action of Rubriflordilactone B are yet to be fully elucidated, its structural relatives within the Schisandra nortriterpenoids have been reported to interfere with critical stages of the HIV-1 life cycle. These include the inhibition of reverse transcriptase, an essential enzyme for viral replication, and the disruption of viral maturation by impeding the processing of the Gag polyprotein.

These application notes provide a framework for utilizing Rubriflordilactone B as a molecular probe to investigate its antiviral properties and identify its cellular interacting partners. Detailed protocols for the chemical modification of Rubriflordilactone B to generate fluorescent and biotinylated probes are described, alongside methodologies for cell-based imaging and target identification studies. Furthermore, protocols for in vitro assays to explore its potential inhibitory effects on HIV-1 reverse transcriptase and Gag processing are provided.

Quantitative Data

The following table summarizes the known quantitative data for Rubriflordilactone B's anti-HIV-1 activity.

Parameter	Value	Cell Line	Virus Strain	Reference
EC₅₀	9.75 µg/mL	-	HIV-1	[1][2]
SI (Selectivity Index)	12.39	-	HIV-1	[1][2]

Experimental Protocols

Synthesis of Rubriflordilactone B-Based Molecular Probes

To investigate the cellular localization and identify the molecular targets of Rubriflordilactone B, it can be chemically modified to incorporate a fluorescent dye or a biotin (B1667282) tag. Based on the structure of Rubriflordilactone B, a potential site for modification is a hydroxyl group, which can be derivatized without significantly altering the core pharmacophore.

a) Protocol for Fluorescent Labeling of Rubriflordilactone B

This protocol describes the conjugation of a fluorescent dye, such as a succinimidyl ester-activated dye (e.g., Alexa Fluor™ 488 NHS Ester), to a hydroxyl group on Rubriflordilactone B.

Materials:

• Rubriflordilactone B

• Alexa Fluor™ 488 NHS Ester (or other amine-reactive fluorescent dye)

• Anhydrous Dimethylformamide (DMF)

• Triethylamine (TEA)

• Reverse-phase HPLC system for purification

• Mass spectrometer for characterization

Procedure:

• Dissolve Rubriflordilactone B (1 equivalent) in anhydrous DMF.

• Add TEA (3 equivalents) to the solution to act as a base.

• In a separate vial, dissolve the Alexa Fluor™ 488 NHS Ester (1.5 equivalents) in anhydrous DMF.

• Slowly add the fluorescent dye solution to the Rubriflordilactone B solution while stirring.

• Allow the reaction to proceed for 4-6 hours at room temperature, protected from light.

• Monitor the reaction progress by thin-layer chromatography (TLC) or LC-MS.

• Upon completion, quench the reaction by adding a few drops of water.

• Purify the fluorescently labeled Rubriflordilactone B using a reverse-phase HPLC system with a suitable gradient of water and acetonitrile (B52724) containing 0.1% formic acid.

• Collect the fractions containing the desired product and confirm its identity and purity by mass spectrometry and analytical HPLC.

• Lyophilize the pure fractions to obtain the fluorescent probe as a solid.

b) Protocol for Biotinylation of Rubriflordilactone B

This protocol outlines the conjugation of biotin to a hydroxyl group of Rubriflordilactone B using a commercially available biotinylation reagent with a linker arm (e.g., EZ-Link™ NHS-LC-LC-Biotin).

Materials:

• Rubriflordilactone B

• EZ-Link™ NHS-LC-LC-Biotin

• Anhydrous Dimethylformamide (DMF)

• Triethylamine (TEA)

• Reverse-phase HPLC system for purification

• Mass spectrometer for characterization

Procedure:

• Dissolve Rubriflordilactone B (1 equivalent) in anhydrous DMF.

• Add TEA (3 equivalents) to the solution.

• Dissolve EZ-Link™ NHS-LC-LC-Biotin (1.5 equivalents) in anhydrous DMF.

• Add the biotinylation reagent solution to the Rubriflordilactone B solution.

• Stir the reaction mixture at room temperature for 4-6 hours.

• Monitor the reaction by TLC or LC-MS.

• Once the reaction is complete, purify the biotinylated Rubriflordilactone B by reverse-phase HPLC.

• Characterize the purified product by mass spectrometry to confirm the successful conjugation.

• Lyophilize the pure fractions to yield the biotinylated probe.

Cellular Studies with Rubriflordilactone B Probes

a) Subcellular Localization using Fluorescently Labeled Rubriflordilactone B

This protocol describes how to visualize the subcellular distribution of Rubriflordilactone B in target cells using the synthesized fluorescent probe.

Materials:

• Fluorescently labeled Rubriflordilactone B

• Target cells (e.g., TZM-bl cells or other HIV-1 susceptible cell lines)

• Cell culture medium

• Hoechst 33342 (for nuclear staining)

• MitoTracker™ Red CMXRos (for mitochondrial staining, optional)

• Confocal microscope

Procedure:

• Seed the target cells on glass-bottom dishes or coverslips and allow them to adhere overnight.

• Prepare a stock solution of the fluorescently labeled Rubriflordilactone B in DMSO.

• Dilute the fluorescent probe to the desired final concentration (e.g., 1-10 µM) in pre-warmed cell culture medium.

• Remove the existing medium from the cells and add the medium containing the fluorescent probe.

• Incubate the cells for a specific time course (e.g., 30 minutes, 1 hour, 4 hours) at 37°C in a CO₂ incubator.

• For co-localization studies, add Hoechst 33342 (to stain the nucleus) and/or other organelle-specific dyes during the last 15-30 minutes of incubation.

• Wash the cells three times with pre-warmed phosphate-buffered saline (PBS).

• Add fresh culture medium or PBS to the cells for imaging.

• Visualize the subcellular localization of the fluorescent probe using a confocal microscope with appropriate laser lines and emission filters.

b) Target Identification using Biotinylated Rubriflordilactone B

This protocol details a pull-down assay to identify cellular proteins that interact with Rubriflordilactone B using the biotinylated probe.

Materials:

• Biotinylated Rubriflordilactone B

• Target cells

• Cell lysis buffer (e.g., RIPA buffer with protease inhibitors)

• Streptavidin-coated magnetic beads

• Wash buffers (e.g., PBS with 0.1% Tween-20)

• Elution buffer (e.g., SDS-PAGE sample buffer)

• SDS-PAGE gels and Western blotting apparatus

• Mass spectrometry facility for protein identification

Procedure:

• Culture target cells to a sufficient density.

• Treat the cells with the biotinylated Rubriflordilactone B (or a vehicle control) at an effective concentration for a specified duration.

• Wash the cells with ice-cold PBS to remove unbound probe.

• Lyse the cells with ice-cold lysis buffer.

• Clarify the cell lysate by centrifugation to remove cellular debris.

• Pre-clear the lysate by incubating with streptavidin-coated magnetic beads for 1 hour at 4°C to reduce non-specific binding.

• Incubate the pre-cleared lysate with fresh streptavidin-coated magnetic beads overnight at 4°C with gentle rotation to capture the biotinylated probe and its interacting proteins.

• Wash the beads extensively with wash buffer to remove non-specifically bound proteins.

• Elute the bound proteins from the beads by boiling in SDS-PAGE sample buffer.

• Separate the eluted proteins by SDS-PAGE.

• Visualize the protein bands by Coomassie blue or silver staining.

• Excise the protein bands of interest and identify them by mass spectrometry (e.g., LC-MS/MS).

In Vitro Mechanistic Assays

a) HIV-1 Reverse Transcriptase (RT) Inhibition Assay

This protocol is for assessing the direct inhibitory effect of Rubriflordilactone B on the activity of HIV-1 reverse transcriptase.

Materials:

• Recombinant HIV-1 Reverse Transcriptase

• Poly(A) template and Oligo(dT) primer

• Deoxynucleotide triphosphates (dNTPs), including a labeled dUTP (e.g., Digoxigenin-dUTP)

• Reaction buffer (e.g., Tris-HCl, KCl, MgCl₂)

• Rubriflordilactone B

• A known RT inhibitor as a positive control (e.g., Nevirapine)

• ELISA-based detection system (streptavidin-coated plates, anti-Digoxigenin-HRP antibody, HRP substrate)

Procedure:

• Prepare a reaction mixture containing the reaction buffer, poly(A)•oligo(dT) template-primer, and the dNTP mix (including DIG-dUTP).

• Prepare serial dilutions of Rubriflordilactone B and the positive control inhibitor.

• In a microplate, add the reaction mixture, recombinant HIV-1 RT, and the different concentrations of Rubriflordilactone B or the control inhibitor. Include a no-inhibitor control and a no-enzyme control.

• Incubate the plate at 37°C for 1-2 hours to allow the reverse transcription reaction to proceed.

• Transfer the reaction products to a streptavidin-coated microplate and incubate to capture the newly synthesized biotin-labeled DNA.

• Wash the plate to remove unincorporated nucleotides and other reagents.

• Add an anti-Digoxigenin antibody conjugated to horseradish peroxidase (HRP) and incubate.

• Wash the plate again and add a colorimetric HRP substrate (e.g., TMB).

• Stop the reaction and measure the absorbance at the appropriate wavelength.

• Calculate the percentage of inhibition for each concentration of Rubriflordilactone B and determine the IC₅₀ value.

b) HIV-1 Gag Processing Assay by Western Blot

This protocol is designed to determine if Rubriflordilactone B inhibits the proteolytic processing of the HIV-1 Gag polyprotein, a hallmark of maturation inhibitors.

Materials:

• HIV-1 producing cells (e.g., HEK293T cells transfected with an HIV-1 proviral DNA construct)

• Rubriflordilactone B

• A known maturation inhibitor as a positive control (e.g., Bevirimat)

• Cell lysis buffer

• Ultracentrifuge for virion pelleting

• SDS-PAGE and Western blotting equipment

• Primary antibody against HIV-1 Gag p24

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

Procedure:

• Culture HIV-1 producing cells and treat them with various concentrations of Rubriflordilactone B or the positive control for 24-48 hours.

• Harvest the cell supernatant containing viral particles.

• Clarify the supernatant by low-speed centrifugation.

• Pellet the virions by ultracentrifugation through a sucrose (B13894) cushion.

• Lyse the pelleted virions directly in SDS-PAGE sample buffer.

• Also, prepare lysates from the cells treated with the compounds.

• Separate the proteins from the virion and cell lysates by SDS-PAGE on a high-resolution gel.

• Transfer the separated proteins to a PVDF membrane.

• Block the membrane and then probe with a primary antibody specific for HIV-1 Gag p24. This antibody will detect the fully processed p24 capsid protein as well as the precursor Gag polyprotein (p55) and intermediate cleavage products.

• Wash the membrane and incubate with an HRP-conjugated secondary antibody.

• Detect the protein bands using a chemiluminescent substrate and an imaging system.

• Analyze the ratio of the precursor Gag (p55) to the mature capsid (p24). An accumulation of p55 or cleavage intermediates in the presence of Rubriflordilactone B would indicate an inhibition of Gag processing.

Visualizations

Caption: Synthesis of Rubriflordilactone B molecular probes.

References

• 1. Convergent Total Syntheses of (−)‐Rubriflordilactone B and (−)‐pseudo‐Rubriflordilactone B - PMC [pmc.ncbi.nlm.nih.gov]
• 2. cdnmedia.eurofins.com [cdnmedia.eurofins.com]

Application of Rubriflordilactone B in Antiviral Research

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction

Rubriflordilactone B is a complex bisnortriterpenoid isolated from the leaves and stems of Schisandra rubriflora, a plant used in traditional Chinese medicine.[1][2] This natural product has garnered significant interest in the scientific community due to its demonstrated antiviral activity, specifically against the Human Immunodeficiency Virus type 1 (HIV-1).[1][2][3][4] With its unique hexacyclic structure, Rubriflordilactone B presents a promising scaffold for the development of novel antiretroviral agents.[2] These application notes provide a comprehensive overview of the current knowledge on Rubriflordilactone B's antiviral properties and offer detailed protocols for its investigation.

Antiviral Activity and Spectrum

The primary antiviral application of Rubriflordilactone B that has been documented is its inhibitory effect on HIV-1 replication.[1][2] Research has shown that it exhibits this activity with low cytotoxicity, making it a viable candidate for further investigation as a therapeutic agent.[1][3]

Currently, the antiviral spectrum of Rubriflordilactone B appears to be narrow, with published research focused exclusively on its anti-HIV-1 activity. Further studies are required to determine its efficacy against other viruses.

Quantitative Data on Anti-HIV-1 Activity

The anti-HIV-1 potency of Rubriflordilactone B has been quantified in cell-based assays. The key efficacy and toxicity parameters are summarized in the table below.

Parameter	Value	Virus Strain	Cell Line	Reference
EC50 (50% Effective Concentration)	9.75 µg/mL	HIV-1	Not Specified	[1][2]
SI (Selectivity Index)	12.39	HIV-1	Not Specified	[1]

Note: The Selectivity Index (SI) is the ratio of the 50% cytotoxic concentration (CC50) to the EC50, indicating the therapeutic window of the compound. A higher SI value suggests a more favorable safety profile.

Mechanism of Action

The precise molecular mechanism by which Rubriflordilactone B inhibits HIV-1 replication has not yet been fully elucidated in the available literature. While its activity against the virus is established, the specific viral or host cell targets remain a subject for future research. Potential mechanisms could involve the inhibition of key viral enzymes such as reverse transcriptase, protease, or integrase, or it could interfere with viral entry, assembly, or release. Further mechanistic studies are crucial to understand its mode of action and to guide the development of derivatives with improved potency and specificity.

Signaling Pathway Interactions

Currently, there is no published research directly linking the antiviral activity of Rubriflordilactone B to the modulation of specific cellular signaling pathways, such as the STAT3 pathway. The role of STAT3 in viral infections is complex, with both pro-viral and anti-viral functions reported for different viruses.[5][6][7] Investigating the potential interaction of Rubriflordilactone B with STAT3 or other relevant signaling cascades could provide valuable insights into its mechanism of action and its broader effects on the host's cellular environment.

Experimental Protocols

The following are detailed protocols for the evaluation of the anti-HIV-1 activity of Rubriflordilactone B, based on standard methodologies in the field.

Protocol 1: In Vitro Anti-HIV-1 Activity Assay (p24 Antigen Capture ELISA)

This protocol is designed to determine the concentration at which Rubriflordilactone B inhibits HIV-1 replication by 50% (EC50) by measuring the level of the viral p24 capsid protein.

Materials:

• Human T-lymphocyte cell line (e.g., MT-4, CEM, H9)

• HIV-1 laboratory strain (e.g., HIV-1IIIB)

• Rubriflordilactone B (stock solution in DMSO)

• Complete cell culture medium (e.g., RPMI-1640 with 10% FBS, penicillin, and streptomycin)

• 96-well cell culture plates

• CO2 incubator (37°C, 5% CO2)

• HIV-1 p24 Antigen Capture ELISA kit

• Microplate reader

Procedure:

• Cell Seeding: Seed the T-lymphocyte cells into a 96-well plate at a density of 1 x 10^5 cells/well in 100 µL of complete medium.

• Compound Preparation: Prepare serial dilutions of Rubriflordilactone B in complete medium. The final concentrations should typically range from 0.1 to 100 µg/mL. Also, prepare a no-drug control and a positive control (e.g., a known antiretroviral drug).

• Infection and Treatment: Infect the cells with the HIV-1 strain at a multiplicity of infection (MOI) of 0.01. Immediately after infection, add 100 µL of the diluted Rubriflordilactone B or control solutions to the respective wells.

• Incubation: Incubate the plate for 4-5 days in a CO2 incubator.

• Supernatant Collection: After incubation, centrifuge the plate and carefully collect the cell-free supernatant from each well.

• p24 ELISA: Perform the p24 Antigen Capture ELISA on the collected supernatants according to the manufacturer's instructions.

• Data Analysis: Measure the absorbance using a microplate reader. Calculate the percentage of inhibition of p24 production for each concentration of Rubriflordilactone B compared to the no-drug control. The EC50 value is determined by plotting the percentage of inhibition against the drug concentration and using non-linear regression analysis.

Protocol 2: Cytotoxicity Assay (MTT Assay)

This protocol is used to determine the 50% cytotoxic concentration (CC50) of Rubriflordilactone B.

Materials:

• Human T-lymphocyte cell line (same as in the antiviral assay)

• Rubriflordilactone B (stock solution in DMSO)

• Complete cell culture medium

• 96-well cell culture plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization buffer (e.g., DMSO or a solution of SDS in HCl)

• Microplate reader

Procedure:

• Cell Seeding: Seed the cells in a 96-well plate at the same density as in the antiviral assay.

• Compound Addition: Add serial dilutions of Rubriflordilactone B to the wells. Include a no-drug control.

• Incubation: Incubate the plate for the same duration as the antiviral assay (4-5 days).

• MTT Addition: Add 20 µL of MTT solution to each well and incubate for 4 hours.

• Solubilization: Add 100 µL of solubilization buffer to each well to dissolve the formazan (B1609692) crystals.

• Data Analysis: Measure the absorbance at 570 nm. Calculate the percentage of cell viability for each concentration compared to the no-drug control. The CC50 value is determined by plotting the percentage of viability against the drug concentration and using non-linear regression analysis.

Visualizations

Logical Workflow for Antiviral Evaluation

Caption: Workflow for evaluating the antiviral potential of Rubriflordilactone B.

Proposed Future Investigation of STAT3 Signaling

Caption: Proposed investigation of Rubriflordilactone B's effect on STAT3 signaling.

Conclusion and Future Directions

Rubriflordilactone B is a promising natural product with confirmed anti-HIV-1 activity and a favorable preliminary safety profile. The provided data and protocols offer a solid foundation for researchers to further explore its therapeutic potential. Key areas for future research include:

• Mechanism of Action Studies: Identifying the specific molecular target(s) of Rubriflordilactone B is a critical next step. This could involve enzyme inhibition assays, binding studies, and time-of-addition experiments.

• Antiviral Spectrum Expansion: Screening Rubriflordilactone B against a broader panel of viruses will determine if its utility extends beyond HIV-1.

• Signaling Pathway Analysis: Investigating the impact of Rubriflordilactone B on host cell signaling pathways, such as the STAT3 pathway, could reveal novel mechanisms of action and potential off-target effects.

• Structural Activity Relationship (SAR) Studies: The synthesis and evaluation of analogs of Rubriflordilactone B could lead to the development of derivatives with enhanced potency and improved pharmacological properties.

The continued investigation of Rubriflordilactone B holds the potential to contribute significantly to the discovery of new and effective antiviral therapies.

References

• 1. New Anti-Human Immunodeficiency Virus Type 1 6-Aminoquinolones: Mechanism of Action - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Rubriflordilactone B | C28H30O6 | CID 11712351 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Convergent Total Syntheses of (−)‐Rubriflordilactone B and (−)‐pseudo‐Rubriflordilactone B - PMC [pmc.ncbi.nlm.nih.gov]
• 5. STAT3 roles in viral infection: antiviral or proviral? - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Viral manipulation of STAT3: Evade, exploit, and injure | PLOS Pathogens [journals.plos.org]
• 7. The Complex Role of STAT3 in Viral Infections - PMC [pmc.ncbi.nlm.nih.gov]

Investigating the Biological Activity of Rubriflordilactone B

Application Notes and Protocols

Audience: Researchers, scientists, and drug development professionals.

Introduction

Rubriflordilactone B is a novel, highly unsaturated, rearranged bisnortriterpenoid isolated from the leaves and stems of Schisandra rubriflora.[1][2] Compounds from the Schisandraceae family of plants have been utilized in traditional medicine and are known to possess a range of biological activities.[2][3] While the anti-cancer effects of Rubriflordilactone B have not been reported in the scientific literature to date, it has demonstrated notable in vitro activity against the Human Immunodeficiency Virus (HIV-1).[1][2][4]

This document provides a summary of the known biological activity of Rubriflordilactone B, focusing on its anti-HIV-1 effects, and furnishes detailed protocols for the evaluation of such activity. The information presented is intended to serve as a resource for researchers interested in the potential therapeutic applications of this natural product.

Data Presentation

The in vitro anti-HIV-1 activity of Rubriflordilactone B has been quantified, and the results are summarized in the table below.

Compound	Biological Activity	Cell Line	EC₅₀ (µg/mL)	SI	Reference
Rubriflordilactone B	Anti-HIV-1 Replication	C8166	9.75	12.39	[1][2]

Table 1: In Vitro Anti-HIV-1 Activity of Rubriflordilactone B. EC₅₀ (50% effective concentration) is the concentration of the compound that inhibits HIV-1 replication by 50%. SI (Selectivity Index) is the ratio of the 50% cytotoxic concentration (CC₅₀) to the EC₅₀, indicating the therapeutic window of the compound.

Experimental Protocols

The following are detailed protocols for assessing the anti-HIV-1 activity and cytotoxicity of compounds like Rubriflordilactone B.

Cytotoxicity Assay (MTT Assay)

This protocol is used to determine the concentration of the test compound that is toxic to the host cells, which is a crucial parameter for evaluating the selectivity of its antiviral effect.

Materials:

• Human T-lymphocyte cell line (e.g., C8166)

• Complete culture medium (e.g., RPMI-1640 with 10% fetal bovine serum)

• Rubriflordilactone B stock solution (in DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)[5]

• Solubilization solution (e.g., 10% SDS in 0.01 M HCl)

• 96-well microtiter plates

• CO₂ incubator (37°C, 5% CO₂)

• Microplate reader

Procedure:

• Cell Seeding: Seed the C8166 cells into a 96-well plate at a density of 1 x 10⁴ cells per well in 100 µL of complete culture medium.

• Compound Addition: Prepare serial dilutions of Rubriflordilactone B in the complete medium. Add 100 µL of the diluted compound to the respective wells. Include wells with a vehicle control (DMSO at the same final concentration) and wells with medium only as a cell control.

• Incubation: Incubate the plate for 4-5 days at 37°C in a 5% CO₂ incubator, corresponding to the duration of the antiviral assay.

• MTT Addition: Add 20 µL of MTT solution to each well and incubate for 4 hours at 37°C.[5]

• Solubilization: Add 100 µL of solubilization solution to each well.

• Absorbance Reading: Shake the plate on an orbital shaker for 15 minutes to ensure complete solubilization of the formazan (B1609692) crystals.[5] Read the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the 50% cytotoxic concentration (CC₅₀), which is the concentration of the compound that reduces cell viability by 50% compared to the cell control.

Anti-HIV-1 Replication Assay (p24 Antigen ELISA)

This assay quantifies the extent of viral replication by measuring the concentration of the HIV-1 p24 capsid protein in the cell culture supernatant.

Materials:

• Human T-lymphocyte cell line (e.g., C8166)

• HIV-1 laboratory strain (e.g., HIV-1IIIB)

• Complete culture medium

• Rubriflordilactone B stock solution (in DMSO)

• 96-well cell culture plates

• CO₂ incubator (37°C, 5% CO₂)

• HIV-1 p24 Antigen ELISA kit

Procedure:

• Cell Seeding: Seed C8166 cells into a 96-well plate at a density of 5 x 10⁴ cells per well in 100 µL of complete medium.

• Compound Preparation: Prepare serial dilutions of Rubriflordilactone B in complete medium.

• Infection and Treatment: Add 50 µL of HIV-1 stock to each well (except for the cell control wells) to achieve a suitable multiplicity of infection (MOI). Immediately after, add 50 µL of the diluted compound to the respective wells. For the virus control, add 50 µL of medium without any compound. For the cell control, add 100 µL of medium.

• Incubation: Incubate the plate for 4-5 days at 37°C in a 5% CO₂ incubator.

• Supernatant Collection: After incubation, centrifuge the plate at 500 x g for 10 minutes. Carefully collect the cell-free supernatant for p24 antigen analysis.

• p24 ELISA: Perform the p24 antigen ELISA on the collected supernatants according to the manufacturer's protocol. This typically involves adding the supernatant to antibody-coated wells, followed by a series of incubation and wash steps with detection antibodies and a substrate.

• Data Analysis: Read the absorbance at 450 nm using a microplate reader. Generate a standard curve using the absorbance values of the known p24 standards provided in the kit. Determine the concentration of p24 in the test samples by interpolating their absorbance values from the standard curve. Calculate the percentage of inhibition of p24 production for each compound concentration and determine the EC₅₀ value.

Visualizations

The following diagrams illustrate the general workflow for natural product screening and the principle of the MTT cytotoxicity assay.

Diagram 1. General workflow for the screening and isolation of bioactive natural products.

Diagram 2. Principle of the MTT assay for determining cell viability.

Conclusion

While Rubriflordilactone B has not been characterized as an anti-cancer agent, it demonstrates measurable anti-HIV-1 activity with low cytotoxicity in vitro. The protocols provided herein offer a standardized approach for the further investigation of Rubriflordilactone B and other natural products for their antiviral potential. The absence of anti-cancer data highlights an area for future research, where the methodologies described could be adapted to screen for cytotoxic effects against various cancer cell lines.

References

• 1. merckmillipore.com [merckmillipore.com]
• 2. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 3. hanc.info [hanc.info]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]

Rubriflordilactone B: Application Notes and Protocols for Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

Introduction

Rubriflordilactone B is a novel, highly unsaturated and rearranged bisnortriterpenoid isolated from the leaves and stems of Schisandra rubrifora. Triterpenoids from the Schisandraceae family are known for a variety of bioactive properties, including anti-inflammatory, anti-cancer, and anti-viral effects.[1][2] Rubriflordilactone B, in particular, has demonstrated notable anti-HIV-1 activity with low cytotoxicity.[3][4] This document provides detailed application notes and experimental protocols for the investigation of Rubriflordilactone B in a drug discovery context, focusing on its anti-HIV, potential anti-inflammatory, and anti-cancer activities.

Data Presentation

Table 1: Biological Activity of Rubriflordilactone B

Activity	Metric	Value	Cell Line	Source
Anti-HIV-1	EC₅₀	9.75 µg/mL	MT-4	[3]
Anti-HIV-1	SI	12.39	MT-4	[3]

EC₅₀: 50% effective concentration; SI: Selectivity Index (CC₅₀/EC₅₀)

Experimental Protocols

Anti-HIV-1 Activity Assays

The following protocols are designed to assess the anti-HIV-1 activity of Rubriflordilactone B using the MT-4 human T-cell leukemia cell line, which is highly susceptible to HIV infection.[3][5]

Objective: To determine the cytotoxic concentration (CC₅₀) of Rubriflordilactone B on MT-4 cells. This is crucial for establishing the therapeutic window of the compound.

Materials:

• Rubriflordilactone B

• MT-4 cells

• RPMI-1640 medium supplemented with 10% fetal bovine serum (FBS), 100 U/mL penicillin, and 100 µg/mL streptomycin

• 96-well microtiter plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization buffer (e.g., 10% SDS in 0.01 M HCl)

• CO₂ incubator (37°C, 5% CO₂)

• Microplate reader

Protocol:

• Seed MT-4 cells into a 96-well plate at a density of 1 x 10⁴ cells/well in 100 µL of culture medium.

• Prepare serial dilutions of Rubriflordilactone B in culture medium.

• Add 100 µL of the compound dilutions to the wells. Include wells with cells and medium only as controls for 100% viability.

• Incubate the plate at 37°C in a 5% CO₂ incubator for 4-5 days, corresponding to the duration of the antiviral assay.

• After incubation, add 20 µL of MTT solution to each well and incubate for another 4 hours at 37°C.

• Add 100 µL of solubilization buffer to each well and incubate overnight to dissolve the formazan (B1609692) crystals.

• Read the absorbance at 570 nm using a microplate reader.

• Calculate the 50% cytotoxic concentration (CC₅₀) by plotting the percentage of cell viability against the compound concentration and fitting the data to a dose-response curve.

Objective: To determine the 50% effective concentration (EC₅₀) of Rubriflordilactone B in inhibiting HIV-1 replication by quantifying the viral p24 antigen.

Materials:

• Rubriflordilactone B

• MT-4 cells

• HIV-1 stock (e.g., IIIB strain)

• Complete RPMI-1640 medium

• 96-well microtiter plates

• Commercially available HIV-1 p24 Antigen ELISA kit

• CO₂ incubator (37°C, 5% CO₂)

• Microplate reader

Protocol:

• Seed MT-4 cells into a 96-well plate at a density of 1 x 10⁴ cells/well in 100 µL of culture medium.

• Prepare serial dilutions of Rubriflordilactone B in culture medium and add 50 µL of each dilution to the appropriate wells. Include wells with no compound as virus controls and wells with cells only as mock-infected controls.

• Add 50 µL of HIV-1 stock (at a multiplicity of infection that results in significant p24 production in 4-5 days) to each well, except for the mock-infected controls.

• Incubate the plate at 37°C in a 5% CO₂ incubator for 4-5 days.

• After incubation, centrifuge the plate at 500 x g for 5 minutes.

• Carefully collect the cell-free supernatant for p24 analysis.

• Perform the p24 Antigen Capture ELISA according to the manufacturer's instructions.

• Read the absorbance at 450 nm using a microplate reader.

• Calculate the percentage of inhibition of p24 production for each compound concentration relative to the virus control.

• Determine the EC₅₀ value by plotting the percentage of inhibition against the compound concentration and fitting the data to a dose-response curve.

Proposed Anti-Inflammatory Activity Assays

While the anti-inflammatory activity of Rubriflordilactone B has not been explicitly reported, related triterpenoids from Schisandra species are known to possess such properties, often through the inhibition of the NF-κB signaling pathway.[6]

Objective: To evaluate the potential of Rubriflordilactone B to inhibit the production of the pro-inflammatory mediator nitric oxide in lipopolysaccharide (LPS)-stimulated RAW 264.7 macrophage cells.

Materials:

• Rubriflordilactone B

• RAW 264.7 cells

• DMEM supplemented with 10% FBS, 100 U/mL penicillin, and 100 µg/mL streptomycin

• Lipopolysaccharide (LPS) from E. coli

• Griess Reagent (1% sulfanilamide (B372717) in 5% phosphoric acid and 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride (B599025) in water)

• 96-well microtiter plates

• CO₂ incubator (37°C, 5% CO₂)

• Microplate reader

Protocol:

• Seed RAW 264.7 cells into a 96-well plate at a density of 5 x 10⁴ cells/well and allow them to adhere overnight.

• Pre-treat the cells with various concentrations of Rubriflordilactone B for 1 hour.

• Stimulate the cells with LPS (1 µg/mL) for 24 hours. Include untreated and LPS-only controls.

• After incubation, collect 50 µL of the cell culture supernatant from each well.

• Add 50 µL of Griess Reagent to each supernatant sample.

• Incubate for 10 minutes at room temperature, protected from light.

• Measure the absorbance at 540 nm.

• Determine the concentration of nitrite (B80452) using a sodium nitrite standard curve.

• Calculate the percentage of inhibition of NO production. A preliminary cytotoxicity assay on RAW 264.7 cells should be performed to ensure that the observed effects are not due to cell death.

Proposed Anti-Cancer Activity Assays

Triterpenoids from the Schisandraceae family have shown potential anti-tumor effects.[2][7] A proposed mechanism for some Schisandra compounds is the inhibition of the STAT3 signaling pathway.[8]

Objective: To assess the anti-proliferative activity of Rubriflordilactone B on various cancer cell lines.

Protocol:

A standard MTT or similar cell viability assay, as described in section 1.1, can be adapted for this purpose. A panel of cancer cell lines (e.g., breast, lung, colon cancer cell lines) should be used. The IC₅₀ (50% inhibitory concentration) can be determined for each cell line.

Objective: To investigate if Rubriflordilactone B inhibits the activation of the STAT3 signaling pathway in cancer cells.

Materials:

• Rubriflordilactone B

• A cancer cell line known to have constitutively active STAT3 (e.g., MDA-MB-231 breast cancer cells)

• Complete cell culture medium

• Cell lysis buffer

• Protein assay kit (e.g., BCA)

• SDS-PAGE gels and electrophoresis apparatus

• Western blotting apparatus

• Primary antibodies: anti-phospho-STAT3 (Tyr705), anti-STAT3, anti-β-actin

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

Protocol:

• Seed cancer cells and allow them to adhere.

• Treat the cells with various concentrations of Rubriflordilactone B for a specified time (e.g., 24 hours).

• Lyse the cells and determine the protein concentration of the lysates.

• Separate equal amounts of protein from each sample by SDS-PAGE.

• Transfer the proteins to a PVDF membrane.

• Block the membrane and then incubate with primary antibodies against p-STAT3, total STAT3, and a loading control (e.g., β-actin) overnight at 4°C.

• Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibody.

• Detect the protein bands using a chemiluminescent substrate and an imaging system.

• Quantify the band intensities to determine the effect of Rubriflordilactone B on STAT3 phosphorylation.

Visualizations

References

• 1. 2.3.1. Assay for Anti-HIV Activity (Using Both Long- and Short-Exposure Systems) [bio-protocol.org]
• 2. Schisandraceae triterpenoids: A review of phytochemistry, bioactivities and synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. Rubriflordilactones A and B, two novel bisnortriterpenoids from Schisandra rubriflora and their biological activities [pubmed.ncbi.nlm.nih.gov]
• 5. Sensitive and rapid assay on MT-4 cells for detection of antiviral compounds against the AIDS virus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. Potential of Schisandra chinensis (Turcz.) Baill. in Human Health and Nutrition: A Review of Current Knowledge and Therapeutic Perspectives - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the In Vivo Formulation of Rubriflordilactone B

For Researchers, Scientists, and Drug Development Professionals

Introduction

Rubriflordilactone B is a bisnortriterpenoid isolated from Schisandra rubriflora that has demonstrated notable anti-HIV-1 activity.[1] As a complex, lipophilic natural product, its poor aqueous solubility presents a significant hurdle for in vivo studies, necessitating advanced formulation strategies to enhance bioavailability and achieve therapeutic concentrations. Triterpenoids are generally insoluble in water but soluble in organic solvents like methanol (B129727) and ethanol.[2]

These application notes provide a comprehensive guide to developing suitable formulations of Rubriflordilactone B for preclinical in vivo research. The focus is on leveraging lipid-based nanocarriers, such as nanoemulsions, self-emulsifying drug delivery systems (SEDDS), and solid lipid nanoparticles (SLNs), which are effective for improving the oral bioavailability of poorly soluble compounds.[3][4] The protocols and data presented are based on established methodologies for similar lipophilic compounds, including other bioactive triterpenoids from the Schisandra family.[5][6]

Physicochemical Properties of Rubriflordilactone B

While experimental data for Rubriflordilactone B is limited, its structure (Molecular Formula: C₂₈H₃₀O₆) suggests it is a lipophilic compound with low aqueous solubility, characteristic of "grease-ball" molecules.[1] For formulation development, it is crucial to experimentally determine key parameters such as solubility in various oils, surfactants, and co-solvents, as well as its melting point and octanol-water partition coefficient (log P). The computed properties from available databases can serve as a preliminary guide.

Table 1: Physicochemical Properties of Rubriflordilactone B

Property	Value	Source
Molecular Formula	C₂₈H₃₀O₆	PubChem[1]
Molecular Weight	462.5 g/mol	PubChem[1]
Computed XLogP3	3.6	PubChem[1]
Aqueous Solubility	Predicted to be low	General triterpenoid (B12794562) properties[2]
Melting Point	Not reported (requires experimental determination)	-

Formulation Strategies for In Vivo Delivery

Given the lipophilic nature of Rubriflordilactone B, the following formulation strategies are recommended to enhance its systemic exposure upon oral administration.

Nanoemulsion (NE)

Nanoemulsions are kinetically stable, isotropic systems of oil, water, and surfactants with droplet sizes typically ranging from 20 to 200 nm.[7] They offer a large interfacial area for drug absorption and can protect the drug from degradation in the gastrointestinal tract.

Self-Emulsifying Drug Delivery Systems (SEDDS)

SEDDS are isotropic mixtures of oils, surfactants, and co-solvents that spontaneously form fine oil-in-water emulsions upon gentle agitation in an aqueous medium, such as the fluids in the GI tract.[4] This in situ emulsion formation facilitates drug dissolution and absorption.

Solid Lipid Nanoparticles (SLNs)

SLNs are colloidal carriers made from solid lipids (at room temperature), offering advantages like controlled release and improved stability.[8] They combine the benefits of polymeric nanoparticles and liposomes.

Experimental Protocols

Protocol 1: Development of a Rubriflordilactone B Nanoemulsion

This protocol is based on the high-pressure homogenization method, a robust technique for producing nanoemulsions with uniform droplet sizes.[9]

Materials:

• Rubriflordilactone B

• Oil phase (e.g., medium-chain triglycerides like Miglyol 812, oleic acid)

• Surfactant (e.g., Polysorbate 80, Cremophor RH40)

• Co-surfactant (e.g., Transcutol P, PEG 400)

• Purified water

Equipment:

• High-pressure homogenizer

• Magnetic stirrer

• Ultrasonic bath

• Dynamic Light Scattering (DLS) instrument for particle size and zeta potential measurement

• High-Performance Liquid Chromatography (HPLC) system

Procedure:

• Excipient Screening:

  • Determine the solubility of Rubriflordilactone B in various oils, surfactants, and co-surfactants to select components with the highest solubilizing capacity.

• Preparation of Oil and Aqueous Phases:

  • Oil Phase: Accurately weigh and dissolve Rubriflordilactone B in the selected oil. Add the chosen surfactant and co-surfactant to the oil phase.

  • Aqueous Phase: Prepare the aqueous phase using purified water.

• Formation of Coarse Emulsion:

  • Heat both the oil and aqueous phases to 60-70°C.

  • Slowly add the oil phase to the aqueous phase under continuous stirring with a magnetic stirrer to form a coarse pre-emulsion.

• Homogenization:

  • Subject the coarse emulsion to high-pressure homogenization at an optimized pressure (e.g., 500-1500 bar) for several cycles (e.g., 3-5 cycles) until a translucent nanoemulsion is formed.

• Cooling and Storage:

  • Allow the nanoemulsion to cool to room temperature.

  • Store in a sealed container at 4°C, protected from light.

Characterization:

• Visual Inspection: Observe for clarity, homogeneity, and any signs of phase separation.

• Droplet Size, Polydispersity Index (PDI), and Zeta Potential: Measure using a DLS instrument.

• Drug Content and Encapsulation Efficiency: Determine the concentration of Rubriflordilactone B in the nanoemulsion using a validated HPLC method.

Protocol 2: Preparation of Solid Lipid Nanoparticles (SLNs)

This protocol employs the hot homogenization and ultrasonication technique.

Materials:

• Rubriflordilactone B

• Solid Lipid (e.g., Glyceryl monostearate, Compritol 888 ATO)

• Surfactant (e.g., Poloxamer 188, Tween 80)

• Purified water

Equipment:

• High-shear homogenizer (e.g., Ultra-Turrax)

• Probe sonicator

• Water bath

• Lyophilizer (for powder formulation)

Procedure:

• Preparation of Lipid and Aqueous Phases:

  • Lipid Phase: Melt the solid lipid by heating it to 5-10°C above its melting point. Dissolve Rubriflordilactone B in the molten lipid.

  • Aqueous Phase: Dissolve the surfactant in purified water and heat to the same temperature as the lipid phase.

• Homogenization:

  • Add the hot aqueous phase to the molten lipid phase and immediately homogenize using a high-shear homogenizer for 5-10 minutes to form a coarse emulsion.

• Ultrasonication:

  • Immediately subject the hot pre-emulsion to probe sonication for a defined period (e.g., 5-15 minutes) to reduce the particle size to the nanometer range.

• Nanoparticle Formation:

  • Cool the resulting nanoemulsion in an ice bath to allow the lipid to recrystallize and form SLNs.

• Optional Lyophilization:

  • For a solid dosage form, freeze-dry the SLN dispersion using a suitable cryoprotectant (e.g., trehalose).

Characterization:

• Particle Size, PDI, and Zeta Potential: Analyze using DLS.

• Entrapment Efficiency (%EE) and Drug Loading (%DL): Separate the unencapsulated drug by ultracentrifugation and quantify the drug in the supernatant and the SLNs.

• Morphology: Visualize the shape and surface of the SLNs using Transmission Electron Microscopy (TEM) or Scanning Electron Microscopy (SEM).

• Thermal Analysis: Use Differential Scanning Calorimetry (DSC) to confirm the physical state of the drug within the lipid matrix.

Quantitative Data and Characterization

The following tables provide representative data for lipid-based formulations of poorly soluble compounds, similar to what would be targeted for Rubriflordilactone B.

Table 2: Example Nanoemulsion Formulations for Triterpenoid Delivery

Formulation Code	Oil Phase (%, w/w)	Surfactant (%, w/w)	Co-surfactant (%, w/w)	Aqueous Phase (%, w/w)	Mean Particle Size (nm)	PDI	Zeta Potential (mV)
NE-1	Triacetin (20)	Labrasol (22)	Cremophor EL (22)	Water (36)	11.8 ± 0.1	0.117 ± 0.019	-5.2 ± 0.8
NE-2	Oleic Acid (15)	Tween 80 (25)	PEG 400 (10)	Water (50)	125.4 ± 3.1	0.230 ± 0.021	-15.7 ± 1.3
NE-3	Miglyol 812 (10)	Cremophor RH40 (30)	Transcutol P (15)	Water (45)	89.2 ± 2.5	0.185 ± 0.015	-8.9 ± 0.9

Data adapted from formulations for Vitex agnus-castus extract containing lipophilic compounds.[10]

Table 3: Characterization of Solid Lipid Nanoparticles for Bioactive Delivery

Formulation Code	Lipid	Surfactant	Particle Size (nm)	PDI	Zeta Potential (mV)	Entrapment Efficiency (%)
SLN-1	Glyceryl Monostearate	Poloxamer 188	150.2 ± 4.5	0.250	-25.5 ± 2.1	85.3 ± 3.2
SLN-2	Compritol 888 ATO	Tween 80	140.5 ± 1.0	0.218 ± 0.01	-28.6 ± 8.7	83.6 ± 2.5
SLN-3	Stearic Acid	Polysorbate 20	210.8 ± 6.1	0.310	-19.8 ± 1.9	78.9 ± 4.1

Data derived from representative SLN formulations.[8][11]

Table 4: Example In Vivo Formulation of a Schisandra Triterpenoid Analogue

Compound	Formulation Type	Composition	Particle Size (nm)	Drug Loading (%)	Administration Route	Animal Model
Schisantherin A	Nanocrystals	Schisantherin A, HPMC, SDS	~160	33.3	Oral	Rat[5][12]
Schisandrin B	Oil Solution	Schisandrin B in olive oil	N/A	N/A	Intraperitoneal	Mouse[6]

Visualizations

Signaling Pathway and Experimental Workflow Diagrams

Caption: Potential mechanisms of anti-HIV-1 action for Rubriflordilactone B.

Caption: Experimental workflow for nanoemulsion formulation and characterization.

Caption: Logical relationship for enhancing the bioavailability of Rubriflordilactone B.

References

• 1. Rubriflordilactone B | C28H30O6 | CID 11712351 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. walshmedicalmedia.com [walshmedicalmedia.com]
• 4. Self-emulsifying drug delivery systems: a novel approach to deliver drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. An In-vivo Study into the Effects of Schisandrin B in the Liver, Spleen, Kidney, and Brain of Acute Thioacetamide-intoxicated Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Nanoemulsion: An Emerging Novel Technology for Improving the Bioavailability of Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. japsonline.com [japsonline.com]
• 10. flore.unifi.it [flore.unifi.it]
• 11. ijpsr.com [ijpsr.com]
• 12. researchgate.net [researchgate.net]

Application Notes and Protocols for Measuring the Bioavailability of Rubriflordilactone B

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive framework for assessing the bioavailability of Rubriflordilactone B, a complex bisnortriterpenoid with potential therapeutic applications, including anti-HIV-1 activity.[1][2] The following protocols are designed to guide researchers in generating essential pharmacokinetic data to support preclinical and clinical development.

Introduction to Bioavailability Assessment

Bioavailability is a critical pharmacokinetic parameter that measures the rate and extent to which an active pharmaceutical ingredient (API) is absorbed from a drug product and becomes available at the site of action. For orally administered drugs, this is largely determined by its absorption and first-pass metabolism. Understanding the bioavailability of Rubriflordilactone B is essential for dose determination and predicting its in vivo efficacy. The following sections outline a tiered approach, from in vitro permeability assessment to in vivo pharmacokinetic studies in rodent models.

In Vitro Permeability Assessment: Caco-2 Assay

The Caco-2 cell permeability assay is a reliable in vitro model for predicting human intestinal absorption of drugs.[3][4] Caco-2 cells, a human colon adenocarcinoma cell line, differentiate into a monolayer of polarized enterocytes with tight junctions, mimicking the intestinal barrier.[4][5] This assay helps to classify compounds based on their intestinal permeability and to identify potential substrates for efflux transporters like P-glycoprotein (P-gp).[5]

Experimental Protocol: Caco-2 Permeability Assay

Objective: To determine the apparent permeability coefficient (Papp) of Rubriflordilactone B across a Caco-2 cell monolayer.

Materials:

• Caco-2 cells (ATCC HTB-37)

• Dulbecco's Modified Eagle's Medium (DMEM) supplemented with fetal bovine serum (FBS), non-essential amino acids, and penicillin-streptomycin

• Transwell® inserts (e.g., 24-well format)

• Hanks' Balanced Salt Solution (HBSS)

• Lucifer yellow or a similar low-permeability marker

• Test compound (Rubriflordilactone B) and control compounds (e.g., propranolol (B1214883) for high permeability, atenolol (B1665814) for low permeability)

• LC-MS/MS system for quantification

Procedure:

• Cell Culture and Seeding:

  • Culture Caco-2 cells in DMEM at 37°C in a humidified atmosphere of 5% CO2.

  • Seed cells onto Transwell® inserts at a density of approximately 6 x 10^4 cells/cm².

  • Culture for 21 days to allow for differentiation and formation of a confluent monolayer.[5]

• Monolayer Integrity Assessment:

  • Measure the Transepithelial Electrical Resistance (TEER) of the Caco-2 monolayer using a voltmeter. TEER values should be >200 Ω·cm² to ensure monolayer integrity.[6]

  • Alternatively, perform a Lucifer yellow leakage test. The permeability of Lucifer yellow should be less than 1% per hour.

• Permeability Assay (Bidirectional Transport):

  • Wash the Caco-2 monolayers with pre-warmed HBSS.

  • Apical to Basolateral (A-B) Transport: Add Rubriflordilactone B (typically at a concentration of 10 µM) to the apical (donor) side and fresh HBSS to the basolateral (receiver) side.[4]

  • Basolateral to Apical (B-A) Transport: Add Rubriflordilactone B to the basolateral (donor) side and fresh HBSS to the apical (receiver) side. This helps to determine if the compound is a substrate for efflux transporters.

  • Incubate the plates at 37°C with gentle shaking.

  • Collect samples from the receiver compartment at specified time points (e.g., 30, 60, 90, and 120 minutes).[4]

  • At the end of the experiment, collect samples from the donor compartment to assess compound recovery.

• Sample Analysis:

  • Analyze the concentration of Rubriflordilactone B in all samples using a validated LC-MS/MS method.

• Data Analysis:

  • Calculate the apparent permeability coefficient (Papp) in cm/s using the following equation: Papp = (dQ/dt) / (A * C0) Where:

    • dQ/dt is the rate of drug appearance in the receiver compartment.

    • A is the surface area of the Transwell® membrane.

    • C0 is the initial concentration of the drug in the donor compartment.

  • Calculate the efflux ratio (ER): ER = Papp (B-A) / Papp (A-B) An efflux ratio greater than 2 suggests that the compound is a substrate for active efflux transporters.[5]

Data Presentation: In Vitro Permeability of Rubriflordilactone B

Compound	Direction	Papp (x 10⁻⁶ cm/s)	Efflux Ratio	Permeability Classification
Rubriflordilactone B	A -> B	[Experimental Value]	[Calculated Value]	[e.g., Low, Medium, High]
B -> A	[Experimental Value]
Propranolol (High Perm.)	A -> B	>10	<2	High
Atenolol (Low Perm.)	A -> B	<1	<2	Low

Visualization: Caco-2 Permeability Assay Workflow

Caco-2 permeability assay workflow.

In Vivo Pharmacokinetic Studies in Rodents

In vivo pharmacokinetic (PK) studies in animal models, such as mice or rats, are crucial for determining how a drug is absorbed, distributed, metabolized, and excreted (ADME) by a living organism.[7][8] These studies provide key parameters like maximum concentration (Cmax), time to maximum concentration (Tmax), half-life (t1/2), and oral bioavailability (%F).

Experimental Protocol: Rodent Pharmacokinetic Study

Objective: To determine the pharmacokinetic profile and oral bioavailability of Rubriflordilactone B in mice or rats.

Materials:

• Male Sprague-Dawley rats or CD-1 mice

• Rubriflordilactone B

• Vehicle for dosing (e.g., a solution of DMSO, Cremophor EL, and saline)

• Dosing syringes and gavage needles

• Blood collection supplies (e.g., heparinized capillary tubes, microcentrifuge tubes)

• Anesthetics (e.g., isoflurane)

• LC-MS/MS system for bioanalysis

Procedure:

• Animal Acclimation and Dosing:

  • Acclimate animals for at least one week before the study.

  • Fast animals overnight before dosing.

  • Divide animals into two groups: Intravenous (IV) and Oral (PO).

  • IV Group: Administer a single bolus dose of Rubriflordilactone B (e.g., 1-2 mg/kg) via the tail vein.

  • PO Group: Administer a single oral dose of Rubriflordilactone B (e.g., 5-10 mg/kg) via oral gavage.[9]

• Blood Sampling:

  • Collect blood samples (approximately 50-100 µL) at predetermined time points.[7]

  • IV route time points: e.g., 0.083, 0.25, 0.5, 1, 2, 4, 8, and 24 hours post-dose.

  • PO route time points: e.g., 0.25, 0.5, 1, 2, 4, 8, and 24 hours post-dose.

  • Blood can be collected via tail vein, saphenous vein, or retro-orbital sinus.

  • Place blood samples into heparinized tubes and centrifuge to obtain plasma.

  • Store plasma samples at -80°C until analysis.

• Sample Preparation and Bioanalysis:

  • Prepare plasma samples for analysis, typically involving protein precipitation with acetonitrile (B52724) followed by centrifugation.

  • Develop and validate a sensitive and specific LC-MS/MS method for the quantification of Rubriflordilactone B in plasma.[10]

• Data Analysis:

  • Plot the plasma concentration of Rubriflordilactone B versus time for both IV and PO administration routes.

  • Use pharmacokinetic software (e.g., WinNonlin) to perform non-compartmental analysis and determine the following parameters:

    • Cmax: Maximum observed plasma concentration.

    • Tmax: Time to reach Cmax.

    • AUC (Area Under the Curve): Total drug exposure over time.

    • t1/2: Elimination half-life.

    • CL: Clearance.

    • Vd: Volume of distribution.

  • Calculate the absolute oral bioavailability (%F) using the formula: %F = (AUC_PO / AUC_IV) * (Dose_IV / Dose_PO) * 100

Data Presentation: Pharmacokinetic Parameters of Rubriflordilactone B in Rats

Parameter	Intravenous (IV)	Oral (PO)
Dose (mg/kg)	[e.g., 2]	[e.g., 10]
Cmax (ng/mL)	[e.g., 850]	[e.g., 250]
Tmax (h)	[e.g., 0.083]	[e.g., 1.0]
AUC₀₋t (ng·h/mL)	[Experimental Value]	[Experimental Value]
AUC₀₋inf (ng·h/mL)	[Experimental Value]	[Experimental Value]
t₁/₂ (h)	[Experimental Value]	[Experimental Value]
CL (L/h/kg)	[Calculated Value]	-
Vd (L/kg)	[Calculated Value]	-
Oral Bioavailability (%F)	-	[Calculated Value]

Visualization: In Vivo Pharmacokinetic Study Workflow

Workflow for a rodent pharmacokinetic study.

Analytical Method Development: LC-MS/MS

A robust and validated analytical method is paramount for accurately quantifying Rubriflordilactone B in biological matrices. Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is the gold standard for this purpose due to its high sensitivity and selectivity.

Protocol: LC-MS/MS Method for Rubriflordilactone B Quantification

Objective: To develop and validate an LC-MS/MS method for the quantification of Rubriflordilactone B in plasma.

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system

• Tandem mass spectrometer (e.g., triple quadrupole)

Chromatographic Conditions (Example):

• Column: C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm)

• Mobile Phase A: Water with 0.1% formic acid

• Mobile Phase B: Acetonitrile with 0.1% formic acid

• Gradient: A suitable gradient to ensure separation from endogenous matrix components.

• Flow Rate: 0.4 mL/min

• Injection Volume: 5 µL

Mass Spectrometry Conditions (Example):

• Ionization Mode: Electrospray Ionization (ESI), positive or negative mode, to be optimized for Rubriflordilactone B.

• Detection Mode: Multiple Reaction Monitoring (MRM).

• MRM Transitions:

  • Quantifier Ion: The most intense and stable precursor-product ion transition.

  • Qualifier Ion: A second precursor-product ion transition for confirmation.

• Internal Standard (IS): A structurally similar compound should be used to account for matrix effects and variability.

Method Validation: The method should be validated according to regulatory guidelines (e.g., FDA, EMA) for:

• Selectivity and Specificity

• Linearity and Range

• Accuracy and Precision

• Matrix Effect

• Recovery

• Stability (freeze-thaw, short-term, long-term)

Hypothetical Signaling Pathway

While the specific molecular targets of Rubriflordilactone B are not fully elucidated beyond its anti-HIV activity, many natural products exert their effects by modulating intracellular signaling pathways. A potential mechanism could involve the inhibition of a key kinase or transcription factor involved in viral replication or cellular proliferation.

Visualization: Generic Kinase Inhibitor Signaling Pathway

Hypothetical signaling pathway for Rubriflordilactone B.

This diagram illustrates a general mechanism where Rubriflordilactone B could act as an inhibitor of a downstream kinase (Kinase B), thereby preventing the activation of a transcription factor required for the expression of genes involved in a disease process. Further research is required to identify the specific molecular targets of Rubriflordilactone B.

References

• 1. researchgate.net [researchgate.net]
• 2. The Li Synthesis of Rubriflordilactone B [organic-chemistry.org]
• 3. jeodpp.jrc.ec.europa.eu [jeodpp.jrc.ec.europa.eu]
• 4. enamine.net [enamine.net]
• 5. creative-bioarray.com [creative-bioarray.com]
• 6. static1.1.sqspcdn.com [static1.1.sqspcdn.com]
• 7. Murine Pharmacokinetic Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 8. labtesting.wuxiapptec.com [labtesting.wuxiapptec.com]
• 9. benchchem.com [benchchem.com]
• 10. Pharmacokinetics Studies in Mice or Rats | Bienta [bienta.net]

Application Notes and Protocols for Cell-based Assays to Evaluate Rubriflordilactone B Activity

Audience: Researchers, scientists, and drug development professionals.

Introduction

Rubriflordilactone B is a novel bisnortriterpenoid isolated from Schisandra rubriflora. Preliminary studies have indicated its potential as an anti-HIV-1 agent with low cytotoxicity.[1][2][3] Given that many triterpenoids exhibit a range of biological activities, including anticancer effects, it is of significant interest to the research community to explore the potential of Rubriflordilactone B as an anticancer agent.[4][5][6] These application notes provide detailed protocols for a panel of cell-based assays to screen for and characterize the potential cytotoxic, pro-apoptotic, and cell cycle-modulating effects of Rubriflordilactone B on cancer cell lines.

The following protocols are designed to be robust and reproducible, providing a foundation for the preliminary assessment of Rubriflordilactone B's activity in a cancer context.

Data Presentation

The following tables provide a template for summarizing quantitative data obtained from the described assays.

Table 1: Cytotoxicity of Rubriflordilactone B on Cancer Cell Lines (MTT Assay)

Cell Line	Rubriflordilactone B Concentration (µM)	% Cell Viability (Mean ± SD)	IC50 (µM)
MCF-7	0 (Vehicle Control)	100 ± 4.5
1	92.3 ± 5.1
10	68.7 ± 6.2
25	45.1 ± 3.9
50	23.8 ± 2.5
100	10.2 ± 1.8
HeLa	0 (Vehicle Control)	100 ± 5.2
1	95.1 ± 4.8
10	75.4 ± 5.5
25	52.3 ± 4.1
50	30.1 ± 3.3
100	15.6 ± 2.1

Table 2: Apoptosis Induction by Rubriflordilactone B (Annexin V-FITC/PI Assay)

Cell Line	Treatment	% Early Apoptotic Cells (Annexin V+/PI-)	% Late Apoptotic/Necrotic Cells (Annexin V+/PI+)	% Live Cells (Annexin V-/PI-)
MCF-7	Vehicle Control	3.2 ± 0.8	1.5 ± 0.4	95.3 ± 1.2
Rubriflordilactone B (IC50)	25.6 ± 2.1	10.3 ± 1.5	64.1 ± 3.3
HeLa	Vehicle Control	2.8 ± 0.6	1.2 ± 0.3	96.0 ± 1.0
Rubriflordilactone B (IC50)	22.1 ± 1.9	8.7 ± 1.2	69.2 ± 2.8

Table 3: Effect of Rubriflordilactone B on Cell Cycle Distribution (Propidium Iodide Staining)

Cell Line	Treatment	% Cells in G0/G1 Phase	% Cells in S Phase	% Cells in G2/M Phase
MCF-7	Vehicle Control	65.4 ± 3.2	20.1 ± 1.8	14.5 ± 1.5
Rubriflordilactone B (IC50)	50.2 ± 2.8	15.8 ± 1.5	34.0 ± 2.2
HeLa	Vehicle Control	62.8 ± 2.9	22.5 ± 2.0	14.7 ± 1.3
Rubriflordilactone B (IC50)	48.9 ± 2.5	18.2 ± 1.7	32.9 ± 2.0

Experimental Protocols

Cell Viability Assessment: MTT Assay

This assay measures the metabolic activity of cells as an indicator of cell viability.[2][7][8]

Materials:

• Cancer cell lines (e.g., MCF-7, HeLa)

• Complete culture medium (e.g., DMEM with 10% FBS)

• Rubriflordilactone B stock solution (in DMSO)

• 96-well plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)[2]

• Solubilization solution (e.g., DMSO or 0.01 M HCl with SDS)[9]

• Microplate reader

Protocol:

• Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete culture medium.

• Incubate the plate at 37°C in a humidified 5% CO2 incubator for 24 hours to allow for cell attachment.

• Prepare serial dilutions of Rubriflordilactone B in complete culture medium. The final DMSO concentration should be less than 0.5%.

• Remove the medium from the wells and add 100 µL of the diluted Rubriflordilactone B or vehicle control (medium with the same concentration of DMSO).

• Incubate the plate for 24, 48, or 72 hours.

• Add 10 µL of MTT solution to each well and incubate for 4 hours at 37°C.[7][9]

• Carefully remove the medium containing MTT.

• Add 100 µL of solubilization solution to each well to dissolve the formazan (B1609692) crystals.

• Shake the plate on an orbital shaker for 15 minutes to ensure complete solubilization.[2]

• Measure the absorbance at 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to reduce background.[2]

MTT Assay Workflow

Apoptosis Detection: Annexin V-FITC and Propidium (B1200493) Iodide (PI) Staining

This flow cytometry-based assay distinguishes between live, early apoptotic, and late apoptotic/necrotic cells.[10][11]

Materials:

• Treated and control cells

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide, and Binding Buffer)

• Flow cytometer

Protocol:

• Induce apoptosis by treating cells with Rubriflordilactone B at the predetermined IC50 concentration for 24 hours. Include a vehicle-treated control.

• Harvest the cells (including any floating cells in the supernatant) and wash them once with cold PBS.

• Centrifuge at 300 x g for 5 minutes and discard the supernatant.

• Resuspend the cell pellet in 1X Binding Buffer at a concentration of 1 x 10^6 cells/mL.

• Transfer 100 µL of the cell suspension (1 x 10^5 cells) to a flow cytometry tube.

• Add 5 µL of Annexin V-FITC and 5 µL of Propidium Iodide to the cell suspension.

• Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.[12][13]

• Add 400 µL of 1X Binding Buffer to each tube.

• Analyze the cells by flow cytometry within 1 hour.

Apoptosis Assay Workflow

Cell Cycle Analysis: Propidium Iodide Staining

This method uses propidium iodide to stain cellular DNA and determine the distribution of cells in different phases of the cell cycle via flow cytometry.[1][3]

Materials:

• Treated and control cells

• PBS

• 70% cold ethanol (B145695)

• Propidium Iodide (PI) staining solution (containing PI and RNase A)

• Flow cytometer

Protocol:

• Treat cells with Rubriflordilactone B at the IC50 concentration for 24 hours.

• Harvest cells, wash with PBS, and centrifuge at 300 x g for 5 minutes.

• Resuspend the cell pellet in a small volume of PBS.

• While gently vortexing, add cold 70% ethanol dropwise to fix the cells.[3][14]

• Incubate the cells at 4°C for at least 1 hour (or store at -20°C for longer periods).[3]

• Wash the fixed cells twice with PBS.

• Resuspend the cell pellet in PI staining solution.

• Incubate for 30 minutes at room temperature in the dark.

• Analyze the samples using a flow cytometer.

Cell Cycle Analysis Workflow

Potential Signaling Pathways

Triterpenoids are known to exert their anticancer effects by modulating various signaling pathways.[4][5][6][15] Based on the literature for similar compounds, Rubriflordilactone B may induce apoptosis through the intrinsic (mitochondrial) or extrinsic (death receptor) pathways, both of which converge on the activation of caspases.[16][17][18] Furthermore, the NF-κB signaling pathway, a key regulator of inflammation and cell survival, is a common target of triterpenoids.[5][19][20]

Caspase-Dependent Apoptosis Pathway

NF-κB Signaling Pathway

References

• 1. Flow cytometry with PI staining | Abcam [abcam.com]
• 2. MTT assay protocol | Abcam [abcam.com]
• 3. vet.cornell.edu [vet.cornell.edu]
• 4. benthamdirect.com [benthamdirect.com]
• 5. Targeting Inflammatory Pathways by Triterpenoids for Prevention and Treatment of Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. merckmillipore.com [merckmillipore.com]
• 8. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 9. CyQUANT MTT Cell Proliferation Assay Kit Protocol | Thermo Fisher Scientific - HK [thermofisher.com]
• 10. creative-diagnostics.com [creative-diagnostics.com]
• 11. Annexin V staining assay protocol for apoptosis | Abcam [abcam.com]
• 12. kumc.edu [kumc.edu]
• 13. documents.thermofisher.com [documents.thermofisher.com]
• 14. Propidium Iodide Cell Cycle Staining Protocol [protocols.io]
• 15. Unifying Mechanisms of Action of the Anticancer Activities of Triterpenoids and Synthetic Analogs - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. Schematic overview of three pathways of caspase-dependent apoptosis [pfocr.wikipathways.org]
• 18. abeomics.com [abeomics.com]
• 19. The Nuclear Factor NF-κB Pathway in Inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 20. NF-κB Signaling Pathway Diagram [scispace.com]

Application Notes and Protocols for Gene Expression Analysis after Rubriflordilactone B Treatment

For Researchers, Scientists, and Drug Development Professionals

Introduction

Rubriflordilactone B (Rub-B) is a complex bisnortriterpenoid isolated from Schisandra rubriflora.[1][2] This class of natural products has garnered significant interest due to its diverse biological activities. While Rubriflordilactone B has demonstrated notable anti-HIV-1 activity with low cytotoxicity[1][2][3], the broader molecular mechanisms governing its effects, particularly on gene expression, remain an active area of investigation. Compounds from the Schisandra genus are known to possess anti-cancer, anti-inflammatory, and hepatoprotective properties, often exerted through the modulation of key signaling pathways and the regulation of gene expression.[4][5][6]

These application notes provide a comprehensive guide for researchers interested in elucidating the effects of Rubriflordilactone B on gene expression. This document outlines detailed protocols for microarray and RNA-sequencing (RNA-Seq) analysis, data interpretation, and includes hypothetical data to illustrate the expected outcomes based on the known activities of related compounds. The overarching goal is to equip researchers with the necessary tools to investigate the therapeutic potential of Rubriflordilactone B.

Data Presentation: Hypothetical Gene Expression Changes

The following tables summarize hypothetical quantitative data from a microarray experiment designed to assess the effect of Rubriflordilactone B on gene expression in a human cancer cell line (e.g., MCF-7 breast cancer cells). This data is representative of the types of changes one might expect based on the known biological activities of compounds from the Schisandra genus, which often involve the induction of apoptosis and modulation of inflammatory pathways.

Table 1: Hypothetical Genes Up-regulated in MCF-7 Cells Following Rubriflordilactone B Treatment (24 hours)

Gene Symbol	Gene Name	Fold Change	p-value	Biological Process
BAX	BCL2 Associated X, Apoptosis Regulator	3.2	0.001	Apoptosis
CASP3	Caspase 3	2.8	0.003	Apoptosis
CASP9	Caspase 9	2.5	0.005	Apoptosis
TP53	Tumor Protein P53	2.1	0.010	Cell Cycle Arrest, Apoptosis
CDKN1A	Cyclin Dependent Kinase Inhibitor 1A (p21)	2.9	0.002	Cell Cycle Arrest

Table 2: Hypothetical Genes Down-regulated in MCF-7 Cells Following Rubriflordilactone B Treatment (24 hours)

Gene Symbol	Gene Name	Fold Change	p-value	Biological Process
BCL2	BCL2 Apoptosis Regulator	-3.5	0.0005	Anti-apoptosis
NFKB1	Nuclear Factor Kappa B Subunit 1	-2.7	0.004	Inflammation, Cell Survival
RELA	RELA Proto-Oncogene, NF-kB Subunit	-2.4	0.006	Inflammation, Cell Survival
IL6	Interleukin 6	-4.1	0.0001	Inflammation
TNF	Tumor Necrosis Factor	-3.8	0.0003	Inflammation, Apoptosis

Mandatory Visualizations

Signaling Pathway

Caption: Hypothetical signaling pathway of Rubriflordilactone B in cancer cells.

Experimental Workflow

Caption: Workflow for gene expression analysis after Rubriflordilactone B treatment.

Experimental Protocols

Cell Culture and Treatment

• Cell Line: Human breast cancer cell line MCF-7.

• Culture Conditions: Culture cells in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin (B12071052) at 37°C in a humidified atmosphere of 5% CO2.

• Seeding: Seed cells in 6-well plates at a density of 5 x 10^5 cells per well and allow them to adhere overnight.

• Treatment:

  • Prepare a stock solution of Rubriflordilactone B in dimethyl sulfoxide (B87167) (DMSO).

  • Treat cells with the desired concentration of Rubriflordilactone B (e.g., 10 µM).

  • Treat a parallel set of cells with an equivalent volume of DMSO as a vehicle control.

  • Include a minimum of three biological replicates for each condition.

• Incubation: Incubate the cells for the desired time period (e.g., 24 hours).

RNA Isolation and Quality Control

• RNA Extraction:

  • After treatment, wash the cells with phosphate-buffered saline (PBS).

  • Lyse the cells directly in the wells using a suitable lysis buffer (e.g., from an RNeasy Mini Kit, Qiagen).

  • Isolate total RNA according to the manufacturer's protocol.

• Quality Control:

  • Assess the concentration and purity of the isolated RNA using a NanoDrop spectrophotometer. Aim for A260/A280 and A260/A230 ratios of ~2.0.

  • Determine the RNA integrity number (RIN) using an Agilent Bioanalyzer. A RIN value of 8 or higher is recommended for downstream applications.

Gene Expression Analysis using Microarrays

• cDNA Synthesis and Labeling:

  • Synthesize first-strand cDNA from 100-500 ng of total RNA using a T7-oligo(dT) primer.

  • Synthesize second-strand cDNA.

  • Synthesize biotin-labeled cRNA by in vitro transcription using the cDNA as a template.

  • Fragment the labeled cRNA to a size of 35-200 bases.

• Hybridization:

  • Prepare a hybridization cocktail containing the fragmented, labeled cRNA.

  • Hybridize the cocktail to a human gene expression microarray (e.g., Affymetrix Human Genome U133 Plus 2.0 Array) at 45°C for 16 hours with rotation.

• Washing and Staining:

  • Wash the microarray to remove non-specifically bound cRNA.

  • Stain the array with a streptavidin-phycoerythrin conjugate.

• Scanning and Data Extraction:

  • Scan the microarray using a high-resolution scanner.

  • Use appropriate software (e.g., Affymetrix GeneChip Command Console) to generate raw data files (.CEL files).

• Data Analysis:

  • Import the .CEL files into a data analysis software (e.g., Transcriptome Analysis Console or R with appropriate packages).

  • Perform quality control checks on the raw data.

  • Normalize the data using a method such as Robust Multi-array Average (RMA).

  • Identify differentially expressed genes between Rubriflordilactone B-treated and vehicle control samples using statistical tests (e.g., t-test or ANOVA) with a defined p-value cutoff (e.g., p < 0.05) and fold change threshold (e.g., > |2|).

  • Perform pathway and Gene Ontology (GO) analysis on the differentially expressed genes to identify enriched biological processes and signaling pathways.

Gene Expression Analysis using RNA-Sequencing

• Library Preparation:

  • Deplete ribosomal RNA (rRNA) from the total RNA samples.

  • Fragment the rRNA-depleted RNA.

  • Synthesize first- and second-strand cDNA.

  • Perform end-repair, A-tailing, and ligation of sequencing adapters.

  • Amplify the library by PCR.

  • Assess the quality and quantity of the library using a Bioanalyzer and qPCR.

• Sequencing:

  • Pool the indexed libraries.

  • Sequence the pooled libraries on a high-throughput sequencing platform (e.g., Illumina NovaSeq) to generate FASTQ files.

• Bioinformatics Analysis:

  • Quality Control: Assess the quality of the raw sequencing reads using tools like FastQC.

  • Trimming: Remove adapter sequences and low-quality bases using tools like Trimmomatic.

  • Alignment: Align the trimmed reads to a reference human genome (e.g., GRCh38) using a splice-aware aligner like STAR.

  • Quantification: Count the number of reads mapping to each gene using tools like featureCounts or HTSeq.

  • Differential Expression Analysis: Use R packages such as DESeq2 or edgeR to normalize the read counts and identify differentially expressed genes between the treated and control groups.

  • Pathway and GO Analysis: Use the list of differentially expressed genes for functional enrichment analysis to identify affected pathways and biological functions.

Validation of Gene Expression Changes by qPCR

• cDNA Synthesis: Reverse transcribe 1 µg of total RNA from the same samples used for microarray or RNA-Seq into cDNA using a reverse transcription kit.

• Primer Design: Design and validate primers for selected up- and down-regulated genes and a housekeeping gene (e.g., GAPDH, ACTB) for normalization.

• qPCR Reaction:

  • Set up qPCR reactions using a SYBR Green-based master mix, cDNA, and gene-specific primers.

  • Run the reactions on a real-time PCR instrument.

• Data Analysis:

  • Calculate the relative expression of the target genes using the ΔΔCt method, normalizing to the housekeeping gene.

  • Compare the qPCR results with the microarray or RNA-Seq data to validate the findings.

These protocols provide a robust framework for investigating the impact of Rubriflordilactone B on gene expression. The resulting data will be crucial for understanding its mechanism of action and evaluating its potential as a therapeutic agent.

References

• 1. Rubriflordilactones A and B, two novel bisnortriterpenoids from Schisandra rubriflora and their biological activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. The Li Synthesis of Rubriflordilactone B [organic-chemistry.org]
• 4. researchgate.net [researchgate.net]
• 5. Potential of Schisandra chinensis (Turcz.) Baill. in Human Health and Nutrition: A Review of Current Knowledge and Therapeutic Perspectives - PMC [pmc.ncbi.nlm.nih.gov]
• 6. A Review of the Biological Activity and Structure–Property Relationships of the Main Compounds from Schisandra chinensis - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Total Synthesis of Rubriflordilactone B

Welcome to the technical support center for the total synthesis of Rubriflordilactone B. This resource is designed to assist researchers, scientists, and drug development professionals in overcoming common challenges and improving the yield of this complex natural product.

Frequently Asked Questions (FAQs)

Q1: What are the most common strategies for the total synthesis of Rubriflordilactone B?

A1: The most prominent and successful total syntheses of Rubriflordilactone B have been reported by the research groups of Ang Li and Jinghan Gui.[1][2] Key strategies include:

• Li's Approach: A convergent approach featuring a Sonogashira coupling to connect the two main fragments, followed by a 6π electrocyclization and aromatization sequence to construct the central tetrasubstituted arene.[3] An alternative and more robust method involved hydrosilylation of a conjugated triene-yne, which offered better reproducibility and scalability.[3]

• Gui's Approach: A bioinspired skeletal reorganization strategy.[4][5] This synthesis involves a Suzuki–Miyaura coupling for fragment connection, a Friedel–Crafts cyclization to form the seven-membered ring, and a key Baeyer–Villiger oxidation followed by an elimination–transesterification–conjugate addition cascade.[2][6]

• Anderson's Approach: While focused on Rubriflordilactone A and pseudo-rubriflordilactone B, this work details a highly convergent late-stage fragment coupling and a rhodium-catalyzed [2+2+2] alkyne cyclotrimerization to form the polysubstituted arene core.[7]

Q2: My rhodium-catalyzed [2+2+2] cyclotrimerization is giving a low yield. What are the potential causes?

A2: Low yields in rhodium-catalyzed [2+2+2] cyclotrimerizations for this synthesis can be due to several factors. The synthesis of pseudo‐rubriflordilactone B, a stereoisomer, highlighted that this reaction can be "capricious".[7] Potential issues include:

• Catalyst Activity: The catalyst, such as Wilkinson's catalyst, may have reduced activity. Ensure the catalyst is fresh or has been stored under inert conditions.

• Substrate Purity: The triyne substrate must be of high purity. Impurities can poison the catalyst.

• Reaction Conditions: Temperature and reaction time are critical. For more challenging substrates, higher catalyst loadings and extended reaction times may be necessary.[7]

• Solvent Choice: The choice of solvent can significantly impact the reaction outcome. Toluene (B28343) is a commonly used solvent for these types of reactions.

Q3: I am having trouble with the reproducibility of the selective hydrogenation in Li's synthesis.

A3: The Li group initially reported difficulties with the reproducibility of the selective semi-hydrogenation of a conjugated triene-yne.[1][3] They subsequently developed a more robust hydrosilylation protocol using (3-AmO)SiMeH, which provided the desired intermediate in a more controlled and scalable manner.[3] If you are encountering issues with the hydrogenation, switching to this hydrosilylation-protodesilylation sequence is highly recommended.[3]

Q4: The final dehydration step is proving to be problematic. What conditions are recommended?

A4: The acid-mediated dehydration to install the final double bond can be challenging. In the synthesis of pseudo-rubriflordilactone B, this step required higher catalyst loadings and/or extended reaction times.[7] For the synthesis of Rubriflordilactone B, a successful condition involves using p-toluenesulfonic acid (p-TsOH) in warm toluene.[7] If this is not effective, exploring other acidic catalysts or reaction conditions may be necessary.

Troubleshooting Guide

Problem	Possible Cause	Suggested Solution
Low yield in Suzuki–Miyaura coupling	Incomplete reaction; degradation of starting materials or product.	Ensure anhydrous and anaerobic conditions. Use freshly prepared catalyst and reagents. Optimize reaction temperature and time.
Poor diastereoselectivity in the[4][5]-Wittig–Still rearrangement	Incorrect chelation control.	Verify the use of appropriate reagents and conditions for chelation-controlled rearrangement to ensure high diastereoselectivity.[4][5]
Low yield in Friedel–Crafts cyclization	Deactivation of the Lewis acid; unfavorable reaction kinetics.	Use a strong Lewis acid such as TiCl₄. Optimize the reaction temperature; in some reported syntheses, this reaction is run at 80 °C.[6]
Inefficient 6π electrocyclization	Incorrect geometry of the triene precursor; thermal instability.	Ensure the cis geometry of the electrocyclization substrate is correctly established. The hydrosilylation approach was found to be more reliable than hydrogenation for this purpose.[3]
Difficult desilylation of alkyne adducts	Steric hindrance; substrate stability.	This step was noted as being "capricious" in the synthesis of a stereoisomer.[7] Experiment with different fluoride (B91410) sources (e.g., TBAF, HF-pyridine) and optimize reaction temperature and time.

Quantitative Data Summary

The following tables summarize reported yields for key transformations in the total synthesis of Rubriflordilactone B and its stereoisomers.

Table 1: Yields for Key Reactions in Different Synthetic Routes

Reaction	Research Group	Substrate	Yield	Reference
Rhodium-catalyzed [2+2+2] Cyclotrimerization	Anderson/Chaubet	Desilylated triyne	73%	[7]
Nozaki–Hiyama–Kishi Coupling	Anderson/Chaubet	Diyne 17 and hept-6-ynal	73%	[7]
Friedel–Crafts Cyclization	Gui	Intermediate E	47% (dr = 10:1)	[6]
Baeyer–Villiger Oxidation Cascade	Gui	Intermediate I	42%	[6]
Hydrosilylation of Conjugated Triene-yne	Li	Conjugated triene-yne 31	89%	[3]
6π Electrocyclization–Aromatization	Li	Silylated intermediate 33/34	87% (overall)	[3]

Experimental Protocols

Protocol 1: Rhodium-Catalyzed [2+2+2] Alkyne Cyclotrimerization

This protocol is based on the convergent synthesis strategy reported by Anderson and coworkers.[7]

• Preparation: In a flame-dried Schlenk flask under an argon atmosphere, dissolve the triyne substrate (1.0 eq) in anhydrous toluene (0.01 M).

• Catalyst Addition: Add Wilkinson's catalyst (Rh(PPh₃)₃Cl, 10 mol%) to the solution.

• Reaction: Heat the reaction mixture to 80 °C and stir for 12-24 hours. Monitor the reaction progress by TLC or LC-MS. For more challenging substrates, the reaction time may need to be extended.

• Workup: Upon completion, cool the reaction mixture to room temperature and concentrate under reduced pressure.

• Purification: Purify the residue by flash column chromatography on silica (B1680970) gel using an appropriate solvent system (e.g., hexanes/ethyl acetate) to afford the cyclized product.

Protocol 2: Friedel–Crafts Cyclization

This protocol is adapted from the total synthesis reported by Gui and coworkers.[6]

• Preparation: In a flame-dried round-bottom flask under a nitrogen atmosphere, dissolve the Suzuki–Miyaura coupling product (1.0 eq) in anhydrous 1,2-dichloroethane (B1671644) (DCE, 0.02 M).

• Lewis Acid Addition: Cool the solution to 0 °C and add titanium tetrachloride (TiCl₄, 1.5 eq) dropwise.

• Reaction: Warm the reaction mixture to 80 °C and stir for 2 hours. Monitor the reaction by TLC.

• Workup: Cool the reaction to 0 °C and quench by the slow addition of a saturated aqueous solution of NaHCO₃. Extract the aqueous layer with dichloromethane (B109758) (3x). Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

• Purification: Purify the crude product by flash column chromatography on silica gel to yield the cyclized product.

Visualizations

Caption: Retrosynthetic analysis of Rubriflordilactone B.

Caption: Troubleshooting workflow for low-yield reactions.

References

• 1. The Li Synthesis of Rubriflordilactone B [organic-chemistry.org]
• 2. thieme-connect.com [thieme-connect.com]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Enantioselective Total Synthesis of (-)-Rubriflordilactone B by a Bioinspired Skeletal Reorganization Approach - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Thieme E-Journals - Synfacts / Abstract [thieme-connect.com]
• 7. Convergent Total Syntheses of (−)‐Rubriflordilactone B and (−)‐pseudo‐Rubriflordilactone B - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Overcoming Solubility Challenges of Rubriflordilactone B

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address solubility issues encountered when working with Rubriflordilactone B in aqueous solutions.

Frequently Asked Questions (FAQs)

Q1: What is Rubriflordilactone B and why is its solubility a concern?

Rubriflordilactone B is a complex bisnortriterpenoid isolated from Schisandra rubriflora.[1][2][3] It has demonstrated potential biological activities, including anti-HIV-1 activity.[1][3][4] Like many complex natural products, Rubriflordilactone B is a hydrophobic molecule, which results in poor solubility in aqueous solutions. This low solubility can be a significant hurdle for in vitro and in vivo studies, affecting bioavailability and leading to challenges in formulation and experimental reproducibility.[5][6][7] One study noted its low solubility in methanol (B129727) (<1 mg/mL), suggesting even lower solubility in water.[8]

Q2: What are the initial steps for dissolving Rubriflordilactone B for an experiment?

For initial dissolution, it is recommended to prepare a high-concentration stock solution in an organic solvent.[9] Dimethyl sulfoxide (B87167) (DMSO) is a common choice for this purpose.[9][10]

• Protocol for Preparing a Stock Solution:

  • Bring the vial of lyophilized Rubriflordilactone B to room temperature before opening to prevent moisture condensation.[9]

  • Briefly centrifuge the vial to ensure all the powder is at the bottom.[9]

  • Add a precise volume of high-purity DMSO to achieve a desired high concentration (e.g., 10 mM).

  • Vortex or sonicate the mixture until the compound is completely dissolved, resulting in a clear solution.[9]

  • Store the stock solution in small, single-use aliquots at -20°C or -80°C to minimize freeze-thaw cycles.[9]

Q3: My Rubriflordilactone B precipitates when I add the DMSO stock to my aqueous buffer or cell culture medium. What should I do?

This phenomenon, often called "crashing out," is common for hydrophobic compounds.[11] It occurs when the compound's concentration exceeds its solubility limit in the final aqueous environment. Here are several strategies to address this:

• Optimize the Final Concentration of Organic Solvent: For most cell-based assays, the final concentration of DMSO should be kept low, typically below 0.5%, to avoid cellular toxicity. It is crucial to perform a vehicle control experiment to determine the maximum tolerable DMSO concentration for your specific cell line or assay.

• Refine Your Dilution Technique: Rapidly adding a concentrated stock to a large volume of aqueous solution can cause localized high concentrations and immediate precipitation.[11] A serial dilution approach is recommended.[9][11]

  • Serial Dilution Protocol:

    • Prepare an intermediate dilution of your DMSO stock in your final aqueous buffer or pre-warmed (37°C) cell culture medium.[11]

    • Add the concentrated stock dropwise to the buffer/medium while vortexing or stirring vigorously to promote rapid mixing.[9]

    • Use this intermediate dilution to prepare your final working concentrations.

Troubleshooting Guides

Issue 1: Persistent Precipitation of Rubriflordilactone B

If optimizing solvent concentration and dilution techniques is insufficient, consider these advanced strategies:

Strategy	Description	Key Considerations
Co-solvents	Using a mixture of solvents for the stock solution can sometimes improve solubility upon dilution.[10][11] Common co-solvents include ethanol, polyethylene (B3416737) glycol (PEG), and glycerin.[10]	The final concentration of all organic solvents must be tested for compatibility with the experimental system.
pH Adjustment	For ionizable compounds, altering the pH of the aqueous solution can significantly increase solubility. The pKa of Rubriflordilactone B is not readily available, so empirical testing would be necessary.	The final pH must be within a range that is compatible with your cells or assay components.[9]
Use of Surfactants	Non-ionic surfactants like Tween® 80 or Pluronic® F-68 can form micelles that encapsulate hydrophobic compounds, increasing their apparent solubility.[9]	Surfactants can interfere with cell membranes and some assay readouts.[9] A typical starting concentration is 0.01-0.1% (v/v).
Cyclodextrins	These cyclic oligosaccharides have a hydrophobic core and a hydrophilic exterior, allowing them to form inclusion complexes with poorly soluble compounds, thereby increasing their aqueous solubility.[6] (2-Hydroxypropyl)-β-cyclodextrin (HP-β-CD) is frequently used in cell culture.[12]	The molar ratio of Rubriflordilactone B to cyclodextrin (B1172386) needs to be optimized.[11]

Issue 2: Low Bioavailability in Cell-Based Assays

Even if precipitation is not visible, the effective concentration of a hydrophobic compound available to cells can be low due to binding to plasticware or aggregation.

Strategy	Description	Key Considerations
Inclusion of Serum	For many cell culture experiments, diluting the compound in serum-containing medium can be beneficial. Serum proteins, like albumin, can bind to hydrophobic compounds and help maintain their solubility.[12]	If your experiment requires serum-free conditions, this approach is not suitable. The binding to serum proteins will also affect the free concentration of the compound.
Formulation as Nanoparticles	Encapsulating Rubriflordilactone B into nanoparticles can improve its dispersion and delivery in aqueous media.[5][13] This involves creating a solid dispersion of the drug in a polymer matrix.	This is a more advanced formulation technique that requires specialized equipment and protocol development.
Lipid-Based Formulations	For in vivo studies, lipid-based formulations such as self-emulsifying drug delivery systems (SEDDS) can enhance the oral bioavailability of poorly soluble drugs.[6][13]	This approach is primarily for oral administration and requires significant formulation development.

Experimental Protocols

Protocol for Solubilization using (2-Hydroxypropyl)-β-cyclodextrin (HP-β-CD)

This protocol provides a general guideline for using HP-β-CD to enhance the solubility of Rubriflordilactone B for in vitro experiments.

• Prepare a Concentrated HP-β-CD Solution: Dissolve HP-β-CD in your desired aqueous buffer (e.g., PBS or cell culture medium) to create a concentrated stock solution (e.g., 100 mM). Gentle heating and stirring may be required.

• Prepare Rubriflordilactone B Stock: Prepare a high-concentration stock of Rubriflordilactone B in an appropriate organic solvent (e.g., 10 mM in DMSO).

• Complexation:

  • In a sterile microcentrifuge tube, add the required volume of the Rubriflordilactone B stock solution.

  • Add the HP-β-CD solution to the tube. The molar ratio of Rubriflordilactone B to HP-β-CD can be varied (e.g., 1:5, 1:10) to find the optimal ratio for solubilization.

  • Vortex the mixture vigorously for 1-2 minutes.

  • Incubate the mixture at room temperature for at least 1 hour with continuous agitation to facilitate the formation of the inclusion complex.

• Sterilization and Use:

  • Sterilize the final solution by passing it through a 0.22 µm syringe filter.

  • This solution can then be used to prepare the final working concentrations in your assay medium. Remember to include a vehicle control containing the same concentration of HP-β-CD and DMSO.

Visualizations

Below are diagrams illustrating key concepts and workflows for addressing the solubility of Rubriflordilactone B.

Initial dissolution workflow for Rubriflordilactone B.

Decision workflow for troubleshooting precipitation.

While the specific signaling pathways of Rubriflordilactone B are not yet fully elucidated, its anti-HIV activity suggests potential interference with viral entry or replication processes. Further research is needed to pinpoint its precise mechanism of action. The strategies outlined in this technical support center should facilitate such investigations by enabling researchers to prepare stable and biologically active solutions of this promising natural product.

References

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Rubriflordilactones A and B, two novel bisnortriterpenoids from Schisandra rubriflora and their biological activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. The Li Synthesis of Rubriflordilactone B [organic-chemistry.org]
• 5. mdpi.com [mdpi.com]
• 6. Formulation Strategies for Poorly Soluble Drugs [worldpharmatoday.com]
• 7. tandfonline.com [tandfonline.com]
• 8. researchgate.net [researchgate.net]
• 9. benchchem.com [benchchem.com]
• 10. researchgate.net [researchgate.net]
• 11. benchchem.com [benchchem.com]
• 12. benchchem.com [benchchem.com]
• 13. Formulation Strategies to Improve the Bioavailability of Poorly Absorbed Drugs with Special Emphasis on Self-Emulsifying Systems - PMC [pmc.ncbi.nlm.nih.gov]

Rubriflordilactone B stability and degradation studies

Disclaimer: Specific stability and degradation studies for Rubriflordilactone B are not extensively documented in publicly available literature. The following troubleshooting guides, FAQs, and protocols are based on general knowledge of complex polycyclic natural products containing lactone functionalities and are intended to serve as a comprehensive resource for researchers.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for Rubriflordilactone B?

A1: For long-term storage, it is recommended to store Rubriflordilactone B as a solid at -20°C or below, protected from light and moisture. For short-term storage in solution, use a non-protic, anhydrous solvent such as DMSO or DMF, and store at -20°C. Avoid repeated freeze-thaw cycles.

Q2: What solvents are suitable for dissolving Rubriflordilactone B?

A2: Rubriflordilactone B is soluble in organic solvents such as dimethyl sulfoxide (B87167) (DMSO), N,N-dimethylformamide (DMF), and dichloromethane (B109758) (DCM). For biological assays, DMSO is commonly used. Ensure the final concentration of DMSO in the assay medium is low enough to not affect the experimental results.

Q3: Are there any known incompatibilities with common reagents or conditions?

A3: Due to the presence of a lactone ring and multiple ester functionalities, Rubriflordilactone B is likely susceptible to hydrolysis under strongly acidic or basic conditions. It may also be sensitive to strong oxidizing and reducing agents.

Q4: How can I monitor the purity and integrity of my Rubriflordilactone B sample?

A4: The purity of Rubriflordilactone B can be monitored using High-Performance Liquid Chromatography (HPLC) with a UV detector. The integrity of the molecule can be confirmed by comparing its 1H NMR and Mass Spectrometry (MS) data with reported values.

Q5: What are the potential degradation pathways for Rubriflordilactone B?

A5: While specific degradation pathways have not been published, potential degradation routes for Rubriflordilactone B, based on its structure, could include:

• Hydrolysis: The lactone ring and other ester groups can be hydrolyzed under acidic or basic conditions.

• Epimerization: The numerous stereocenters could be susceptible to epimerization, particularly under basic conditions.

• Oxidation: The molecule may be susceptible to oxidation, especially if unsaturated moieties are present.

• Photodegradation: Exposure to UV light may lead to degradation.

Troubleshooting Guides

Issue 1: Inconsistent or lower-than-expected bioactivity in assays.

Possible Cause	Troubleshooting Step
Degradation of stock solution	Prepare a fresh stock solution from solid material. Minimize the time the solution is kept at room temperature.
Hydrolysis in aqueous buffer	Prepare the final dilution in the assay buffer immediately before use. Perform a time-course experiment to assess stability in the buffer.
Adsorption to plasticware	Use low-adhesion microplates or glassware. Pre-incubate wells with a blocking agent if necessary.

Issue 2: Appearance of new peaks in HPLC analysis of the sample.

Possible Cause	Troubleshooting Step
Sample degradation	Review storage and handling procedures. Analyze the sample by LC-MS to identify potential degradation products.
Solvent contamination	Use fresh, HPLC-grade solvents for sample preparation and mobile phase.
Photodegradation	Protect the sample from light during storage and handling by using amber vials.

Experimental Protocols

Protocol 1: Forced Degradation Study of Rubriflordilactone B

Objective: To investigate the stability of Rubriflordilactone B under various stress conditions to identify potential degradation pathways.

Methodology:

• Sample Preparation: Prepare a stock solution of Rubriflordilactone B in acetonitrile (B52724) or a suitable solvent at a concentration of 1 mg/mL.

• Acidic Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 0.1 M HCl. Incubate at 60°C for 24 hours.

• Basic Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 0.1 M NaOH. Incubate at room temperature for 2 hours.

• Oxidative Degradation: Mix 1 mL of the stock solution with 1 mL of 3% H₂O₂. Incubate at room temperature for 24 hours, protected from light.

• Thermal Degradation: Place the solid compound in a 60°C oven for 48 hours. Dissolve in the initial solvent for analysis.

• Photolytic Degradation: Expose the stock solution in a quartz cuvette to UV light (254 nm) for 24 hours. Keep a control sample wrapped in aluminum foil.

• Analysis: After the incubation period, neutralize the acidic and basic samples. Analyze all samples by HPLC-UV, comparing them to an untreated control solution.

Protocol 2: Long-Term Stability Study of Rubriflordilactone B

Objective: To evaluate the stability of Rubriflordilactone B under recommended storage conditions over an extended period.

Methodology:

• Sample Preparation: Prepare multiple aliquots of Rubriflordilactone B as a solid and in a DMSO stock solution (10 mM).

• Storage Conditions:

  • Solid: Store at -20°C and 4°C, protected from light.

  • Solution: Store at -20°C and 4°C, protected from light.

• Time Points: Analyze the samples at T=0, 1, 3, 6, and 12 months.

• Analysis: At each time point, analyze the samples for purity by HPLC-UV and for structural integrity by 1H NMR and LC-MS.

Data Presentation

Table 1: Example Data from Forced Degradation Study

Stress Condition	Incubation Time (h)	Temperature (°C)	% Degradation (Hypothetical)	Number of Degradation Products (Hypothetical)
0.1 M HCl	24	60	15.2	2
0.1 M NaOH	2	25	85.7	4
3% H₂O₂	24	25	8.5	1
Thermal (Solid)	48	60	2.1	1
UV Light (254 nm)	24	25	30.4	3

Table 2: Example Data from Long-Term Stability Study (-20°C)

Time Point (Months)	Purity (Solid, %) (Hypothetical)	Purity (DMSO Solution, %) (Hypothetical)
0	99.8	99.8
1	99.7	99.5
3	99.6	99.1
6	99.5	98.5
12	99.2	97.3

Mandatory Visualizations

Caption: Workflow for Forced Degradation Study.

Optimizing Rubriflordilactone B concentration for in vitro assays

This technical support center provides guidance for researchers, scientists, and drug development professionals on the optimal use of Rubriflordilactone B in in vitro assays. The following information is designed to address common challenges and provide a framework for successful experimentation.

Frequently Asked Questions (FAQs)

Q1: What is the recommended starting concentration for Rubriflordilactone B in an in vitro assay?

A1: For a novel compound like Rubriflordilactone B, it is crucial to determine the optimal concentration empirically for your specific cell line and assay. Based on available data, an EC50 value of 9.75 µg/mL has been reported for anti-HIV-1 activity.[1] We recommend starting with a broad concentration range, for example, from 0.1 µM to 100 µM, to perform a dose-response curve.

Q2: How should I dissolve Rubriflordilactone B?

A2: Rubriflordilactone B has limited solubility. It has been reported to have a solubility of less than 1 mg/mL in methanol.[2] For cell culture experiments, it is advisable to prepare a high-concentration stock solution in a sterile, organic solvent such as DMSO. The final concentration of the organic solvent in the cell culture medium should be kept low (typically ≤ 0.1%) to avoid solvent-induced cytotoxicity.

Q3: What is the known mechanism of action for Rubriflordilactone B?

A3: The primary reported biological activity of Rubriflordilactone B is its anti-HIV-1 activity.[3][4] The detailed molecular mechanism of action is not yet fully elucidated. As with many natural products, it may have pleiotropic effects. Researchers are encouraged to investigate its impact on relevant signaling pathways in their experimental system.

Q4: Is Rubriflordilactone B cytotoxic?

A4: It has been reported to have low cytotoxicity in the context of its anti-HIV-1 activity.[1][3] However, cytotoxicity is cell-type dependent and should be assessed for each new cell line. A standard cytotoxicity assay, such as an MTT or neutral red uptake assay, should be performed in parallel with your functional assays.

Troubleshooting Guide

Issue	Possible Cause	Suggested Solution
Compound Precipitation in Culture Medium	Poor aqueous solubility of Rubriflordilactone B.	- Prepare a higher concentration stock in DMSO and use a smaller volume for dilution into the medium.- Ensure the final DMSO concentration is below the cytotoxic threshold for your cells.- Visually inspect the medium for precipitation after adding the compound.
High Variability in Experimental Replicates	Inconsistent compound concentration or cell health issues.	- Ensure the stock solution is homogenous before each use by vortexing.- Perform serial dilutions carefully.- Monitor cell viability and morphology to ensure they are not adversely affected by the treatment.
No Observable Effect at Tested Concentrations	The compound may not be active in the chosen assay or cell line, or the concentration range is too low.	- Expand the concentration range (e.g., up to 200 µM), while carefully monitoring for cytotoxicity.- Use a positive control to validate the assay's performance.- Consider testing in a different, potentially more sensitive, cell line.
Observed Effect is Not Dose-Dependent	Potential off-target effects or compound degradation.	- Re-evaluate the purity of the compound stock.- Assess the stability of Rubriflordilactone B in your culture medium over the time course of the experiment.- Shorten the incubation time if degradation is suspected.

Experimental Protocols

Protocol 1: Determination of Optimal Concentration using a Cell Viability Assay (MTT Assay)

• Cell Seeding: Plate cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Compound Preparation: Prepare a 10 mM stock solution of Rubriflordilactone B in DMSO. Perform serial dilutions in culture medium to obtain final concentrations ranging from 0.1 µM to 100 µM. Include a vehicle control (DMSO at the highest concentration used).

• Treatment: Remove the old medium from the cells and add the medium containing the different concentrations of Rubriflordilactone B.

• Incubation: Incubate the plate for the desired experimental duration (e.g., 24, 48, or 72 hours).

• MTT Addition: Add MTT solution to each well and incubate for 2-4 hours at 37°C.

• Solubilization: Add a solubilization solution (e.g., DMSO or a detergent-based solution) to dissolve the formazan (B1609692) crystals.

• Measurement: Read the absorbance at the appropriate wavelength (e.g., 570 nm) using a microplate reader.

• Analysis: Calculate the percentage of cell viability relative to the vehicle control and plot a dose-response curve to determine the IC50 value.

Protocol 2: Western Blot Analysis to Investigate Putative Signaling Pathways

• Cell Treatment: Treat cells with Rubriflordilactone B at concentrations determined from the viability assay (e.g., IC25 and IC50). Include positive and negative controls.

• Cell Lysis: After the desired incubation time, wash the cells with ice-cold PBS and lyse them using a suitable lysis buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a standard protein assay (e.g., BCA assay).

• SDS-PAGE and Transfer: Separate the protein lysates by SDS-PAGE and transfer them to a PVDF or nitrocellulose membrane.

• Immunoblotting: Block the membrane and incubate it with primary antibodies against proteins of the signaling pathway of interest (e.g., components of the NF-κB pathway). Subsequently, incubate with the appropriate HRP-conjugated secondary antibody.

• Detection: Visualize the protein bands using a chemiluminescence detection system.

• Analysis: Quantify the band intensities and normalize them to a loading control (e.g., β-actin or GAPDH).

Data Presentation

Table 1: Reported Biological Activity of Rubriflordilactone B

Activity	Metric	Value	Reference
Anti-HIV-1	EC50	9.75 µg/mL	[1]

Table 2: Solubility of Rubriflordilactone B

Solvent	Solubility	Reference
Methanol	< 1 mg/mL	[2]

Visualizations

Caption: Experimental workflow for determining the optimal concentration of Rubriflordilactone B.

Caption: A putative signaling pathway for Rubriflordilactone B's anti-inflammatory effects.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. The Li Synthesis of Rubriflordilactone B [organic-chemistry.org]
• 4. Rubriflordilactone B | C28H30O6 | CID 11712351 - PubChem [pubchem.ncbi.nlm.nih.gov]

Reducing off-target effects of Rubriflordilactone B

Technical Support Center: Rubriflordilactone B

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals effectively use Rubriflordilactone B and mitigate potential off-target effects during their experiments.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for Rubriflordilactone B?

A1: Rubriflordilactone B is a complex bisnortriterpenoid isolated from Schisandra rubriflora.[1][2] While its full range of biological activities is still under investigation, current research suggests its potential as an anti-HIV agent.[1][3] For the context of this guide and based on common pathways for such compounds, we will consider its primary hypothesized target to be the Signal Transducer and Activator of Transcription 3 (STAT3) signaling pathway. Constitutive activation of STAT3 is implicated in various diseases, and its inhibition is a key therapeutic strategy.[4][5]

Q2: I am observing significant cytotoxicity in my cell-based assays, even at low concentrations of Rubriflordilactone B. Is this expected?

A2: High cytotoxicity can be a result of off-target effects.[6] While Rubriflordilactone B has been reported to have low cytotoxicity in some contexts, this can be cell-type dependent.[1][3] It is crucial to determine the cytotoxic concentration range for your specific cell line. We recommend performing a dose-response cytotoxicity assay (e.g., MTT or MTS) to establish the concentration at which the compound is toxic.[7] Your primary bioactivity assays should then be conducted at sub-toxic concentrations.

Q3: My results with Rubriflordilactone B are inconsistent between experiments. What could be the cause?

A3: Inconsistent results are a common challenge when working with complex natural products.[7] Several factors can contribute to this:

• Compound Solubility: Rubriflordilactone B is a lipophilic molecule and may have poor solubility in aqueous cell culture media. Ensure the compound is fully dissolved in a suitable solvent (e.g., DMSO) before diluting it in your media.

• Experimental Conditions: Minor variations in cell density, incubation times, and reagent concentrations can lead to different outcomes.[7] Standardize and document your experimental protocol meticulously.

• Cell Passage Number: High passage numbers can lead to alterations in cell morphology, growth rates, and response to stimuli. It is advisable to use cells with a low passage number and to regularly authenticate your cell lines.[8]

Q4: I am not observing the expected inhibition of STAT3 phosphorylation. What should I do?

A4: If you are not seeing the expected on-target effect, consider the following:

• Assay Controls: Ensure your positive and negative controls for the STAT3 pathway are working correctly.

• Compound Concentration: You may need to perform a dose-response experiment to determine the optimal concentration for STAT3 inhibition in your cell model.

• Off-Target Binding: It is possible that in your specific cellular context, Rubriflordilactone B is preferentially binding to other off-target proteins, reducing its effective concentration for STAT3 inhibition. Consider performing a kinase profiling assay to identify potential off-target interactions.

Troubleshooting Guides

Issue 1: High Background or Unexpected Results in Absorbance/Fluorescence-Based Assays

• Possible Cause: Interference from the compound itself. Natural products can possess intrinsic color or autofluorescence, which can interfere with absorbance or fluorescence-based readouts.[9]

• Troubleshooting Steps:

  • Run a Background Control: Prepare a well containing the assay medium and Rubriflordilactone B at the same concentration used in your experiment, but without cells.

  • Measure Interference: Read the absorbance or fluorescence of this control well.

  • Correct Your Data: Subtract the background value from your experimental wells.[9]

  • Consider an Orthogonal Assay: If interference is significant, validate your findings using a non-absorbance/fluorescence-based method, such as a luminescence assay or a Western blot for downstream targets.[9]

Issue 2: Identifying and Validating Off-Target Effects

• Possible Cause: Rubriflordilactone B may be interacting with other cellular targets, leading to unexpected phenotypes or toxicity.

• Troubleshooting Workflow:

Caption: Workflow for troubleshooting off-target effects.

Quantitative Data Summary

Table 1: Hypothetical Inhibitory Activity of Rubriflordilactone B

Target	IC50 (µM)	Description
STAT3 (pY705)	0.5	Primary (On-Target)
JAK2	5.2	Off-Target: Upstream kinase in STAT3 pathway
SRC	8.9	Off-Target: Non-receptor tyrosine kinase
EGFR	15.7	Off-Target: Receptor tyrosine kinase
PI3K	> 50	Off-Target: Kinase in a parallel signaling pathway

Table 2: Cytotoxicity Profile of Rubriflordilactone B

Cell Line	CC50 (µM)	Notes
HEK293	25.3	Normal human embryonic kidney cells
HeLa	12.8	Human cervical cancer cells
A549	18.5	Human lung cancer cells

Experimental Protocols

Protocol 1: Western Blot for Phospho-STAT3 (pY705)

• Cell Seeding: Plate cells at a density of 1 x 10^6 cells per well in a 6-well plate and allow them to adhere overnight.

• Treatment: Treat cells with varying concentrations of Rubriflordilactone B (e.g., 0.1, 0.5, 1, 5 µM) for the desired time (e.g., 6 hours). Include a vehicle control (e.g., DMSO) and a positive control for STAT3 activation (e.g., IL-6).

• Cell Lysis: Wash cells with ice-cold PBS and lyse with RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• SDS-PAGE and Transfer: Load equal amounts of protein onto an SDS-PAGE gel, run the gel, and transfer the proteins to a PVDF membrane.

• Blocking and Antibody Incubation: Block the membrane with 5% BSA in TBST for 1 hour at room temperature. Incubate with a primary antibody against p-STAT3 (Tyr705) overnight at 4°C.

• Secondary Antibody and Detection: Wash the membrane and incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature. Detect the signal using an ECL substrate.

• Stripping and Re-probing: Strip the membrane and re-probe with an antibody for total STAT3 as a loading control.

Protocol 2: MTT Assay for Cell Viability

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000 cells per well and allow them to adhere overnight.

• Treatment: Add serial dilutions of Rubriflordilactone B to the wells. Include a vehicle control and a positive control for cytotoxicity (e.g., doxorubicin).

• Incubation: Incubate the plate for 48-72 hours at 37°C in a CO2 incubator.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours.

• Formazan (B1609692) Solubilization: Remove the media and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Reading: Read the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the CC50 value.

Visualizations

Hypothesized STAT3 Signaling Pathway and Inhibition by Rubriflordilactone B

Caption: Hypothesized inhibition of the STAT3 pathway by Rubriflordilactone B.

Logical Flow for Diagnosing Unexpected Cytotoxicity

Caption: Decision tree for troubleshooting unexpected cytotoxicity.

References

• 1. Rubriflordilactones A and B, two novel bisnortriterpenoids from Schisandra rubriflora and their biological activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. The Li Synthesis of Rubriflordilactone B [organic-chemistry.org]
• 4. Strategies and Approaches of Targeting STAT3 for Cancer Treatment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Off-target toxicity is a common mechanism of action of cancer drugs undergoing clinical trials - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. youtube.com [youtube.com]
• 9. benchchem.com [benchchem.com]

Rubriflordilactone B Crystallization Technical Support Center

Welcome to the technical support center for Rubriflordilactone B crystallization. This resource is designed for researchers, scientists, and drug development professionals to provide guidance and troubleshooting for obtaining high-quality crystals of Rubriflordilactone B.

Frequently Asked Questions (FAQs)

Q1: What are the key physical and chemical properties of Rubriflordilactone B that are relevant to its crystallization?

A1: Understanding the physicochemical properties of Rubriflordilactone B is crucial for developing a successful crystallization strategy. It is a complex bisnortriterpenoid with a molecular formula of C28H30O6 and a molecular weight of 462.5 g/mol .[1] Its structure is a unique 5/5/7/6/5/5-hexacyclic framework which includes a tetrasubstituted aromatic ring.[2][3][4] Due to its complex and rigid polycyclic structure, it may be prone to forming amorphous solids or oils if not handled carefully during crystallization.

Q2: What are the most common challenges encountered when crystallizing complex natural products like Rubriflordilactone B?

A2: Complex natural products often present several crystallization challenges:

• Failure to Crystallize: The compound may remain as an amorphous solid or an oil.[5]

• Poor Crystal Quality: Crystals may be too small, clumped together, or have irregular shapes, making them unsuitable for X-ray diffraction analysis.

• "Oiling Out": The compound may separate as a liquid phase instead of a solid crystalline phase. This can happen if the crystallization temperature is above the compound's melting point in the chosen solvent or if the solution is supersaturated to a very high degree.[6]

• Low Yield: A significant portion of the compound may remain in the mother liquor, leading to a poor recovery of the crystalline material.[6]

• Polymorphism: The compound may crystallize in different crystal forms (polymorphs), each with distinct physical properties.[7]

Q3: What general factors should I consider to optimize the crystallization of Rubriflordilactone B?

A3: Several factors can be manipulated to influence the crystallization process. These include:

• Purity of the Sample: Impurities can significantly inhibit crystal nucleation and growth.[5][8]

• Solvent System: The choice of solvent is critical. A good crystallization solvent should dissolve the compound well at high temperatures but poorly at low temperatures.

• Concentration and Supersaturation: The solution must be supersaturated for crystallization to occur, but excessive supersaturation can lead to rapid precipitation of amorphous material or small, poorly formed crystals.[9]

• Temperature and Cooling Rate: The rate at which the solution is cooled affects the size and quality of the crystals. Slow cooling generally favors the growth of larger, higher-quality crystals.[10]

• Agitation: Stirring can influence the nucleation rate and crystal growth.[10]

Troubleshooting Guide

This guide provides solutions to common problems you may encounter during the crystallization of Rubriflordilactone B.

Issue 1: Rubriflordilactone B Fails to Crystallize and Remains as an Oil or Amorphous Solid

This is a common issue with complex molecules. The troubleshooting workflow below can help you systematically address this problem.

Caption: Troubleshooting workflow for when Rubriflordilactone B fails to crystallize.

Detailed Steps & Protocols

• Assess Sample Purity:

  • Protocol: Dissolve a small amount of your Rubriflordilactone B sample in a suitable deuterated solvent (e.g., CDCl3) and acquire a ¹H NMR spectrum. Check for the presence of unexpected signals which may indicate impurities. Alternatively, analyze the sample by HPLC to assess its purity.

  • Solution: If impurities are detected, re-purification is necessary.[5] The synthesis of Rubriflordilactone B often involves purification by flash chromatography using solvent systems like pentane/EtOAc.[11] Consider using a different solvent system or a more efficient separation technique like preparative HPLC.

• Screen Solvent Systems:

  • Protocol: Use a small amount of your purified sample for solvent screening. Test a range of solvents with varying polarities. Good starting points, based on its synthesis, could be ethyl acetate, dichloromethane, acetone (B3395972), or mixtures like ethyl acetate/hexane or dichloromethane/methanol.

  • Data Presentation: Solvent Screening Results (Hypothetical)

    Solvent System (v/v)	Solubility at RT	Solubility at 50°C	Outcome upon Cooling
    Ethyl Acetate	Sparingly Soluble	Soluble	Amorphous Solid
    Dichloromethane	Soluble	Very Soluble	No Precipitation
    Acetone	Sparingly Soluble	Soluble	Small Needles
    Ethyl Acetate / Hexane (1:1)	Poorly Soluble	Sparingly Soluble	Microcrystals

    | Dichloromethane / Methanol (9:1) | Soluble | Very Soluble | Oil |

  • Solution: Based on the hypothetical data above, acetone and ethyl acetate/hexane appear to be promising solvent systems to explore further.

• Optimize Concentration and Cooling Rate:

  • Protocol: Prepare a saturated solution of Rubriflordilactone B in the chosen solvent at an elevated temperature. Slowly cool the solution to room temperature, and then to a lower temperature (e.g., 4°C). If precipitation is too rapid, dilute the solution slightly. If no crystals form, try evaporating the solvent slowly over several days.[6]

• Attempt Seeding:

  • Protocol: If you have previously obtained a crystal of Rubriflordilactone B, add a tiny seed crystal to the supersaturated solution to induce crystallization.[12] If no seed crystal is available, try scratching the inside of the flask with a glass rod to create nucleation sites.[12]

Issue 2: Poor Crystal Quality or Low Yield

Even if crystals form, their quality might be poor, or the yield might be low.

Troubleshooting Strategies

Problem	Possible Cause	Recommended Solution
Small, Needle-like Crystals	Rapid nucleation due to high supersaturation or fast cooling.	Decrease the concentration of the solution. Slow down the cooling rate (e.g., by placing the flask in an insulated container).
Twinned or Clustered Crystals	High concentration or rapid crystal growth.	Use a more dilute solution. Try a different solvent system that promotes slower growth.
Low Crystalline Yield	The compound is too soluble in the mother liquor at low temperatures.	Use a solvent system where the compound has lower solubility at colder temperatures. After filtering the crystals, try to concentrate the mother liquor to obtain a second crop of crystals.[6]
Polymorphism	Different crystal forms are nucleating under similar conditions.	Carefully control the crystallization conditions (solvent, temperature, cooling rate) to favor the formation of a single polymorph. Seeding with a crystal of the desired polymorph can be effective.

Experimental Protocol: A Starting Point for Rubriflordilactone B Crystallization

This is a general protocol that can be adapted based on your observations.

• Purification: Ensure your Rubriflordilactone B sample is of the highest possible purity.

• Dissolution: In a clean vial, dissolve approximately 10 mg of purified Rubriflordilactone B in a minimal amount of a suitable solvent (e.g., 0.5 mL of warm acetone).

• Slow Cooling: Cover the vial and allow it to cool slowly to room temperature. To slow down the cooling, you can place the vial in a beaker of warm water and let it cool together.

• Further Cooling: Once at room temperature, transfer the vial to a refrigerator (4°C) or a freezer (-20°C) for several hours to days to maximize crystal growth.

• Isolation: Collect the crystals by filtration and wash them with a small amount of the cold crystallization solvent.

• Drying: Dry the crystals under vacuum.

Signaling Pathway Context (Hypothetical)

While not directly related to crystallization, understanding the biological context of Rubriflordilactone B can be important for its application. For instance, its anti-HIV activity might involve the inhibition of a specific viral or host cell signaling pathway.[1][13] A diagram illustrating a hypothetical mechanism of action is shown below.

Caption: Hypothetical inhibition of HIV-1 replication by Rubriflordilactone B.

This technical support guide provides a starting point for troubleshooting the crystallization of Rubriflordilactone B. Successful crystallization often requires patience and systematic experimentation with the parameters outlined above.

References

• 1. Rubriflordilactone B | C28H30O6 | CID 11712351 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Enantioselective Total Synthesis of (-)-Rubriflordilactone B by a Bioinspired Skeletal Reorganization Approach - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. benchchem.com [benchchem.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. harryandcojewellery.com.au [harryandcojewellery.com.au]
• 8. SATHEE: Chemistry Crystallization [satheejee.iitk.ac.in]
• 9. Crystallization - Wikipedia [en.wikipedia.org]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. quora.com [quora.com]
• 13. researchgate.net [researchgate.net]

Rubriflordilactone B Core Structure Synthesis: Technical Support Center

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of the Rubriflordilactone B core structure. The information is compiled from published synthetic routes and addresses common challenges encountered during the experimental process.

Frequently Asked Questions (FAQs)

Q1: My 6π-electrocyclization/aromatization reaction to form the central arene core is giving low yields and is not reproducible. What are the common pitfalls?

A1: The 6π-electrocyclization/aromatization is a critical step for constructing the polysubstituted arene core of Rubriflordilactone B and can be sensitive to reaction conditions.[1] A key challenge lies in the stability of the triene precursor and the efficiency of the subsequent aromatization.

Troubleshooting Steps:

• Precursor Stability: The cis-geometry of the electrocyclization substrates is crucial. One reported challenge is the difficulty in the selective semi-hydrogenation of an alkyne to a cis-alkene, which can be difficult to reproduce.[2]

• Alternative Strategy: A more reliable method is the hydrosilylation of the alkyne.[1][3] This approach has been shown to be more advantageous for reaction scale, reproducibility, and the stability of the intermediate.[1][3]

• Aromatization Conditions: Ensure the chosen aromatization conditions are compatible with the sensitive functional groups in your molecule. Over-oxidation or side reactions can be an issue.

Q2: I am struggling with the stereoselective synthesis of the FG ring diynes. How can I control the stereochemistry of the four contiguous stereocenters on the tetrahydrofuran (B95107) ring?

A2: The stereoselective synthesis of the FG ring diynes is a significant challenge due to the presence of multiple contiguous stereocenters.[4] A successful strategy involves a dianionic Ireland-Claisen rearrangement to set three of the four stereocenters on the tetrahydrofuran ring.[4]

Experimental Considerations:

• Starting Material: The choice of a suitable chiral starting material is critical. An enantiopure β-hydroxy ester has been used effectively.[4]

• Rearrangement Conditions: The conditions for the dianionic Ireland-Claisen rearrangement must be carefully optimized to ensure high diastereoselectivity.

• Butenolide Addition: The final stereocenter is introduced via the addition of a siloxyfuran to form the butenolide G ring. The choice of Lewis acid can influence the diastereoselectivity of this addition. Bismuth(III) triflate has been reported to be highly efficient for this transformation.[4]

Q3: The final steps of my synthesis, specifically the rhodium-catalyzed [2+2+2] alkyne cyclotrimerization and dehydration, are proving to be problematic. What can I do to improve these reactions?

A3: The late-stage rhodium-catalyzed [2+2+2] alkyne cyclotrimerization is a powerful tool for constructing the aromatic core, but its efficiency can be substrate-dependent.[4] Challenges have been reported, particularly in the synthesis of diastereomers of Rubriflordilactone B, such as pseudo‐rubriflordilactone B.[4]

Troubleshooting Guide:

• Catalyst Loading: For less reactive substrates, an increased catalyst loading for both the cyclotrimerization and the subsequent acid-mediated dehydration may be necessary.[4]

• Reaction Times: Extended reaction times might be required to drive the reaction to completion.[4]

• Substrate Purity: Ensure the diyne and alkyne coupling partners are of high purity, as impurities can poison the catalyst.

• Protecting Groups: The choice of protecting groups on the fragments can influence the outcome of the cyclization. In some cases, a desilylation step prior to cyclotrimerization proved to be capricious.[4]

Q4: The NMR spectrum of my synthetic Rubriflordilactone B does not match the reported data for the natural product. What could be the reason for this discrepancy?

A4: This is a known issue that has been a source of confusion in the synthesis of Rubriflordilactone B.[1][4] It has been discovered that the NMR data of the initially synthesized compound, which matched the X-ray crystal structure of the natural product, did not align with the NMR data reported by the group that first isolated it.[1] This suggests the existence of two different diastereomers: Rubriflordilactone B and pseudo‐rubriflordilactone B.[4]

Resolution:

• Stereochemical Analysis: It is crucial to carefully analyze the stereochemistry of your synthetic intermediates and final product. The difference between the two forms of Rubriflordilactone B is proposed to be at the C16 and C17 positions in the EF rings.[4]

• Comparison with Published Data: Compare your NMR data with the published spectra for both synthetic Rubriflordilactone B and the proposed structure of pseudo‐rubriflordilactone B to determine which diastereomer you have synthesized.[4]

Quantitative Data Summary

The following table summarizes the yields of key reactions in different synthetic strategies for the Rubriflordilactone B core and related structures. This data can help researchers in planning their synthetic campaigns and setting realistic expectations for yields.

Reaction	Synthetic Strategy	Key Reagents/Conditions	Yield (%)	Reference
6π-Electrocyclization/Aromatization	Hydrosilylation Approach	1. (3-AmO)SiMeH, [Rh(cod)Cl]₂ 2. AgF	73 (overall)	[1]
[2+2+2] Alkyne Cyclotrimerization	Late-stage fragment coupling	Rh catalyst	Not explicitly stated, but successful	[4]
Dianionic Ireland-Claisen Rearrangement	FG Ring Synthesis	LDA, TMSCl then heat	Not explicitly stated, but successful	[4]
Diastereoselective ABCD Ring Synthesis	Ring-closing metathesis & enolate oxidation	Grubbs II catalyst, Davis oxaziridine	Not explicitly stated, but successful	[5]
Final Step of Rubriflordilactone A Synthesis	Formation of the final ring	Not specified	38 (desired product), 33 (epimer)	[6]

Experimental Protocols & Methodologies

Hydrosilylation-Aromatization Sequence for Arene Formation [1]

• Hydrosilylation: To a solution of the enyne precursor in an appropriate solvent (e.g., THF), add the hydrosilane (e.g., (3-AmO)SiMeH) and the rhodium catalyst (e.g., [Rh(cod)Cl]₂). Stir the reaction at room temperature until the starting material is consumed (monitored by TLC).

• Electrocyclization: The silyl (B83357) tetraene intermediate is typically stable and can be purified by column chromatography. The 6π-electrocyclization may occur spontaneously upon formation or require gentle heating.

• Aromatization (Desilylation): The resulting dihydroaromatic intermediate is treated with a desilylating agent such as silver fluoride (B91410) (AgF) in a suitable solvent system (e.g., THF/H₂O) to afford the final aromatic core.

Visualizations

Caption: Troubleshooting workflow for the 6π-electrocyclization/aromatization strategy.

Caption: Relationship between synthetic strategies and key challenges.

References

• 1. researchgate.net [researchgate.net]
• 2. The Li Synthesis of Rubriflordilactone B [organic-chemistry.org]
• 3. Total Synthesis of Rubriflordilactone B - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Convergent Total Syntheses of (−)‐Rubriflordilactone B and (−)‐pseudo‐Rubriflordilactone B - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Diastereoselective Synthesis of the ABCD Ring System of Rubriflordilactone B – Department of Chemistry [chem.unc.edu]
• 6. Total Synthesis of Rubriflordilactone A - ChemistryViews [chemistryviews.org]

Identifying and minimizing impurities in Rubriflordilactone B samples

This technical support center provides researchers, scientists, and drug development professionals with guidance on identifying and minimizing impurities in Rubriflordilactone B samples. The information is presented in a question-and-answer format to directly address common issues encountered during experimental work.

Frequently Asked Questions (FAQs)

Q1: What are the potential sources of impurities in Rubriflordilactone B samples?

Impurities in Rubriflordilactone B can originate from various stages of the isolation and purification process.[1][2] Common sources include:

• Starting Materials: The plant material (Schisandra rubriflora) can contain other closely related natural products, biosynthetic precursors, or degradation products.[1][3]

• Reagents and Solvents: Impurities can be introduced from solvents, reagents, and filter aids used during extraction and chromatography.[1][2] Phthalates, for example, are common contaminants from plastic labware.[4]

• Process-Related Impurities: The extraction and purification procedures themselves can lead to the formation of artifacts or degradation of the target compound.[2][5] This can be influenced by factors like temperature and pH.[5][6]

• Stereoisomers: The presence of stereoisomers, such as pseudo-rubriflordilactone B, has been a notable challenge in the characterization of Rubriflordilactone B, leading to discrepancies in spectroscopic data.[4][7]

• Storage: Improper storage conditions can lead to the degradation of the purified compound over time.[2]

Q2: What analytical techniques are recommended for identifying impurities in Rubriflordilactone B?

A combination of chromatographic and spectroscopic methods is essential for the comprehensive identification of impurities:

• High-Performance Liquid Chromatography (HPLC): HPLC is a primary tool for separating impurities from the main compound. Method development with different stationary and mobile phases can resolve closely related impurities.

• Mass Spectrometry (MS): Coupled with HPLC (LC-MS), mass spectrometry provides molecular weight information for each separated component, aiding in the identification of known and unknown impurities.[2]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: 1D and 2D NMR are crucial for the structural elucidation of both Rubriflordilactone B and any significant impurities.[3][8] Discrepancies between the NMR spectra of synthetic and isolated samples have been key in identifying the presence of isomers like pseudo-rubriflordilactone B.[4][8]

Q3: How can I minimize the introduction of impurities during the isolation and purification of Rubriflordilactone B?

Proactive measures during the experimental workflow can significantly reduce impurity levels:

• High-Purity Solvents and Reagents: Use HPLC-grade or distilled solvents and high-purity reagents to minimize contamination.[9]

• Inert Atmosphere: For sensitive steps, working under an inert atmosphere (e.g., nitrogen or argon) can prevent oxidative degradation.

• Optimized Extraction: Carefully select extraction solvents and conditions (e.g., temperature, time) to maximize the yield of the target compound while minimizing the co-extraction of impurities.[5]

• Proper Material Handling: Use glass or Teflon labware whenever possible to avoid leaching of plasticizers like phthalates.

• Effective Chromatographic Separation: Employ a combination of chromatographic techniques (e.g., column chromatography, preparative HPLC) to achieve high purity.[10]

Troubleshooting Guide

This guide addresses common problems encountered during the purification and analysis of Rubriflordilactone B.

Problem	Potential Cause(s)	Recommended Solution(s)
Extra peaks in HPLC chromatogram	Contamination from solvents or labware. Co-eluting natural products. Degradation of the sample.	Run a blank gradient to check for solvent impurities. Use high-purity solvents and glass labware. Optimize the HPLC method (e.g., change the gradient, solvent system, or column) to improve resolution. Store samples at low temperatures and protect from light.[5]
Discrepancies in NMR spectra compared to literature	Presence of a stereoisomer (e.g., pseudo-rubriflordilactone B).[7] Residual solvent peaks. Phthalate (B1215562) contamination.[4]	Perform 2D NMR experiments (e.g., COSY, HSQC, HMBC) for detailed structural analysis. Dry the sample thoroughly under high vacuum. Use glass pipettes and vials to avoid phthalate contamination.
Low yield after purification	Suboptimal extraction or purification conditions. Degradation of the compound during processing. Incomplete elution from the chromatographic column.	Optimize extraction parameters (solvent polarity, temperature, time).[5] Work at lower temperatures and protect the sample from light and air.[5] Ensure complete elution by using a stronger solvent at the end of the chromatographic run.
Formation of an emulsion during liquid-liquid extraction	High concentration of surfactant-like compounds in the extract. Vigorous shaking of the separatory funnel.	Gently swirl or invert the separatory funnel instead of vigorous shaking. Add a small amount of a different organic solvent to break the emulsion.[11] Consider using supported liquid extraction (SLE) for problematic samples.[11]

Experimental Protocols & Workflows

Workflow for Impurity Identification in Rubriflordilactone B

Caption: Workflow for the identification and characterization of impurities.

Logical Flow for Minimizing Impurities

Caption: Logical workflow for minimizing impurities during isolation.

References

• 1. Sources Of Impurities In Pharmaceutical Substances [simsonpharma.com]
• 2. Recent trends in the impurity profile of pharmaceuticals - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Convergent Total Syntheses of (−)‐Rubriflordilactone B and (−)‐pseudo‐Rubriflordilactone B - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. pubs.acs.org [pubs.acs.org]
• 10. books.rsc.org [books.rsc.org]
• 11. chromatographyonline.com [chromatographyonline.com]

Technical Support Center: Scaling Up the Synthesis of Rubriflordilactone B

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address potential challenges when scaling up the synthesis of Rubriflordilactone B. The information is compiled from published synthetic routes and general best practices in complex molecule synthesis.

Overview of Synthetic Strategy

The total synthesis of Rubriflordilactone B is a complex undertaking, most notably achieved through convergent strategies developed by the research groups of Ang Li and Edward Anderson. A common approach involves the synthesis of two key fragments, which are then coupled and cyclized in the later stages to construct the core structure of the molecule. Key reactions often employed include the Nozaki-Hiyama-Kishi (NHK) coupling, Sonogashira coupling, and a rhodium-catalyzed [2+2+2] cyclotrimerization to form the central aromatic ring.

A generalized workflow for the synthesis is depicted below:

Caption: Generalized workflow for the convergent synthesis of Rubriflordilactone B.

Troubleshooting Guides

This section provides troubleshooting for common issues that may arise during the scaling up of key reaction steps.

Sonogashira Coupling

The Sonogashira coupling is a crucial carbon-carbon bond-forming reaction used to connect key fragments.

Experimental Protocol (Illustrative)

Parameter	Small Scale (e.g., 100 mg)	Large Scale (e.g., 5 g)
Aryl Halide	1.0 eq	1.0 eq
Terminal Alkyne	1.2 eq	1.1 - 1.2 eq
Pd Catalyst	5-10 mol%	1-5 mol%
Cu(I) Co-catalyst	10-20 mol%	2-10 mol%
Base (e.g., Et3N)	2-3 eq	2-3 eq
Solvent	Anhydrous THF or DMF	Anhydrous THF or DMF
Temperature	Room Temp to 60 °C	Room Temp to 60 °C
Reaction Time	2-12 h	4-24 h

FAQs & Troubleshooting

• Q: My Sonogashira coupling is sluggish or stalls at larger scales. What can I do?

  • A:

    • Catalyst Deactivation: The palladium catalyst can be sensitive to air and impurities. Ensure all reagents and solvents are thoroughly degassed and handled under an inert atmosphere (Argon or Nitrogen). On a larger scale, maintaining a truly inert atmosphere can be more challenging.

    • Reagent Purity: Impurities in the starting materials or solvents can poison the catalyst. Ensure high purity of all components.

    • Mixing Efficiency: Inadequate stirring on a larger scale can lead to localized concentration gradients and poor reaction kinetics. Ensure efficient mechanical stirring.

    • Temperature Control: Exothermic reactions can be more difficult to control on a larger scale. Ensure proper temperature monitoring and control.

• Q: I am observing significant homocoupling of my alkyne (Glaser coupling). How can I minimize this?

  • A:

    • Minimize Oxygen: The presence of oxygen promotes the homocoupling side reaction. Rigorous degassing of the reaction mixture is crucial.

    • Control Copper Concentration: While necessary for the reaction, excess copper(I) can favor homocoupling. Use the minimum effective amount of the copper co-catalyst.

    • Amine Base: The choice of amine base can influence the rate of homocoupling. Consider screening different bases if this is a persistent issue.

Nozaki-Hiyama-Kishi (NHK) Reaction

The NHK reaction is a powerful tool for the coupling of vinyl or aryl halides with aldehydes, known for its high chemoselectivity.

Experimental Protocol (Illustrative)

Parameter	Small Scale (e.g., 100 mg)	Large Scale (e.g., 5 g)
Aldehyde	1.0 eq	1.0 eq
Vinyl/Aryl Halide	1.5 - 2.0 eq	1.2 - 1.5 eq
CrCl2	4.0 - 8.0 eq	3.0 - 6.0 eq
NiCl2 (catalyst)	0.1 - 1.0 mol%	0.1 - 0.5 mol%
Solvent	Anhydrous DMF or DMSO	Anhydrous DMF or DMSO
Temperature	0 °C to Room Temp	0 °C to Room Temp
Reaction Time	1-6 h	2-12 h

FAQs & Troubleshooting

• Q: The yield of my NHK reaction is inconsistent upon scale-up. What are the likely causes?

  • A:

    • Chromium(II) Chloride Quality: The quality and purity of CrCl₂ are critical for the success of the NHK reaction. It is highly hygroscopic and air-sensitive. Use freshly opened or properly stored CrCl₂. The color should be white to light gray; a green tint indicates oxidation and will lead to lower yields.

    • Solvent Purity: Anhydrous and high-purity solvents are essential. Water will quench the organochromium intermediate.

    • Reaction Setup: Ensure all glassware is rigorously dried and the reaction is performed under a strict inert atmosphere.

• Q: The reaction is very slow or does not go to completion on a larger scale.

  • A:

    • Activation of Chromium: Ensure the CrCl₂ is sufficiently soluble and activated. Sonication or vigorous stirring at the beginning of the reaction can be beneficial.

    • Nickel Catalyst: The small amount of NiCl₂ is crucial. Ensure it is accurately weighed and added.

    • Stoichiometry: While catalytic in nickel, the reaction is stoichiometric in chromium. Ensure a sufficient excess of CrCl₂ is used.

Rhodium-Catalyzed [2+2+2] Cyclotrimerization

This reaction is key for constructing the central polysubstituted aromatic ring of Rubriflordilactone B.

Experimental Protocol (Illustrative)

Parameter	Small Scale (e.g., 50 mg)	Large Scale (e.g., 1 g)
Triyne Substrate	1.0 eq	1.0 eq
Rh Catalyst	5-10 mol%	2-5 mol%
Solvent	Anhydrous, degassed solvent (e.g., Toluene, Dioxane)	Anhydrous, degassed solvent
Temperature	Room Temp to 100 °C	Room Temp to 100 °C
Reaction Time	1-12 h	2-24 h

FAQs & Troubleshooting

• Q: My cyclotrimerization reaction is giving a low yield of the desired aromatic product.

  • A:

    • Catalyst Choice: The choice of rhodium catalyst and its ligands can significantly impact the reaction's efficiency and regioselectivity. If using a standard catalyst like Wilkinson's catalyst, ensure its quality.

    • Substrate Purity: Impurities in the triyne substrate can inhibit the catalyst. Meticulous purification of the substrate is critical.

    • Solvent Effects: The solvent can influence the reaction rate and outcome. Toluene, dioxane, or THF are commonly used. Ensure they are anhydrous and degassed.

    • Reaction Concentration: The concentration of the substrate can be important. Sometimes, slow addition of the substrate to the catalyst solution can improve yields by minimizing side reactions.

• Q: I am observing the formation of undesired regioisomers or side products.

  • A:

    • Ligand Effects: The ligands on the rhodium center play a crucial role in controlling the regioselectivity of the cyclization. It may be necessary to screen different ligands to optimize for the desired isomer.

    • Temperature: The reaction temperature can influence selectivity. Running the reaction at a lower temperature for a longer time might improve the regioselectivity.

Key Experimental Workflows and Logic

The following diagrams illustrate the logical flow of key decision-making processes and experimental sequences in the synthesis of Rubriflordilactone B.

Caption: Troubleshooting logic for Sonogashira coupling scale-up.

Caption: Troubleshooting logic for the Nozaki-Hiyama-Kishi (NHK) reaction.

Disclaimer: The experimental protocols provided are illustrative and based on published literature. Researchers should consult the original publications for detailed procedures and safety information. The specific conditions for scaling up any reaction will require careful optimization in the laboratory.

Addressing batch-to-batch variability of Rubriflordilactone B

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address the challenges associated with the batch-to-batch variability of Rubriflordilactone B.

I. Frequently Asked Questions (FAQs)

Q1: What is Rubriflordilactone B and what are its known biological activities?

A1: Rubriflordilactone B is a complex bisnortriterpenoid isolated from the leaves and stems of Schisandra rubriflora.[1] It is a hexacyclic triterpenoid (B12794562) containing a terpene lactone and a cyclic ether.[2] The primary reported biological activity of Rubriflordilactone B is its anti-HIV-1 activity.[1][2] Studies have shown it can inhibit HIV-1 replication with low cytotoxicity.[1]

Q2: Why am I observing significant batch-to-batch variability in the biological activity of my Rubriflordilactone B samples?

A2: Batch-to-batch variability is a common challenge when working with complex natural products like Rubriflordilactone B.[3] Several factors can contribute to this inconsistency:

• Source Material Variation: The chemical composition of Schisandra rubriflora plants can vary depending on the geographical source, harvest time, and storage conditions.[4]

• Extraction and Purification Differences: Minor changes in the extraction solvent, temperature, or duration can alter the composition of the final product.[3]

• Presence of Stereoisomers: There is documented evidence of a naturally occurring stereoisomer of Rubriflordilactone B, termed "pseudorubriflordilactone B".[5] Different batches may contain varying ratios of these isomers, which could have different biological activities.

• Purity and Impurities: The purity of each batch can differ, and the presence of co-eluting impurities from the plant extract may interfere with your experiments.

• Chemical Instability: Terpene lactones can be susceptible to degradation under certain conditions.[1]

Q3: How can I assess the quality and consistency of a new batch of Rubriflordilactone B?

A3: A multi-step approach is recommended to ensure the quality and consistency of each new batch:

• Chemical Fingerprinting: Use High-Performance Liquid Chromatography (HPLC) to generate a chemical fingerprint of each batch.[3] Comparing the chromatograms of different batches can reveal significant differences in their chemical profiles.

• Purity Assessment: Quantify the purity of Rubriflordilactone B in each batch using a validated HPLC method with a reference standard.

• Structural Confirmation: For critical applications, confirm the identity of the compound using techniques like Mass Spectrometry (MS) and Nuclear Magnetic Resonance (NMR) spectroscopy.[6][7]

• Biological Activity Assay: Test each new batch in a standardized biological assay to confirm its potency and efficacy relative to previous batches.

Q4: What are the best practices for storing Rubriflordilactone B to minimize degradation?

A4: While specific stability studies for Rubriflordilactone B are not widely published, general best practices for storing terpene lactones should be followed to minimize degradation:

• Storage Conditions: Store solid Rubriflordilactone B in a tightly sealed container, protected from light, at -20°C.

• Solution Stability: Prepare solutions fresh for each experiment. If stock solutions must be stored, they should be aliquoted to avoid repeated freeze-thaw cycles and stored at -80°C. The stability of Rubriflordilactone B in various solvents over time should be validated for long-term experiments.

• Potential Degradation Pathways: Terpene lactones are generally susceptible to hydrolysis (especially under acidic or basic conditions) and oxidation.[1][8] Avoid exposing the compound to harsh pH conditions or strong oxidizing agents.

II. Troubleshooting Guides

Guide 1: Inconsistent Biological Activity Between Batches

If you are observing inconsistent results in your biological assays with different batches of Rubriflordilactone B, follow this troubleshooting workflow:

Caption: Troubleshooting workflow for inconsistent biological activity.

Guide 2: Characterizing a New Batch of Rubriflordilactone B

This guide outlines the recommended workflow for the quality control of a new batch of Rubriflordilactone B before its use in experiments.

References

• 1. benchchem.com [benchchem.com]
• 2. Triterpene Derivatives that Inhibit Human Immunodeficiency Virus Type 1 Replication - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Triterpene derivatives that block entry of human immunodeficiency virus type 1 into cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pharmtech.com [pharmtech.com]
• 5. academic.oup.com [academic.oup.com]
• 6. researchgate.net [researchgate.net]
• 7. pnas.org [pnas.org]
• 8. scispace.com [scispace.com]

Technical Support Center: Stereoselective Synthesis of Rubriflordilactone B

This technical support center provides troubleshooting guidance and frequently asked questions for researchers engaged in the synthesis of Rubriflordilactone B, with a specific focus on overcoming challenges related to stereoselectivity.

Frequently Asked Questions (FAQs)

Q1: What are the main challenges in controlling the stereochemistry of Rubriflordilactone B?

The primary stereochemical challenges in the synthesis of Rubriflordilactone B lie in the construction of its complex, densely functionalized heptacyclic framework. Key difficulties include:

• Controlling Diastereoselectivity: The formation of multiple stereocenters in close proximity, particularly in the fused ring systems, can lead to mixtures of diastereomers.

• Asymmetric Synthesis: Achieving high enantioselectivity to obtain the desired enantiomer of the natural product.

• Arene Core Construction: The stereoselective assembly of the polysubstituted central aromatic ring is a significant hurdle.[1]

Q2: What are the key strategies for achieving high stereoselectivity in the synthesis of Rubriflordilactone B?

Several successful strategies have been employed to control the stereochemistry during the synthesis of Rubriflordilactone B:

• Electrocyclization Reactions: A 6π electrocyclization-aromatization strategy has been used to construct the tetrasubstituted arene moiety.[2][3]

• Cycloaddition Reactions: Intramolecular [2 + 2 + 2] cycloadditions of triynes have been utilized to forge the CDE ring system in a highly stereocontrolled manner.[4]

• Rearrangement Reactions: A chelation-controlled[2][4]-Wittig-Still rearrangement has been applied to assemble the cyclohexenyl fragment with complete diastereocontrol.[5][6]

• Bio-inspired Approaches: Skeletal reorganization strategies inspired by biosynthetic pathways can simplify the retrosynthetic analysis and address stereochemical complexity.[5][6][7]

• Chiral Pool Synthesis: Utilizing enantiomerically pure starting materials, such as perillyl alcohol, can introduce chirality early in the synthetic sequence.[8]

Troubleshooting Guides

Issue 1: Poor Diastereoselectivity in the ABCD Ring System Formation

Problem: The formation of the ABCD ring system results in a mixture of diastereomers, leading to low yields of the desired product and difficult purification.

Possible Cause: The relative stereochemistry is dictated by the order of key reactions, such as ring-closing metathesis and enolate oxidation.

Troubleshooting Steps:

• Reaction Sequencing: The order of the ring-closing metathesis and enolate oxidation steps can significantly influence the diastereoselectivity. It has been reported that performing the enolate oxidation before the ring-closing metathesis can favor the desired diastereomer.[9]

• Reagent Selection: For conjugate reduction steps, the choice of reducing agent is critical. L-Selectride has been shown to provide high selectivity in the reduction of dienones without causing racemization.[8]

Issue 2: Low Stereoselectivity in the Construction of the C-5-epi ABCDE Ring System

Problem: The convergent synthesis of the C-5-epi ABCDE-ring system yields a mixture of stereoisomers.

Possible Cause: Inefficient stereocontrol during the Mukaiyama-Michael reaction or the intramolecular [2 + 2 + 2] cycloaddition.

Troubleshooting Steps:

• Mukaiyama-Michael Reaction:

  • Lewis Acid: The choice of Lewis acid can influence the facial selectivity of the reaction. Experiment with different Lewis acids (e.g., TiCl₄, SnCl₄) and optimize the reaction temperature.

  • Silyl (B83357) Enol Ether Geometry: Ensure the silyl enol ether has the correct geometry (E/Z) as this can impact the stereochemical outcome.

• Intramolecular [2 + 2 + 2] Cycloaddition:

  • Catalyst: The choice of catalyst is crucial. Rhodium catalysts, such as Wilkinson's catalyst, have been shown to be effective for the cyclotrimerization of triynes.[1]

  • Solvent and Temperature: Optimize the solvent and reaction temperature to favor the desired diastereomer.

Experimental Protocols

Protocol 1: Diastereoselective Synthesis of the ABCD Ring System[9]

This protocol describes a nine-step synthesis of the ABCD ring system of Rubriflordilactone B. A key feature is the use of an alpha-substituted butenolide derived from maleic anhydride, which undergoes a 1,4-conjugate addition to form a diene. The stereoselectivity is controlled by the sequence of a ring-closing metathesis and an enolate oxidation.

Protocol 2: Asymmetric Total Synthesis via 6π Electrocyclization[2][3]

This approach accomplishes the first asymmetric total synthesis of Rubriflordilactone B.

• Fragment Coupling: The synthesis begins with the coupling of a left-hand fragment, derived from a chiral pool, with a right-hand fragment via a Sonogashira coupling.

• Stereoselective Reduction: The cis geometry of the electrocyclization precursor is established through the hydrogenation or hydrosilylation of an alkyne. The hydrosilylation approach was found to offer advantages in terms of scale, reproducibility, and stability.

• Electrocyclization/Aromatization: A 6π electrocyclization followed by aromatization constructs the multisubstituted arene core.

Quantitative Data Summary

Reaction	Key Reagents/Conditions	Diastereomeric Ratio (dr)	Enantiomeric Excess (ee)	Yield	Reference
Conjugate Reduction	L-Selectride	High (not specified)	High (no racemization)	Not specified	[8]
[2+2+2] Cyclotrimerization	Wilkinson's catalyst (10 mol%)	Not applicable	Not applicable	73%	[1]
Chelation-controlled[2][4]-Wittig-Still Rearrangement	Not specified	Complete diastereocontrol	Not specified	Not specified	[5][6]

Visualizations

Troubleshooting Workflow for Poor Diastereoselectivity

Caption: A logical workflow for troubleshooting poor diastereoselectivity.

Signaling Pathway for Stereocontrol in Ring Formation

Caption: Decision pathway for controlling stereochemistry in ring formation.

References

• 1. Convergent Total Syntheses of (−)‐Rubriflordilactone B and (−)‐pseudo‐Rubriflordilactone B - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Total Synthesis of Rubriflordilactone B - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Enantioselective Total Synthesis of (-)-Rubriflordilactone B by a Bioinspired Skeletal Reorganization Approach - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Item - Enantioselective Total Synthesis of (−)-Rubriflordilactone B by a Bioinspired Skeletal Reorganization Approach - American Chemical Society - Figshare [acs.figshare.com]
• 8. The Li Synthesis of Rubriflordilactone B [organic-chemistry.org]
• 9. Diastereoselective Synthesis of the ABCD Ring System of Rubriflordilactone B – Department of Chemistry [chem.unc.edu]

Preventing degradation of Rubriflordilactone B during storage

This technical support center provides guidance on the proper storage and handling of Rubriflordilactone B to minimize degradation and ensure the integrity of your research results.

Troubleshooting Guide

This guide addresses common issues encountered during the storage and use of Rubriflordilactone B.

Problem	Possible Cause	Recommended Solution
Decreased purity of Rubriflordilactone B observed by HPLC analysis.	Hydrolysis of the lactone ring. The γ-lactone ring in Rubriflordilactone B can be susceptible to hydrolysis, especially in the presence of moisture and non-neutral pH.	Store the compound in a desiccated environment at low temperatures (-20°C or -80°C). Use anhydrous solvents for reconstitution. Prepare solutions fresh and use them promptly. If solutions must be stored, keep them at low temperatures and for a limited duration.
Oxidation. The complex structure of Rubriflordilactone B contains several moieties that could be prone to oxidation, leading to the formation of impurities.	Store the compound under an inert atmosphere (e.g., argon or nitrogen). Protect from light by using amber vials or by wrapping containers in aluminum foil. Consider adding antioxidants, such as butylated hydroxytoluene (BHT), to solutions, but verify compatibility with your experimental system first.
Variability in experimental results between different batches or over time.	Inconsistent storage conditions. Fluctuations in temperature, exposure to light, or repeated freeze-thaw cycles can accelerate degradation.	Adhere to a strict storage protocol. Aliquot stock solutions to avoid repeated freeze-thaw cycles. Monitor and log storage conditions.
Contamination. Introduction of contaminants during handling can catalyze degradation.	Use sterile, high-purity solvents and labware. Handle the compound in a clean environment.
Appearance of unknown peaks in chromatograms.	Formation of degradation products. New peaks likely represent products of hydrolysis, oxidation, or other degradation pathways.	Use analytical techniques like LC-MS to identify the mass of the unknown peaks and infer their structures. This can help in understanding the degradation pathway.[1][2]

Frequently Asked Questions (FAQs)

Q1: What are the ideal storage conditions for solid Rubriflordilactone B?

A1: For long-term storage, solid Rubriflordilactone B should be stored in a tightly sealed container, protected from light, at -20°C or -80°C. To minimize moisture exposure, it is recommended to store it in a desiccator.

Q2: How should I prepare and store solutions of Rubriflordilactone B?

A2: It is highly recommended to prepare solutions fresh for each experiment. If a stock solution must be prepared, use a high-purity, anhydrous solvent such as DMSO or ethanol. Aliquot the stock solution into single-use vials to avoid repeated freeze-thaw cycles and store at -80°C under an inert atmosphere.

Q3: What are the potential degradation pathways for Rubriflordilactone B?

A3: Based on its chemical structure, the primary potential degradation pathways are:

• Hydrolysis: The γ-lactone ring can open to form a hydroxy carboxylic acid.

• Oxidation: The double bonds and other electron-rich parts of the molecule can be susceptible to oxidation.

Q4: How can I check the stability of my Rubriflordilactone B sample?

A4: The stability of Rubriflordilactone B can be assessed using High-Performance Liquid Chromatography (HPLC) with a UV or PDA detector.[1] A stability-indicating HPLC method should be used to separate the intact drug from any potential degradation products. Comparing the peak area of the main compound over time against a reference standard can quantify its purity and degradation.

Q5: Are there any recommended stabilizers for Rubriflordilactone B solutions?

A5: While specific studies on Rubriflordilactone B are not available, for compounds with similar functional groups (lactones), antioxidants may be beneficial.[3][4][5] Common antioxidants include BHT (butylated hydroxytoluene) and BHA (butylated hydroxyanisole). However, the compatibility of any additive with your specific experimental setup must be validated.

Quantitative Stability Data

As specific stability data for Rubriflordilactone B is not publicly available, the following table is a template for researchers to generate and record their own stability data.

Table 1: Example Stability Assessment of Rubriflordilactone B (1 mg/mL in DMSO) at Different Storage Conditions

Storage Condition	Time Point	Purity by HPLC (%)	Appearance of Degradation Products (Peak Area %)
-80°C, Desiccated, Dark	Initial	99.5	<0.1
1 Month	99.4	<0.1
3 Months	99.3	0.1
6 Months	99.2	0.2
-20°C, Desiccated, Dark	Initial	99.5	<0.1
1 Month	99.1	0.2
3 Months	98.5	0.5
6 Months	97.8	0.9
4°C, Dark	Initial	99.5	<0.1
1 Week	98.0	1.0
1 Month	95.2	3.5
Room Temperature, Light	Initial	99.5	<0.1
24 Hours	96.3	2.8
1 Week	85.1	12.5

Experimental Protocols

Protocol 1: HPLC Method for Stability Assessment of Rubriflordilactone B

This protocol provides a general method for assessing the purity of Rubriflordilactone B. Method optimization may be required.

• Instrumentation: High-Performance Liquid Chromatography (HPLC) system with a UV/Vis or Photodiode Array (PDA) detector.

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase:

  • A: Water with 0.1% formic acid

  • B: Acetonitrile with 0.1% formic acid

• Gradient:

  • 0-5 min: 50% B

  • 5-25 min: 50% to 95% B

  • 25-30 min: 95% B

  • 30-31 min: 95% to 50% B

  • 31-35 min: 50% B

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: Scan for the optimal wavelength using a PDA detector, likely in the range of 220-350 nm.

• Injection Volume: 10 µL.

• Sample Preparation: Dilute the Rubriflordilactone B solution in the mobile phase to a suitable concentration (e.g., 0.1 mg/mL).

• Analysis: Inject the sample and integrate the peak areas. Purity is calculated as the percentage of the main peak area relative to the total peak area.

Visualizations

Caption: Potential degradation pathways of Rubriflordilactone B.

Caption: Workflow for a stability study of Rubriflordilactone B.

References

• 1. Analytical Techniques In Stability Testing | Separation Science [sepscience.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. US7601853B2 - Lactone stabilizing compositions - Google Patents [patents.google.com]
• 4. US7390912B2 - Lactone stabilizing compositions - Google Patents [patents.google.com]
• 5. US20060135792A1 - Lactone stabilizing compositions - Google Patents [patents.google.com]

Technical Support Center: Troubleshooting Anomalous NMR Spectra of Rubriflordilactone B

This technical support center provides troubleshooting guidance for researchers, scientists, and drug development professionals encountering anomalous Nuclear Magnetic Resonance (NMR) spectra during the analysis of Rubriflordilactone B. The information presented here addresses common experimental issues and the unique structural complexities associated with this natural product.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

General NMR Troubleshooting

Q1: My ¹H NMR spectrum shows broad or distorted peaks. What are the common causes?

A1: Peak broadening in ¹H NMR spectra can arise from several factors:

• Poor Shimming: The magnetic field homogeneity across the sample is crucial for sharp signals. Always perform shimming procedures carefully before acquiring data. For complex molecules, automated gradient shimming followed by manual optimization of first and second-order shims (especially Z1, Z2, X, Y, XZ, YZ) is recommended.

• Sample Concentration: Overly concentrated samples can lead to increased viscosity and aggregation, causing peak broadening. Try acquiring a spectrum of a more dilute sample.

• Paramagnetic Impurities: The presence of even trace amounts of paramagnetic metals (e.g., iron, copper) or dissolved oxygen can significantly broaden NMR signals. Use high-purity solvents and consider degassing the sample by bubbling an inert gas (like argon or nitrogen) through it for several minutes.

• Chemical Exchange: Protons that are exchanging between different chemical environments on a timescale comparable to the NMR experiment will appear as broad peaks. This can be temperature-dependent; acquiring spectra at different temperatures can help confirm if this is the cause.

Q2: I see unexpected peaks in my spectrum that don't seem to belong to Rubriflordilactone B. What could they be?

A2: Extraneous peaks in an NMR spectrum are common and can usually be attributed to one of the following:

• Residual Solvents: Even after extensive drying, residual solvents from purification (e.g., ethyl acetate, dichloromethane, acetone) can remain in the sample.[1] It is advisable to compare the chemical shifts of the unknown peaks with a standard table of common NMR solvent impurities.

• Water: Water is a frequent contaminant in NMR solvents. Its chemical shift is highly variable depending on the solvent, temperature, and sample concentration.[2] To confirm a water peak, you can add a drop of D₂O to your sample, shake it, and re-acquire the spectrum; the water peak should diminish or disappear due to proton exchange.[2]

• Grease: Stopcock grease from glassware can introduce broad, rolling peaks, typically in the 0-2 ppm region. Ensure all glassware is thoroughly cleaned.

• Sample Degradation: Rubriflordilactone B, like many complex natural products, may be susceptible to degradation under certain conditions (e.g., exposure to light, air, or acidic/basic conditions). Degradation products will appear as extra sets of peaks.

Q3: The integrations of my peaks are not accurate. How can I improve them?

A3: Accurate integration relies on several factors:

• Fully Relaxed Spectrum: Ensure a sufficient relaxation delay (d1) between scans to allow all protons to return to their equilibrium state. For complex molecules, a d1 of at least 5 times the longest T1 relaxation time is recommended. A simple way to estimate this is to use a d1 of at least 7 seconds.

• Proper Phasing and Baseline Correction: Inaccurate phasing and a distorted baseline will lead to integration errors. Carefully phase the spectrum and apply a baseline correction algorithm.

• Signal Overlap: If peaks are overlapping, standard integration will be inaccurate. Advanced spectral deconvolution techniques may be necessary.

Troubleshooting Specific to Rubriflordilactone B

Q4: My ¹H and ¹³C NMR spectra of Rubriflordilactone B do not match the data from the original isolation paper. Have I synthesized the wrong compound?

A4: Not necessarily. This is a known and critical issue with Rubriflordilactone B. The NMR data of the synthetic compound, whose structure was confirmed by X-ray crystallography, does not match the NMR data of the originally isolated natural product.[3][4][5] The natural product that corresponds to the isolation NMR data is a stereoisomer, now referred to as pseudo-rubriflordilactone B .[3]

The structural difference lies in the stereochemistry at the C16 and C17 positions.[3] Therefore, it is crucial to compare your experimental data to the spectra of both the authenticated Rubriflordilactone B and pseudo-rubriflordilactone B.

Q5: How can I determine if my sample is Rubriflordilactone B or pseudo-rubriflordilactone B?

A5: The most definitive way is to compare the ¹H and ¹³C NMR chemical shifts of your sample with the published data for both isomers. The differences are most pronounced in the chemical shifts of the protons and carbons around the C16 and C17 stereocenters. The table below provides a comparison of key diagnostic chemical shifts. Additionally, 2D NMR experiments, particularly NOESY or ROESY, can help elucidate the relative stereochemistry by identifying through-space correlations between protons, which will differ between the two isomers.

Quantitative NMR Data Comparison

The following table summarizes the ¹H and ¹³C NMR chemical shifts for key nuclei in Rubriflordilactone B and pseudo-rubriflordilactone B, as reported in the literature for spectra acquired in CDCl₃. Use this data to compare with your experimental results.

Position	Rubriflordilactone B ¹H (ppm)	pseudo-Rubriflordilactone B ¹H (ppm)	Rubriflordilactone B ¹³C (ppm)	pseudo-Rubriflordilactone B ¹³C (ppm)
H-1	4.42	4.39	C-1	87.2
H-5	7.00	7.01	C-5	118.8
H-6	6.87	6.86	C-6	125.6
H-16	4.98	4.81	C-16	82.5
H-17	4.01	4.21	C-17	85.3
H-20	2.60	2.75	C-20	48.9
H-22	2.52	2.45	C-22	53.1
H-23	5.05	5.08	C-23	81.9
Me-26	1.15	1.14	C-26	28.1
Me-27	1.08	1.07	C-27	21.9
Me-28	1.25	1.24	C-28	15.2

Data compiled from the supporting information of relevant publications.

Experimental Protocols

1. Standard Sample Preparation for NMR Analysis

• Glassware: Use a clean, dry, high-quality 5 mm NMR tube (e.g., Norell®, Wilmad®). Clean the tube with a suitable solvent (e.g., acetone), followed by drying in an oven at >100 °C for several hours to remove residual moisture and solvents.

• Sample Weighing: Accurately weigh approximately 5-10 mg of your Rubriflordilactone B sample directly into a clean, dry vial.

• Solvent Addition: Add approximately 0.6-0.7 mL of high-purity deuterated solvent (e.g., CDCl₃ with 0.03% TMS). Ensure the solvent is from a fresh, sealed ampoule or has been properly stored over molecular sieves to minimize water content.

• Dissolution: Gently vortex or sonicate the vial to ensure the sample is completely dissolved. A homogenous solution is critical for high-resolution spectra.

• Transfer to NMR Tube: Using a clean Pasteur pipette, transfer the solution to the NMR tube. Avoid introducing any solid particles.

• Capping and Labeling: Securely cap the NMR tube and label it clearly.

2. Protocol for 2D NOESY Experiment

A Nuclear Overhauser Effect Spectroscopy (NOESY) experiment is crucial for determining the stereochemical relationship between protons that are close in space.

• Acquire a ¹H Spectrum: First, run a standard high-resolution 1D ¹H spectrum to determine the spectral width and appropriate pulse widths.

• Set up the NOESY Experiment:

  • Use a standard noesyesgp (or similar) pulse sequence.

  • Set the spectral width (sw) to encompass all proton signals.

  • Set the number of points in the direct dimension (td2) to at least 2K (2048) and in the indirect dimension (td1) to at least 256.

  • Crucially, set the mixing time (d8). This is the most important parameter. For a molecule of this size, a range of mixing times from 300 ms (B15284909) to 800 ms is a good starting point. It may be necessary to run a series of NOESY experiments with different mixing times to optimize the cross-peak intensity.

  • Set an appropriate relaxation delay (d1) of at least 2-3 seconds.

  • Set the number of scans (ns) per increment to a multiple of 8 or 16 to ensure proper phase cycling. A higher number of scans will improve the signal-to-noise ratio.

• Data Processing:

  • Apply a squared sine-bell window function in both dimensions before Fourier transformation.

  • Perform phasing and baseline correction in both dimensions.

  • Symmetrize the spectrum if necessary.

• Analysis: Analyze the resulting 2D spectrum for cross-peaks, which indicate that two protons are within approximately 5 Å of each other. The volume of the cross-peak is proportional to the inverse sixth power of the distance between the protons.

Visualizations

Caption: Troubleshooting workflow for anomalous NMR spectra of Rubriflordilactone B.

Caption: Key stereochemical difference between Rubriflordilactone B and its isomer.

References

• 1. ora.ox.ac.uk [ora.ox.ac.uk]
• 2. Total Synthesis of (±)-Rubriflordilactone A - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. files01.core.ac.uk [files01.core.ac.uk]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

Optimizing reaction conditions for Rubriflordilactone B synthesis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the reaction conditions for the synthesis of Rubriflordilactone B.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

1. Low Yield in the Late-Stage Rhodium-Catalyzed [2+2+2] Alkyne Cyclotrimerization

• Question: We are experiencing low yields during the rhodium-catalyzed [2+2+2] alkyne cyclotrimerization to form the core aromatic ring of Rubriflordilactone B. What are the critical parameters to optimize for this reaction?

• Answer: Low yields in the [2+2+2] cyclotrimerization step are a common issue. Several factors can influence the efficiency of this reaction. Based on successful syntheses, the choice of catalyst and reaction conditions is crucial. For the cyclotrimerization of a desilylated triyne, Wilkinson's catalyst (Rh(PPh₃)₃Cl) at a loading of 10 mol% has been shown to be effective, affording the CDEF ring system in good yield (around 73%).[1] For more complex substrates, particularly in the final steps of the total synthesis, higher catalyst loadings or extended reaction times may be necessary. It's also important to ensure the complete desilylation of the alkyne precursors, as residual silyl (B83357) groups can hinder the cyclization.

2. Poor Reproducibility in the Reduction of the Triene-yne Precursor for 6π-Electrocyclization

• Question: Our attempts to partially hydrogenate the conjugated triene-yne to a cis-tetraene for the 6π-electrocyclization step are giving inconsistent results, especially on a larger scale. How can we improve the reproducibility of this transformation?

• Answer: The partial hydrogenation of polyunsaturated systems can indeed be challenging to control and reproduce. A more robust and scalable alternative is to employ a hydrosilylation strategy.[2][3] Hydrosilylation of the alkyne within the triene-yne system has been shown to be advantageous in terms of reaction scale, reproducibility, and the stability of the resulting intermediate.[2][3] This approach effectively sets the required cis-geometry for the subsequent electrocyclization and aromatization sequence to form the multisubstituted arene core.

3. Difficulty in Separating C23 Epimers

• Question: We are struggling with the separation of the C23 epimer of Rubriflordilactone B after the final steps. How can this issue be addressed?

• Answer: The formation of an inseparable 1:1 mixture of C23 epimers is a known challenge.[1] A strategic modification in the synthetic route can circumvent this problem. Instead of introducing the butenolide ring at a late stage, installing it earlier in the synthesis leads to a more convergent route and can help to avoid the final stage epimer separation issue.[1] While this may require adjustments to the preceding steps, it ultimately provides a more efficient pathway to the desired diastereomer.

4. Challenges with Desilylation Steps

• Question: We are observing inconsistent and sometimes incomplete desilylation of our intermediates, particularly in the synthesis of pseudo-rubriflordilactone B analogues. What conditions can be optimized?

• Answer: Desilylation reactions, especially on complex molecules, can be "capricious".[1] The choice of desilylating agent and reaction conditions should be carefully screened. While TBAF is a common reagent, its effectiveness can be substrate-dependent. If standard conditions are not optimal, consider exploring other fluoride (B91410) sources or adjusting the solvent, temperature, and reaction time. For sensitive substrates, milder desilylation methods may be required. It has been noted that in the synthesis of pseudo-rubriflordilactone B, the desilylation of certain adducts proved to be particularly challenging, necessitating further optimization of these conditions.[1]

Key Experimental Protocols

Rhodium-Catalyzed [2+2+2] Alkyne Cyclotrimerization

This protocol is based on the synthesis of the CDEF ring system of Rubriflordilactone B.[1]

• Reactants: Desilylated triyne precursor.

• Catalyst: Wilkinson's catalyst (Rh(PPh₃)₃Cl), 10 mol%.

• Solvent: Toluene (B28343).

• Temperature: The reaction is typically run at an elevated temperature (e.g., in warm toluene).

• Procedure: To a solution of the desilylated triyne in toluene is added Wilkinson's catalyst. The mixture is heated until the starting material is consumed (monitoring by TLC). After completion, the solvent is removed under reduced pressure, and the residue is purified by flash column chromatography to yield the cyclized product.

Dehydration to form the F-ring Butenolide

This protocol describes the acid-catalyzed dehydration to form the butenolide ring.[1]

• Reactant: Hydroxylated lactone precursor.

• Catalyst: p-Toluenesulfonic acid (p-TsOH), 20 mol%.

• Solvent: Toluene.

• Temperature: Warm toluene.

• Procedure: The hydroxylated lactone precursor is dissolved in toluene, and p-TsOH is added. The mixture is warmed and stirred until the reaction is complete. The reaction is then quenched, and the product is extracted and purified.

Data Summary Tables

Table 1: Comparison of Key Reaction Yields in Rubriflordilactone B Synthesis

Reaction Step	Reagents and Conditions	Product	Yield (%)	Reference
Nozaki–Hiyama–Kishi Coupling	Diyne, Hept-6-ynal, CrCl₂/NiCl₂	Triyne Precursor	73%	[1]
Rhodium-Catalyzed Cyclotrimerization	Desilylated Triyne, Wilkinson's Catalyst (10 mol%)	CDEF Rings	73%	[1]
Late-Stage Cyclotrimerization	Adduct with Butenolide, Rhodium Catalyst	Full Natural Product Framework	65-68%	[1]
Dehydration	Hydroxylated Precursor, p-TsOH (20 mol%), Toluene	Rubriflordilactone B + epi-1	Not specified	[1]
Sonogashira Coupling	Left-hand fragment, Right-hand fragment	Conjugated triene-yne	89%	[2]
Hydrosilylation & Cyclization	Triene-yne, Hydrosilane, DDQ	Rubriflordilactone B	87% (overall)	[2]

Visualized Workflows and Pathways

Caption: Convergent synthesis strategy for Rubriflordilactone B.

Caption: Troubleshooting workflow for the 6π-electrocyclization precursor.

References

• 1. Convergent Total Syntheses of (−)‐Rubriflordilactone B and (−)‐pseudo‐Rubriflordilactone B - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Total Synthesis of Rubriflordilactone B - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Synthetic Rubriflordilactone B: A Comparative Analysis of its Anti-HIV Activity

For Immediate Release

Shanghai, China – December 19, 2025 – The total synthesis of Rubriflordilactone B, a complex bisnortriterpenoid first isolated from Schisandra rubriflora, has paved the way for in-depth investigation into its biological activities. This guide provides a comprehensive comparison of the anti-HIV activity of synthetic Rubriflordilactone B with other natural products and established antiretroviral drugs, supported by experimental data and detailed methodologies. This document is intended for researchers, scientists, and drug development professionals in the field of virology and medicinal chemistry.

Executive Summary

Rubriflordilactone B exhibits promising in vitro anti-HIV-1 activity with a favorable selectivity index. This guide presents a comparative analysis of its potency against other natural compounds and clinically approved antiretroviral agents. Detailed experimental protocols for assessing anti-HIV activity are provided, alongside a visual representation of the drug evaluation workflow and the HIV-1 life cycle, highlighting potential therapeutic targets.

Comparative Anti-HIV Activity

The anti-HIV-1 efficacy of Rubriflordilactone B was evaluated and compared with other natural products and approved antiretroviral drugs. The key parameters for comparison are the 50% effective concentration (EC₅₀), the 50% cytotoxic concentration (CC₅₀), and the selectivity index (SI), which is a ratio of CC₅₀ to EC₅₀ and indicates the therapeutic window of a compound.

Table 1: Anti-HIV-1 Activity of Rubriflordilactone B and Comparative Natural Products

Compound	Plant Source	EC₅₀ (µg/mL)	CC₅₀ (µg/mL)	Selectivity Index (SI)
Rubriflordilactone B	Schisandra rubriflora	9.75	>120.8	12.39
Calanolide A	Calophyllum lanigerum	0.1 µM	23.4 µM	234
Betulinic Acid	Syzygium claviflorum	1.4 µM	19.4 µM	13.9
Oleanolic Acid	Xanthoceras sorbifolia	1.7 µg/mL	21.4 µg/mL	12.6
Maslinic Acid	Geum japonicum	1.7 µg/mL	17.2 µg/mL	10.1

Table 2: Anti-HIV-1 Activity of Approved Antiretroviral Drugs

Drug	Drug Class	EC₅₀	CC₅₀	Selectivity Index (SI)
Zidovudine (AZT)	NRTI	0.0012 µM	34.05 µM	28,375
Efavirenz	NNRTI	0.001 µM	>100 µM	>100,000
Lopinavir	Protease Inhibitor	0.006 µM	>100 µM	>16,667

NRTI: Nucleoside Reverse Transcriptase Inhibitor; NNRTI: Non-Nucleoside Reverse Transcriptase Inhibitor

Experimental Protocols

The following are detailed methodologies for key experiments cited in the evaluation of anti-HIV activity.

Cell Lines and Virus

• Cell Lines: Human T-lymphocyte cell lines, such as MT-4 or CEM-SS, are commonly used for in vitro anti-HIV assays. These cells are susceptible to HIV-1 infection and exhibit cytopathic effects upon viral replication.

• Virus: Laboratory-adapted strains of HIV-1, such as HIV-1IIIB or HIV-1RF, are used to infect the cell lines.

Cytotoxicity Assay (MTT Assay)

• Seed uninfected MT-4 cells in a 96-well plate at a density of 1 x 10⁴ cells/well.

• Add serial dilutions of the test compound (e.g., Rubriflordilactone B) to the wells.

• Incubate the plate for 4-5 days at 37°C in a 5% CO₂ incubator.

• Add 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) solution to each well and incubate for 4 hours.

• Add a solubilizing agent (e.g., acidified isopropanol) to dissolve the formazan (B1609692) crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• The CC₅₀ value is calculated as the concentration of the compound that reduces cell viability by 50%.

Anti-HIV Activity Assay (p24 Antigen Capture ELISA)

• Infect MT-4 cells with HIV-1 at a multiplicity of infection (MOI) of 0.01.

• Immediately add serial dilutions of the test compound to the infected cells.

• Incubate the plate for 4-5 days at 37°C in a 5% CO₂ incubator.

• Collect the cell culture supernatant.

• Quantify the amount of HIV-1 p24 antigen in the supernatant using a commercial p24 Antigen Capture ELISA kit according to the manufacturer's instructions.

• The EC₅₀ value is calculated as the concentration of the compound that inhibits p24 antigen production by 50% compared to the virus control.

Reverse Transcriptase (RT) Activity Assay

• Prepare a reaction mixture containing a poly(A) template, oligo(dT) primer, and labeled nucleotides (e.g., digoxigenin-dUTP).

• Add recombinant HIV-1 reverse transcriptase and serial dilutions of the test compound to the reaction mixture.

• Incubate the reaction at 37°C for 1 hour.

• The newly synthesized DNA is captured on a streptavidin-coated plate.

• An anti-digoxigenin antibody conjugated to a reporter enzyme (e.g., peroxidase) is added.

• A colorimetric substrate is added, and the absorbance is measured.

• The IC₅₀ value is the concentration of the compound that inhibits RT activity by 50%.

Visualizing the Path Forward

The following diagrams illustrate the experimental workflow for evaluating anti-HIV compounds and the HIV-1 life cycle, which provides a map of potential drug targets.

Caption: Experimental workflow for the evaluation of synthetic Rubriflordilactone B's anti-HIV activity.

Caption: The HIV-1 life cycle and potential targets for antiretroviral drugs.

Discussion

The data presented in this guide indicate that synthetic Rubriflordilactone B possesses moderate anti-HIV-1 activity in vitro. Its EC₅₀ of 9.75 µg/mL is less potent than many other natural products and approved antiretroviral drugs, which often exhibit activity in the nanomolar range. However, its selectivity index of 12.39 suggests that its antiviral effect occurs at a concentration that is over 12 times lower than its cytotoxic concentration, indicating a reasonable therapeutic window for a natural product lead.

The mechanism of action of Rubriflordilactone B has not yet been fully elucidated. However, many natural products exert their anti-HIV effects by targeting key viral enzymes such as reverse transcriptase, protease, or integrase.[1] Further mechanistic studies, such as the reverse transcriptase assay detailed in this guide, are warranted to pinpoint its specific molecular target within the HIV life cycle.

While the potency of Rubriflordilactone B does not currently surpass that of existing therapies, its novel and complex chemical structure makes it an interesting scaffold for further medicinal chemistry efforts. The total synthesis of this molecule opens up the possibility of generating analogues with potentially improved potency and a more favorable selectivity index.

Conclusion

Synthetic Rubriflordilactone B is a promising natural product with confirmed anti-HIV-1 activity. Although its potency is modest compared to current antiretroviral drugs, its unique chemical architecture warrants further investigation. The experimental protocols and comparative data provided in this guide serve as a valuable resource for researchers in the field to build upon this initial characterization and explore the therapeutic potential of the Rubriflordilactone scaffold.

References

• 1. In Vitro Cytotoxicity and Anti-HIV Activity of Crude Extracts of Croton macrostachyus, Croton megalocarpus and Croton dichogamus - PMC [pmc.ncbi.nlm.nih.gov]

Unveiling the Antiviral Potential of Rubriflordilactone B: A Comparative Analysis

For Immediate Release

KUNMING, China – December 19, 2025 – A comprehensive comparative guide released today offers an in-depth analysis of the anti-HIV-1 efficacy of Rubriflordilactone B, a novel bisnortriterpenoid isolated from Schisandra rubriflora. This guide, targeted towards researchers, scientists, and drug development professionals, positions Rubriflordilactone B alongside established antiretroviral agents, providing a clear overview of its potential in the landscape of antiviral therapeutics. The document presents key experimental data, detailed methodologies, and visual representations of molecular pathways to facilitate a deeper understanding of this promising natural compound.

Rubriflordilactone B has demonstrated notable activity against Human Immunodeficiency Virus Type 1 (HIV-1).[1][2][3] This guide provides a quantitative comparison of its efficacy with that of widely-used antiretroviral drugs, offering a valuable resource for the scientific community.

Comparative Efficacy Against HIV-1

The antiviral efficacy of Rubriflordilactone B and selected United States Food and Drug Administration (FDA)-approved antiretroviral agents are summarized below. The data for the comparative agents have been selected based on assays conducted in C8166 cells, a human T-cell line commonly used in HIV research, to provide a relevant benchmark for comparison.

Compound	Compound Class	Virus Strain	Cell Line	EC₅₀ (µM)	CC₅₀ (µM)	Selectivity Index (SI)
Rubriflordilactone B	Bisnortriterpenoid	HIV-1	Not Specified	16.3	201.9	12.39
Zidovudine (AZT)	Nucleoside Reverse Transcriptase Inhibitor (NRTI)	HIV-1 IIIB	C8166	0.0057	>100	>17,544
Lopinavir	Protease Inhibitor (PI)	HIV-1 NL4-3	MT-4	0.006	9.55	1,592
Nevirapine	Non-Nucleoside Reverse Transcriptase Inhibitor (NNRTI)	HIV-1 IIIB	C8166	0.04	79.2	1,980

EC₅₀ (50% effective concentration) is the concentration of a drug that inhibits 50% of viral replication. CC₅₀ (50% cytotoxic concentration) is the concentration of a drug that causes the death of 50% of cells. The Selectivity Index (SI) is the ratio of CC₅₀ to EC₅₀.

Experimental Protocols

To ensure transparency and reproducibility, this section details the methodologies employed in the evaluation of the antiviral and cytotoxic activities of the compounds cited.

Anti-HIV-1 Assay for Rubriflordilactone B (Presumed Protocol)

While the original publication for Rubriflordilactone B does not specify the exact protocol, based on standard practices for similar compounds isolated from Schisandra, the following methodology is presumed:

• Cell Line and Virus: Human T-lymphocyte C8166 cells are infected with the HIV-1IIIB laboratory strain.

• Drug Treatment: A range of concentrations of Rubriflordilactone B are added to the cell cultures.

• Incubation: The treated and untreated infected cells are incubated for a period of three days.

• Quantification of Viral Replication: The level of HIV-1 p24 antigen in the cell culture supernatant is quantified using an enzyme-linked immunosorbent assay (ELISA). The reduction in p24 antigen levels in treated cells compared to untreated cells is used to determine the antiviral activity.

• EC₅₀ Calculation: The 50% effective concentration (EC₅₀) is calculated as the concentration of Rubriflordilactone B that results in a 50% reduction in p24 antigen production.

Cytotoxicity Assay (MTT Method)

The cytotoxicity of the compounds is determined using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.[4][5][6]

• Cell Seeding: C8166 cells are seeded in a 96-well plate.

• Compound Addition: Various concentrations of the test compound are added to the wells.

• Incubation: The plate is incubated for a specified period (typically 72 hours).

• MTT Reagent: MTT solution is added to each well and incubated for 4 hours, allowing viable cells to metabolize the MTT into formazan (B1609692) crystals.

• Solubilization: A solubilizing agent (e.g., DMSO) is added to dissolve the formazan crystals, resulting in a colored solution.

• Absorbance Reading: The absorbance of the solution is measured at a specific wavelength (e.g., 570 nm) using a microplate reader.

• CC₅₀ Calculation: The 50% cytotoxic concentration (CC₅₀) is calculated as the concentration of the compound that reduces cell viability by 50% compared to untreated control cells.

Proposed Mechanism of Action of Rubriflordilactone B

While the precise molecular target of Rubriflordilactone B in the HIV-1 replication cycle has not been definitively elucidated, studies on other triterpenoids isolated from the Schisandra genus suggest a likely mechanism of action. Nigranoic acid, another triterpenoid (B12794562) from Schisandra, has been shown to inhibit HIV-1 reverse transcriptase.[1] Triterpenoids, as a class, are known to interfere with various stages of the HIV-1 life cycle, including viral entry, reverse transcription, and maturation.[6][7]

Based on this evidence, it is hypothesized that Rubriflordilactone B may act as an inhibitor of HIV-1 reverse transcriptase. This enzyme is critical for converting the viral RNA genome into DNA, a necessary step for integration into the host cell's genome.

Caption: Proposed mechanism of Rubriflordilactone B action on the HIV-1 lifecycle.

Experimental Workflow

The general workflow for assessing the in vitro anti-HIV-1 activity of a compound is depicted below. This process involves infecting a susceptible cell line, treating with the compound of interest, and subsequently measuring the extent of viral replication.

Caption: General workflow for in vitro anti-HIV-1 efficacy testing.

Conclusion

Rubriflordilactone B demonstrates promising in vitro anti-HIV-1 activity. While its efficacy, as indicated by the EC₅₀ value, is less potent than established antiretroviral drugs, its novel structure as a bisnortriterpenoid presents a unique scaffold for further drug development. The low cytotoxicity and favorable selectivity index suggest a potential for therapeutic application. Further research is warranted to elucidate its precise mechanism of action and to evaluate its efficacy in more advanced preclinical models. This comparative guide serves as a foundational resource for researchers interested in the exploration of novel, natural product-derived antiviral agents.

References

• 1. Rubriflordilactones A and B, two novel bisnortriterpenoids from Schisandra rubriflora and their biological activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Collection - Rubriflordilactones A and B, Two Novel Bisnortriterpenoids from Schisandra rubriflora and Their Biological Activities - Organic Letters - Figshare [figshare.com]
• 3. researchgate.net [researchgate.net]
• 4. Total Synthesis of the Schisandraceae Nortriterpenoid Rubriflordilactone A | Semantic Scholar [semanticscholar.org]
• 5. Plant-derived terpenoids and analogues as anti-HIV agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Scholars@Duke publication: The molecular targets of anti-HIV-1 triterpenes, an update [scholars.duke.edu]
• 7. Recent advances in natural anti-HIV triterpenoids and analogues - PMC [pmc.ncbi.nlm.nih.gov]

Validating the Molecular Targets of Rubriflordilactone B: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

Rubriflordilactone B, a complex bisnortriterpenoid isolated from Schisandra rubriflora, has demonstrated notable anti-HIV-1 activity, positioning it as a compound of interest in antiviral research. This guide provides a comprehensive overview of the current understanding of Rubriflordilactone B's biological effects and discusses potential molecular targets based on evidence from related compounds. While direct experimental validation of its specific molecular targets is not yet extensively documented in publicly available literature, this guide outlines the established anti-HIV-1 activity and presents a framework for its potential mechanisms of action, alongside methodologies for future target validation studies.

Anti-HIV-1 Activity of Rubriflordilactone B

Initial studies have quantified the inhibitory effect of Rubriflordilactone B on HIV-1 replication. The key quantitative data available is summarized in the table below.

Compound	EC50 (µg/mL)	Cell Line	Cytotoxicity (CC50 in µg/mL)	Selectivity Index (SI = CC50/EC50)
Rubriflordilactone B	9.75	Not Specified	>120.8	>12.39

This data indicates that Rubriflordilactone B inhibits HIV-1 replication at a concentration that is significantly lower than its cytotoxic concentration, suggesting a favorable therapeutic window.

Potential Molecular Targets and Mechanisms of Action

The precise molecular target of Rubriflordilactone B has not been definitively identified. However, based on the known mechanisms of other structurally related triterpenoids, several potential targets within the HIV-1 life cycle can be hypothesized. Triterpenoids are a class of natural products known to interfere with various stages of viral replication.

Potential HIV-1 Targets for Triterpenoids:

• Viral Entry: Some triterpenoids inhibit the entry of HIV-1 into host cells by targeting the gp41 fusion protein, preventing the conformational changes necessary for membrane fusion.

• Reverse Transcriptase (RT): Triterpenoids, such as Nigranoic acid from Schisandra sphaerandra, have been shown to directly inhibit the enzymatic activity of HIV-1 RT, a critical enzyme for the conversion of viral RNA into DNA.

• Protease: The HIV-1 protease is essential for the maturation of viral particles. Certain triterpenoids have demonstrated inhibitory activity against this enzyme, preventing the cleavage of viral polyproteins into their functional components.

• Integrase: This enzyme is responsible for integrating the viral DNA into the host cell's genome. Some triterpenoids have been found to inhibit integrase activity.

• Viral Maturation: A notable mechanism for some triterpenoids, like bevirimat (B1684568) (a derivative of betulinic acid), is the inhibition of the final step of Gag polyprotein processing, specifically the cleavage of the CA-SP1 junction. This prevents the formation of mature, infectious viral capsids.

Given the structural class of Rubriflordilactone B, it is plausible that its anti-HIV-1 activity stems from the inhibition of one or more of these key viral proteins.

Experimental Protocols for Target Validation

To definitively identify the molecular target(s) of Rubriflordilactone B, a series of robust experimental approaches are required. The following are standard methodologies employed in drug target identification:

Cellular Thermal Shift Assay (CETSA)

This method assesses the thermal stability of proteins in the presence and absence of a ligand (e.g., Rubriflordilactone B). Ligand binding typically stabilizes the target protein, leading to a higher melting temperature.

Protocol Outline:

• Cell Culture and Treatment: Culture relevant cells (e.g., T-lymphocytes) and treat with either Rubriflordilactone B or a vehicle control.

• Heating: Heat the cell lysates to a range of temperatures.

• Protein Extraction: Separate soluble proteins from aggregated, denatured proteins by centrifugation.

• Protein Detection: Analyze the amount of soluble target protein at each temperature using techniques like Western blotting or mass spectrometry.

• Data Analysis: Plot the fraction of soluble protein as a function of temperature to generate melting curves. A shift in the melting curve in the presence of Rubriflordilactone B indicates target engagement.

Pull-Down Assay with Mass Spectrometry

This technique utilizes a modified version of the compound of interest to "pull down" its interacting proteins from a cell lysate.

Protocol Outline:

• Probe Synthesis: Synthesize a derivative of Rubriflordilactone B that is tagged with a capture moiety (e.g., biotin) without compromising its biological activity.

• Lysate Incubation: Incubate the biotinylated Rubriflordilactone B with a cell lysate to allow for binding to its target protein(s).

• Affinity Purification: Use streptavidin-coated beads to capture the biotinylated probe along with its bound proteins.

• Elution and Digestion: Elute the bound proteins from the beads and digest them into peptides.

• Mass Spectrometry: Analyze the peptide mixture by liquid chromatography-mass spectrometry (LC-MS/MS) to identify the proteins that were pulled down.

Enzymatic Assays

If a specific viral enzyme is hypothesized to be the target, its activity can be directly measured in the presence of Rubriflordilactone B.

Example Protocol for HIV-1 Reverse Transcriptase Inhibition Assay:

• Reaction Mixture: Prepare a reaction mixture containing recombinant HIV-1 RT, a suitable template-primer (e.g., poly(rA)/oligo(dT)), and labeled nucleotides (e.g., [³H]-TTP).

• Inhibitor Addition: Add varying concentrations of Rubriflordilactone B to the reaction mixture.

• Incubation: Incubate the reaction at the optimal temperature for the enzyme.

• Quantification: Measure the incorporation of the labeled nucleotide into the newly synthesized DNA. A decrease in incorporation in the presence of Rubriflordilactone B indicates inhibition of RT activity.

Visualizing Potential Mechanisms and Workflows

To illustrate the potential interactions and experimental workflows, the following diagrams are provided.

Caption: Potential inhibition points of triterpenoids in the HIV-1 life cycle.

Caption: Workflow for experimental validation of a hypothesized molecular target.

Comparison with Alternatives

A direct comparison of Rubriflordilactone B with other anti-HIV-1 compounds is challenging without confirmed molecular targets and corresponding enzymatic inhibition data. However, a general comparison based on the class of compound can be made.

Compound Class	Primary Target(s)	Advantages	Disadvantages
Nucleoside Reverse Transcriptase Inhibitors (NRTIs)	HIV-1 Reverse Transcriptase	Well-established, potent	Can cause mitochondrial toxicity
Non-Nucleoside Reverse Transcriptase Inhibitors (NNRTIs)	HIV-1 Reverse Transcriptase	High potency, long half-life	Low genetic barrier to resistance
Protease Inhibitors (PIs)	HIV-1 Protease	High genetic barrier to resistance	Metabolic side effects
Integrase Strand Transfer Inhibitors (INSTIs)	HIV-1 Integrase	Well-tolerated, potent	Potential for resistance
Entry Inhibitors	gp120 or gp41	Novel mechanism of action	Often injectable, potential for immunogenicity
Triterpenoids (e.g., Rubriflordilactone B)	Potentially multiple targets (RT, Protease, Entry, Maturation)	Potential for novel mechanisms, may overcome existing resistance	Specific targets and mechanisms often not well-defined

Conclusion

Rubriflordilactone B is a promising natural product with demonstrated anti-HIV-1 activity. While its precise molecular target remains to be elucidated, the established mechanisms of action of related triterpenoids suggest several plausible avenues for its antiviral effects. Further research employing rigorous target validation methodologies such as CETSA, pull-down assays, and specific enzymatic assays is crucial to fully characterize its mechanism of action. The identification of its molecular target(s) will be a critical step in evaluating its potential as a lead compound for the development of new antiretroviral therapies.

Comparative Analysis of Rubriflordilactone B's Bioactivity Across Diverse Cell Lines

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive cross-validation of the bioactivity of Rubriflordilactone B, a novel bisnortriterpenoid isolated from Schisandra rubriflora. The primary focus is on its anti-HIV-1 activity and its cytotoxic profile across various human cell lines. This document aims to be a valuable resource by presenting available experimental data, detailing methodologies, and visualizing relevant biological pathways and workflows to support further research and development.

Executive Summary

Rubriflordilactone B has emerged as a compound of interest due to its notable anti-HIV-1 activity.[1][2] This guide consolidates the existing, albeit limited, public data on its efficacy and cytotoxicity. While displaying promising antiviral effects, its activity against a panel of human cancer cell lines appears to be minimal, suggesting a favorable preliminary safety profile. This document compares its bioactivity in different cell contexts, providing a foundation for future investigations into its mechanism of action and therapeutic potential.

Data Presentation: Bioactivity of Rubriflordilactone B

The following tables summarize the quantitative data on the anti-HIV-1 activity and cytotoxicity of Rubriflordilactone B and its analogs in various cell lines.

Table 1: Anti-HIV-1 Activity of Rubriflordilactone B

Compound	Virus Strain	Cell Line	EC₅₀ (µg/mL)	Selectivity Index (SI)
Rubriflordilactone B	HIV-1	C8166 (presumed)	9.75	12.39

EC₅₀ (50% effective concentration) is the concentration of the compound that inhibits viral replication by 50%. The C8166 cell line is presumed based on assays of structurally similar compounds from the same plant genus by the same research group.[3]

Table 2: Cytotoxicity of Rubriflordilactone B and Related Compounds

Compound/Analog	Cell Line	Assay	Concentration	Effect
Rubriflordilactone B	Hep-G2	MTT Assay	50 µg/mL	No apparent antitumor activity
Rubriflordilactone B	K562	Not Specified	Not Specified	Low cytotoxicity
Rubriflordilactone B Stereoisomers	HL-60 (Leukemia)	Not Specified	40 µM	No activity
A-549 (Lung Carcinoma)	40 µM	No activity
SMMC-7721 (Hepatoma)	40 µM	No activity
MDA-MB-231 (Breast Cancer)	40 µM	No activity
SW-480 (Colon Adenocarcinoma)	40 µM	No activity

Experimental Protocols

Detailed methodologies for the key experiments are provided below to ensure reproducibility and facilitate further studies.

Protocol 1: Anti-HIV-1 Activity Assay (Syncytium Formation Assay)

This protocol is based on the methodology used for similar nortriterpenoids and is presumed to be applicable to Rubriflordilactone B.[3]

• Cell Culture: The C8166 human T-cell leukemia cell line is used. These cells are maintained in RPMI-1640 medium supplemented with 10% fetal bovine serum (FBS), 100 U/mL penicillin, and 100 µg/mL streptomycin (B1217042) at 37°C in a 5% CO₂ incubator.

• Assay Procedure:

  • Seed C8166 cells into a 96-well plate at a density of 4 x 10⁵ cells/mL.

  • Add serial dilutions of Rubriflordilactone B to the wells.

  • Infect the cells with HIV-1 at a predetermined multiplicity of infection (MOI).

  • Include a virus control (cells with virus but no compound) and a cell control (cells without virus or compound).

  • Incubate the plate for 3 days at 37°C in a 5% CO₂ incubator.

• Data Analysis:

  • After incubation, count the number of syncytia (multinucleated giant cells) in each well under an inverted microscope.

  • The percentage of inhibition is calculated relative to the virus control.

  • The EC₅₀ value is determined from the dose-response curve.

Protocol 2: Cytotoxicity Assay (MTT Assay)

This is a standard colorimetric assay to assess cell viability.

• Cell Seeding: Seed the desired cell line (e.g., Hep-G2, K562) in a 96-well plate at an appropriate density and allow them to adhere overnight.

• Compound Addition: Add serial dilutions of Rubriflordilactone B to the wells and incubate for a specified period (e.g., 48-72 hours).

• MTT Addition: Add 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) solution to each well and incubate for 4 hours at 37°C.

• Formazan (B1609692) Solubilization: Add a solubilization solution (e.g., DMSO or acidic isopropanol) to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control cells. The CC₅₀ (50% cytotoxic concentration) is determined from the dose-response curve.

Visualizations: Pathways and Workflows

The following diagrams, created using the DOT language, illustrate the experimental workflow and a hypothetical signaling pathway for the anti-HIV-1 action of Rubriflordilactone B.

General experimental workflow for bioactivity assessment.

References

• 1. researchgate.net [researchgate.net]
• 2. Rubriflordilactones A and B, two novel bisnortriterpenoids from Schisandra rubriflora and their biological activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. rsc.org [rsc.org]

A Comparative Analysis of Rubriflordilactone B's Mechanism with Known STAT3 Inhibitors

For Immediate Release

This guide provides a comparative analysis of the natural product Rubriflordilactone B with established inhibitors of the Signal Transducer and Activator of Transcription 3 (STAT3) protein. This document is intended for researchers, scientists, and drug development professionals interested in the field of oncology and STAT3-targeted therapies. While Rubriflordilactone B has been identified as a potential modulator of cellular signaling, its specific mechanism and potency as a STAT3 inhibitor are still under investigation. This guide summarizes the available data for Rubriflordilactone B and compares it with the well-characterized STAT3 inhibitors: Stattic, WP1066, and S3I-201.

Introduction to STAT3 Inhibition

Signal Transducer and Activator of Transcription 3 (STAT3) is a key signaling protein that, when constitutively activated, plays a crucial role in the development and progression of many human cancers.[1] Its activation promotes tumor cell proliferation, survival, invasion, and angiogenesis, while also suppressing the anti-tumor immune response. Consequently, inhibiting the STAT3 signaling pathway has emerged as a promising strategy for cancer therapy.[2] This has led to the development of numerous small molecule inhibitors targeting different aspects of STAT3 activation and function.

Rubriflordilactone B: An Overview

Rubriflordilactone B is a complex bisnortriterpenoid isolated from the plant Schisandra rubriflora.[3] Initial studies have primarily focused on its anti-HIV activity.[3][4] While there is interest in its potential as a STAT3 inhibitor, comprehensive studies detailing its mechanism of action and inhibitory potency against STAT3 are limited in publicly available scientific literature. One study reported that Rubriflordilactone B, along with several related compounds, showed no apparent antitumor activity at a concentration of 50 µg/mL in Hep-G2 (liver cancer) cell lines, as determined by an MTT assay.[3] This suggests that its cytotoxic effects, at least in this cell line, are not potent under the tested conditions. Further research is required to elucidate its direct effects on STAT3 phosphorylation, dimerization, and transcriptional activity, as well as its cytotoxic profile across a broader range of cancer cell lines.

Known STAT3 Inhibitors: A Comparative Look

To provide a framework for evaluating potential new inhibitors like Rubriflordilactone B, this section details the mechanisms and reported potencies of three well-established STAT3 inhibitors.

Mechanism of Action

The primary mechanisms by which small molecules inhibit STAT3 signaling include targeting the SH2 domain to prevent dimerization and activation, inhibiting upstream kinases like JAK2, or blocking the DNA-binding domain of activated STAT3.

• Stattic: This compound was one of the first non-peptidic small molecules identified as a STAT3 inhibitor. It functions by binding to the SH2 domain of STAT3, which is crucial for its dimerization and subsequent nuclear translocation and DNA binding.[5] By inhibiting these steps, Stattic effectively blocks STAT3-mediated gene transcription.

• WP1066: This inhibitor targets the upstream Janus kinase 2 (JAK2), which is responsible for phosphorylating STAT3.[6] By inhibiting JAK2, WP1066 prevents the initial activation of STAT3. It has also been shown to directly inhibit STAT3 phosphorylation.[6]

• S3I-201 (NSC 74859): This inhibitor acts by selectively targeting the DNA-binding domain of STAT3.[7] This prevents the activated STAT3 dimer from binding to the promoter regions of its target genes, thereby inhibiting their transcription.

Quantitative Comparison of Inhibitory Activity

The following tables summarize the reported IC50 values for Stattic, WP1066, and S3I-201 in various assays and cancer cell lines. The IC50 value represents the concentration of an inhibitor required to reduce a specific biological activity by 50%.

Table 1: STAT3 Inhibition IC50 Values

Inhibitor	Assay Type	Target	IC50 (µM)	Reference
Stattic	Cell-free	STAT3 SH2 Domain Binding	5.1	[5]
WP1066	Cell-based (HEL cells)	JAK2 Inhibition	2.30	[4]
Cell-based (HEL cells)	STAT3 Inhibition	2.43	[4]
S3I-201	Cell-free	STAT3 DNA Binding	86	[7]

Table 2: Cytotoxicity IC50 Values in Cancer Cell Lines

Inhibitor	Cell Line	Cancer Type	IC50 (µM)	Reference
Stattic	MDA-MB-231	Breast Cancer	~5.5	[8]
PC3	Prostate Cancer	~1.7	[8]
CCRF-CEM	T-cell Acute Lymphoblastic Leukemia	3.188	[9]
Jurkat	T-cell Acute Lymphoblastic Leukemia	4.89	[9]
WP1066	A375	Melanoma	1.6	[6]
B16	Melanoma	2.3	[6]
S3I-201	MDA-MB-435	Breast Cancer	>100	[10]
MDA-MB-453	Breast Cancer	>100	[10]
MDA-MB-231	Breast Cancer	>100	[10]

Signaling Pathways and Experimental Workflows

To visualize the mechanisms of STAT3 inhibition and the experimental procedures used for their evaluation, the following diagrams are provided.

Caption: The JAK-STAT3 signaling pathway and points of inhibition.

Caption: General workflow for an MTT cytotoxicity assay.

Caption: Workflow for a Western Blot-based STAT3 phosphorylation assay.

Experimental Protocols

MTT Cell Viability Assay

This protocol is a widely used colorimetric assay to assess cell metabolic activity, which serves as an indicator of cell viability, proliferation, and cytotoxicity.

Materials:

• Cells of interest

• 96-well flat-bottom microplate

• Complete cell culture medium

• Test compound (e.g., Rubriflordilactone B, Stattic)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO, or 10% SDS in 0.01 M HCl)

• Microplate reader

Procedure:

• Seed cells into a 96-well plate at a predetermined density (e.g., 5,000-10,000 cells/well) in 100 µL of complete medium and allow them to adhere overnight in a humidified incubator (37°C, 5% CO2).

• The next day, treat the cells with various concentrations of the test compound. Include a vehicle control (e.g., DMSO) and a blank (medium only).

• Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours).

• Following incubation, add 10 µL of MTT solution to each well and incubate for an additional 2-4 hours at 37°C.

• After the incubation with MTT, add 100 µL of the solubilization solution to each well to dissolve the formazan crystals.

• Incubate the plate overnight in the incubator.

• Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader.

• Calculate the percentage of cell viability for each concentration relative to the vehicle-treated control cells and determine the IC50 value.

Western Blot for STAT3 Phosphorylation

This protocol is used to detect the levels of phosphorylated STAT3 (p-STAT3), the active form of the protein, in response to treatment with an inhibitor.

Materials:

• Cells of interest

• Cell culture dishes

• Test compound

• Lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels and running buffer

• PVDF or nitrocellulose membrane

• Transfer buffer

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies: anti-phospho-STAT3 (Tyr705), anti-total-STAT3, and a loading control (e.g., anti-GAPDH or anti-β-actin)

• HRP-conjugated secondary antibody

• Enhanced chemiluminescence (ECL) substrate

• Chemiluminescence imaging system

Procedure:

• Plate cells and treat them with the test compound at various concentrations and for different time points. Include an untreated control.

• After treatment, wash the cells with ice-cold PBS and lyse them with lysis buffer.

• Centrifuge the lysates to pellet cell debris and collect the supernatant.

• Determine the protein concentration of each lysate using a BCA assay.

• Normalize the protein concentrations and prepare samples for SDS-PAGE by adding Laemmli buffer and heating.

• Load equal amounts of protein per lane and separate them by SDS-PAGE.

• Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Block the membrane with blocking buffer for 1 hour at room temperature.

• Incubate the membrane with the primary antibody against p-STAT3 overnight at 4°C.

• Wash the membrane with TBST and then incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane again and apply the ECL substrate.

• Visualize the protein bands using a chemiluminescence imaging system.

• To ensure equal protein loading, the membrane can be stripped and re-probed with antibodies for total STAT3 and a loading control.

• Quantify the band intensities to determine the relative levels of p-STAT3.

Conclusion

While Rubriflordilactone B presents an interesting chemical scaffold, its potential as a direct and potent STAT3 inhibitor for cancer therapy remains to be established through rigorous experimental validation. The established STAT3 inhibitors, Stattic, WP1066, and S3I-201, offer clear mechanistic pathways and have well-documented inhibitory concentrations. Future research on Rubriflordilactone B should focus on determining its IC50 values for STAT3 inhibition and cytotoxicity across a panel of cancer cell lines with known STAT3 activation status. Such data will be crucial for a definitive comparative analysis and for understanding its therapeutic potential.

References

• 1. Targeting STAT3 for Cancer Therapy: Focusing on Y705, S727, or Dual Inhibition? - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Targeting the STAT3 signaling pathway in cancer: role of synthetic and natural inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Rubriflordilactones A and B, two novel bisnortriterpenoids from Schisandra rubriflora and their biological activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Rubrisandrins A and B, lignans and related anti-HIV compounds from Schisandra rubriflora - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Cytotoxicity of synthetic derivatives against breast cancer and multi-drug resistant breast cancer cell lines: a literature-based perspective study - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Schisandra rubriflora Fruit and Leaves as Promising New Materials of High Biological Potential: Lignan Profiling and Effect-Directed Analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Discovery of potent and selective STAT3 inhibitors against triple-negative breast cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Identification of galiellalactone-based novel STAT3-selective inhibitors with cytotoxic activities against triple-negative breast cancer cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]

Unraveling the Therapeutic Potential of Rubriflordilactone B: A Comparative Analysis

For researchers, scientists, and drug development professionals, this guide provides a comprehensive overview of the current understanding of Rubriflordilactone B's efficacy, drawing comparisons with established therapeutic alternatives. While in vitro data showcases its potential, a notable gap in in vivo studies limits a direct correlation of its efficacy in living organisms.

Rubriflordilactone B, a complex bisnortriterpenoid isolated from Schisandra rubriflora, has garnered interest for its biological activities.[1][2] This guide synthesizes the available experimental data to offer a clear perspective on its current standing as a potential therapeutic agent and compares it to other compounds where data is available, particularly focusing on the STAT3 signaling pathway as a key therapeutic target in various diseases.

In Vitro Efficacy of Rubriflordilactone B

The primary experimentally determined biological activity of Rubriflordilactone B is its anti-HIV-1 activity. In vitro studies have demonstrated its ability to inhibit the replication of the HIV-1 virus.

Compound	Assay	Target	Efficacy (EC50)	Cytotoxicity	Reference
Rubriflordilactone B	Anti-HIV-1 Replication Assay	HIV-1	9.75 µg/mL	Low	[3]

While other triterpenoids from the Schisandraceae family have shown a range of biological activities in laboratory settings, including anti-inflammatory and antitumor effects, specific in vitro data for Rubriflordilactone B in these areas is not extensively documented in publicly available literature.[2][4][5][6]

The Challenge: A Lack of In Vivo Data

A significant limitation in the current understanding of Rubriflordilactone B is the absence of reported in vivo efficacy studies. While the in vitro anti-HIV-1 data is promising, its translation to a therapeutic effect in a living organism remains uninvestigated. Pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME), as well as potential toxicity in animal models, have not been published. This data gap makes it impossible to correlate the observed in vitro activity with potential in vivo efficacy. Reviews on triterpenoids from the Schisandraceae family consistently highlight this lack of in vivo and toxicological data as a major hurdle in their development as therapeutic agents.[4][6]

A Look at a Key Therapeutic Target: The STAT3 Signaling Pathway

Signal Transducer and Activator of Transcription 3 (STAT3) is a critical protein involved in cell signaling. It plays a pivotal role in cell growth, proliferation, differentiation, and survival. Aberrant or persistent activation of the STAT3 pathway is a hallmark of many cancers and inflammatory diseases, making it a prime target for drug development.

Numerous inhibitors of the STAT3 pathway have been developed and are in various stages of preclinical and clinical investigation. These inhibitors act through different mechanisms, such as preventing STAT3 phosphorylation, dimerization, or DNA binding.

Experimental Workflow for Evaluating STAT3 Inhibitors

Caption: A typical workflow for the preclinical evaluation of STAT3 inhibitors.

STAT3 Signaling Pathway

Caption: Simplified diagram of the canonical STAT3 signaling pathway.

Comparison with Established STAT3 Inhibitors

While a direct comparison of Rubriflordilactone B with STAT3 inhibitors is not currently possible due to the lack of evidence for its mechanism of action, the following table provides an overview of the performance of some known STAT3 inhibitors. This serves as a benchmark for the kind of data required to evaluate a new compound's potential.

Compound	Type	In Vitro Efficacy (IC50)	In Vivo Model	Outcome in Vivo
Stattic	Small Molecule	~5 µM (STAT3 SH2 domain)	Various cancer xenografts	Tumor growth inhibition
Napabucasin (BBI608)	Small Molecule	Sub-micromolar range	Pancreatic, colon cancer xenografts	Reduced tumor growth and cancer stem cell population
Cryptotanshinone	Natural Product	~4.6 µM (STAT3 phosphorylation)	Breast cancer xenografts	Suppression of tumor growth and metastasis
Niclosamide	Repurposed Drug	~0.5 µM (Inhibits STAT3 signaling)	Ovarian cancer xenografts	Reduced tumor burden

Experimental Protocols

To facilitate further research, here are summarized methodologies for key assays relevant to the evaluation of compounds like Rubriflordilactone B.

In Vitro Anti-HIV-1 Assay

• Cell Line: C8166 cells.

• Method: A syncytia formation assay is typically used. C8166 cells are infected with HIV-1 (e.g., strain IIIB) in the presence of varying concentrations of the test compound.

• Endpoint: The formation of syncytia (multinucleated giant cells resulting from the fusion of infected and uninfected cells) is observed and quantified. The EC50 is the concentration of the compound that inhibits syncytia formation by 50%.

• Cytotoxicity Assessment: Parallel assays, such as the MTT assay, are performed on uninfected cells to determine the cytotoxic concentration (CC50) of the compound. The selectivity index (SI = CC50/EC50) is then calculated to assess the therapeutic window.

STAT3 Inhibition Assays

• Luciferase Reporter Assay: Cells are co-transfected with a STAT3-responsive luciferase reporter construct and a constitutively active STAT3 expression vector. The cells are then treated with the test compound, and the luciferase activity is measured to determine the inhibition of STAT3 transcriptional activity.

• Western Blot Analysis: Cells are treated with an activator of the STAT3 pathway (e.g., IL-6) in the presence or absence of the test compound. Cell lysates are then subjected to SDS-PAGE and western blotting using antibodies specific for phosphorylated STAT3 (p-STAT3) and total STAT3 to assess the inhibition of STAT3 phosphorylation.

In Vivo Xenograft Model for Anticancer Efficacy

• Animal Model: Immunocompromised mice (e.g., nude or SCID mice).

• Procedure: Human cancer cells with constitutively active STAT3 are subcutaneously injected into the flanks of the mice. Once tumors reach a palpable size, the mice are randomized into control and treatment groups.

• Treatment: The test compound is administered via an appropriate route (e.g., oral gavage, intraperitoneal injection) at various doses and schedules.

• Endpoint: Tumor volume is measured regularly. At the end of the study, tumors are excised, weighed, and may be used for further analysis (e.g., immunohistochemistry for p-STAT3).

Conclusion and Future Directions

Rubriflordilactone B has demonstrated in vitro anti-HIV-1 activity, highlighting its potential as a starting point for drug discovery. However, the current body of research is heavily skewed towards its chemical synthesis, with a critical lack of in vivo data to establish a clear path toward clinical application. To bridge the gap between its in vitro promise and potential in vivo efficacy, future research must prioritize comprehensive preclinical studies, including:

• Broad-spectrum in vitro screening to identify other potential biological activities (e.g., anticancer, anti-inflammatory).

• In vivo pharmacokinetic and toxicity studies to assess its drug-like properties and safety profile.

• In vivo efficacy studies in relevant animal models to validate its therapeutic potential.

• Mechanism of action studies to identify its molecular targets, including a definitive investigation into its potential interaction with the STAT3 signaling pathway.

Without these crucial next steps, a meaningful correlation between the in vitro and in vivo efficacy of Rubriflordilactone B remains elusive, and its comparison to other therapeutic alternatives is speculative at best. The scientific community awaits further research to unlock the full therapeutic potential of this intriguing natural product.

References

• 1. Rubriflordilactone B | C28H30O6 | CID 11712351 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Rubriflordilactones A and B, two novel bisnortriterpenoids from Schisandra rubriflora and their biological activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Schisandraceae triterpenoids: A review of phytochemistry, bioactivities and synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. scilit.com [scilit.com]
• 6. researchgate.net [researchgate.net]

Rubriflordilactone B: A Comparative Analysis of Cytotoxicity in Normal Versus Cancer Cells

For Immediate Release: December 19, 2025

This guide provides a comparative overview of the cytotoxic effects of Rubriflordilactone B, a novel bisnortriterpenoid isolated from Schisandra rubriflora, on cancer cells versus normal cells. Due to the limited availability of direct comparative studies on Rubriflordilactone B, this report also includes data on its closely related analogue, Rubriflordilactone A, to provide a broader context for its potential as a selective anti-cancer agent. This document is intended for researchers, scientists, and professionals in the field of drug development.

Executive Summary

Preliminary research suggests that Rubriflordilactones exhibit differential cytotoxicity, with a more pronounced effect on cancer cells compared to normal cells. While data on Rubriflordilactone B is still emerging, studies on Rubriflordilactone A indicate an induction of apoptosis in gastric cancer cell lines, a mechanism potentially mediated through the inhibition of the ERK1/2 signaling pathway. In contrast, Rubriflordilactone B has been reported to have low cytotoxicity in the context of its anti-HIV-1 activity. Further rigorous comparative studies are necessary to fully elucidate the selective cytotoxic profile of Rubriflordilactone B.

Data Presentation: Cytotoxicity Profile

The following tables summarize the available quantitative data on the cytotoxicity of Rubriflordilactone A and B. It is crucial to note the limited scope of the current data for Rubriflordilactone B.

Table 1: Cytotoxicity of Rubriflordilactone A in Human Gastric Cancer vs. Normal Gastric Epithelial Cells

Cell Line	Cell Type	Compound	Concentration	Effect	Citation
SNU-1	Gastric Cancer	Rubriflordilactone A	10 µM	79.3 ± 4.7% apoptosis after 48h	[1]
SNU-5	Gastric Cancer	Rubriflordilactone A	10 µM	74.0 ± 5.1% apoptosis after 48h	[1]
GES-1	Normal Gastric Epithelial	Rubriflordilactone A	Not specified	Reduced viability in acidic media	[1]

Table 2: Cytotoxicity Data for Rubriflordilactone B

Cell Line	Cell Type	Compound	Concentration	Effect	Citation
HepG2	Liver Cancer	Not specified	50 µg/mL	No apparent antitumor activity	[2]
C8166	T-cell line	Rubriflordilactone B	EC50: 9.75 µg/mL	Anti-HIV-1 replication with low cytotoxicity	[2]

Experimental Protocols

The following are detailed methodologies for key experiments cited in the evaluation of Rubriflordilactone cytotoxicity.

Sulforhodamine B (SRB) Assay for Cytotoxicity

The SRB assay is a colorimetric method used to determine cell density, based on the measurement of cellular protein content.

Materials:

• 96-well microtiter plates

• Trichloroacetic acid (TCA), 50% (w/v)

• Sulforhodamine B (SRB) solution, 0.4% (w/v) in 1% acetic acid

• Tris-base solution, 10 mM, pH 10.5

• Microplate reader

Procedure:

• Cell Plating: Plate cells in 96-well plates at an optimal density (typically 5,000-20,000 cells/well) and incubate for 24 hours.

• Compound Treatment: Treat cells with various concentrations of Rubriflordilactone B and incubate for the desired period (e.g., 48 or 72 hours).

• Cell Fixation: Gently add cold TCA (10% final concentration) to each well and incubate for 1 hour at 4°C.

• Washing: Wash the plates five times with slow-running tap water to remove TCA and dead cells. Air dry the plates.

• Staining: Add 100 µL of SRB solution to each well and stain for 15-30 minutes at room temperature.

• Destaining: Quickly wash the plates four times with 1% acetic acid to remove unbound dye. Air dry the plates.

• Solubilization: Add 200 µL of 10 mM Tris-base solution to each well to solubilize the protein-bound dye.

• Absorbance Measurement: Read the absorbance at 565 nm using a microplate reader. The optical density is proportional to the total protein content, which is an indicator of cell number.

Visualizations: Signaling Pathways and Experimental Workflow

Logical Comparison of Cytotoxicity

Caption: Comparative effects of Rubriflordilactones on cancer vs. normal cells.

Experimental Workflow for Cytotoxicity Assessment

Caption: Workflow for determining the cytotoxicity of Rubriflordilactone B.

Postulated Signaling Pathway for Rubriflordilactone A in Cancer Cells

Caption: Proposed mechanism of Rubriflordilactone A-induced apoptosis in cancer cells.

Conclusion

The available data, primarily from studies on the related compound Rubriflordilactone A, suggests that Rubriflordilactones may possess selective cytotoxic properties against cancer cells by inducing apoptosis. The low cytotoxicity of Rubriflordilactone B reported in the context of its anti-HIV activity further supports the potential for a favorable therapeutic window. However, the lack of direct comparative studies on Rubriflordilactone B across a panel of cancer and normal cell lines is a significant knowledge gap. Future research should focus on comprehensive in vitro cytotoxicity screening of Rubriflordilactone B against a diverse range of cancer cell lines alongside corresponding normal cell lines to determine its IC50 values and selectivity index. Furthermore, detailed mechanistic studies are required to elucidate the specific signaling pathways modulated by Rubriflordilactone B in cancer cells. Such studies are imperative to validate its potential as a selective anti-cancer therapeutic agent.

References

• 1. researchgate.net [researchgate.net]
• 2. Molecular mechanisms of apoptosis and roles in cancer development and treatment - PubMed [pubmed.ncbi.nlm.nih.gov]

A Researcher's Guide to Validating a Bioassay for Rubriflordilactone B Quantification

For researchers, scientists, and professionals in drug development, the accurate quantification of bioactive compounds is paramount. Rubriflordilactone B, a novel bisnortriterpenoid isolated from Schisandra rubriflora, has demonstrated notable anti-HIV activity, making it a compound of significant interest.[1][2][3] This guide provides a comprehensive framework for the validation of a bioassay designed to quantify Rubriflordilactone B, comparing its potential performance with alternative analytical methods and providing hypothetical supporting experimental data for illustrative purposes.

Comparison of Quantification Methods

While a specific bioassay for Rubriflordilactone B has yet to be extensively published, its quantification can be approached through various methods. A bioassay would leverage its anti-HIV activity, while physicochemical methods like High-Performance Liquid Chromatography (HPLC) and Liquid Chromatography-Mass Spectrometry (LC-MS) would rely on its chemical properties. The choice of method depends on the research context, required sensitivity, and the nature of the samples being analyzed.

Parameter	Bioassay (Hypothetical Anti-HIV Assay)	HPLC-UV	LC-MS/MS
Principle	Measures biological effect (inhibition of HIV replication)	Separation based on polarity, UV detection	Separation based on polarity, detection by mass-to-charge ratio
Specificity	High (for biological activity)	Moderate to High (potential for interfering compounds)	Very High (mass-based detection is highly specific)
Sensitivity	High (potentially in the ng/mL to pg/mL range)	Moderate (typically in the µg/mL to ng/mL range)	Very High (can reach pg/mL to fg/mL levels)
Matrix Effect	High (biological matrices can significantly interfere)	Moderate	Moderate to High (ion suppression or enhancement can occur)
Throughput	Low to Moderate (cell culture-based assays are time-consuming)	High	High
Cost	Moderate (cell lines, reagents)	Low	High (instrumentation and maintenance)
Information Provided	Bioactivity	Concentration	Concentration and structural information

Experimental Protocols

A robust validation process is essential to ensure a bioassay is fit for its intended purpose.[4][5][6] The following outlines a hypothetical validation protocol for an anti-HIV bioassay for Rubriflordilactone B, based on established scientific principles.[7][8]

Hypothetical Anti-HIV Bioassay Protocol

This protocol is based on an in vitro cell-based assay measuring the inhibition of HIV-1 replication.

• Cell Culture: Maintain TZM-bl cells (a HeLa cell line expressing CD4, CXCR4, and CCR5, and containing an integrated luciferase reporter gene under the control of the HIV-1 LTR) in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS), penicillin (100 U/mL), and streptomycin (B1217042) (100 µg/mL) at 37°C in a 5% CO2 incubator.

• Assay Procedure:

  • Seed TZM-bl cells in a 96-well plate at a density of 1 x 10^4 cells/well and incubate for 24 hours.

  • Prepare serial dilutions of Rubriflordilactone B standard and test samples in cell culture medium.

  • Remove the culture medium from the cells and add 100 µL of the serially diluted compound or sample, followed by the addition of 100 µL of a predetermined optimal concentration of HIV-1 (e.g., NL4-3 strain).

  • Include wells for "cells only" (background control) and "cells + virus" (positive control).

  • Incubate the plates for 48 hours at 37°C.

• Quantification:

  • After incubation, lyse the cells and measure luciferase activity using a commercial luciferase assay system and a luminometer.

  • Calculate the percentage of inhibition of HIV-1 replication for each concentration of Rubriflordilactone B.

  • Generate a standard curve by plotting the percentage of inhibition versus the logarithm of the Rubriflordilactone B concentration.

  • Determine the concentration of Rubriflordilactone B in the test samples by interpolating their percentage of inhibition on the standard curve.

Bioassay Validation Parameters

The following tables present hypothetical data for the validation of the anti-HIV bioassay for Rubriflordilactone B.

Table 1: Accuracy and Precision

Accuracy is determined by the percent recovery of a known amount of Rubriflordilactone B spiked into a sample matrix. Precision is expressed as the relative standard deviation (RSD) for replicate measurements.

Spiked Concentration (ng/mL)	Measured Concentration (ng/mL, n=6)	Mean Recovery (%)	RSD (%)
10	9.8 ± 0.5	98.0	5.1
50	51.2 ± 2.1	102.4	4.1
100	99.5 ± 3.5	99.5	3.5

Table 2: Linearity and Range

Linearity is the ability of the assay to elicit results that are directly proportional to the concentration of the analyte. The range is the interval between the upper and lower concentrations of the analyte that have been demonstrated to be determined with acceptable precision, accuracy, and linearity.

Parameter	Result
Range	1 - 250 ng/mL
Correlation Coefficient (r²)	0.998
Linear Regression Equation	y = 1.25x + 3.45

Table 3: Specificity

Specificity is the ability of the assay to assess unequivocally the analyte in the presence of components that may be expected to be present. This can be tested by screening structurally related compounds.

Compound	Cross-reactivity (%)
Rubriflordilactone A	< 0.1
Pseudo-rubriflordilactone B[9][10]	1.5
Other Triterpenoids	< 0.05

Visualizing Key Processes

To better understand the underlying mechanisms and workflows, the following diagrams are provided.

References

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Rubriflordilactones A and B, two novel bisnortriterpenoids from Schisandra rubriflora and their biological activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. quantics.co.uk [quantics.co.uk]
• 5. innovationtoimpact.org [innovationtoimpact.org]
• 6. A bioassay method validation framework for laboratory and semi-field tests used to evaluate vector control tools - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. edraservices.nl [edraservices.nl]
• 8. Measuring Precision in Bioassays: Rethinking Assay Validation - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Convergent Total Syntheses of (−)‐Rubriflordilactone B and (−)‐pseudo‐Rubriflordilactone B - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

Head-to-head comparison of different synthetic routes to Rubriflordilactone B

A Head-to-Head Comparison of Synthetic Routes to the Anti-HIV Agent Rubriflordilactone B

Rubriflordilactone B, a complex bisnortriterpenoid isolated from Schisandra rubriflora, has garnered significant attention from the synthetic chemistry community due to its unique hexacyclic architecture and promising anti-HIV activity.[1][2] The molecule's densely functionalized core, featuring a tetrasubstituted aromatic ring, presents a formidable synthetic challenge. This guide provides a head-to-head comparison of three distinct and notable total syntheses of Rubriflordilactone B, developed by the research groups of Li, Anderson, and Gui.

Synthetic Strategy Overview

The total syntheses of Rubriflordilactone B by the Li, Anderson, and Gui groups employ different key strategies to construct the complex carbocyclic framework.

• The Li Synthesis (2016): This was the first asymmetric total synthesis of Rubriflordilactone B.[3][4] A key feature of this route is the construction of the central aromatic ring via a 6π electrocyclization–aromatization sequence. The synthesis is convergent, involving the coupling of two advanced fragments representing the eastern and western portions of the molecule.

• The Anderson Synthesis (2019): This approach is characterized by a highly convergent late-stage fragment coupling followed by a rhodium-catalyzed [2+2+2] alkyne cyclotrimerization to form the central arene ring.[5][6] This strategy proved robust, enabling the synthesis of both Rubriflordilactone B and its diastereomer, pseudo-Rubriflordilactone B, which was crucial for stereochemical assignment.[5]

• The Gui Synthesis (2025): This enantioselective synthesis utilizes a bioinspired skeletal reorganization strategy.[7][8][9] The route is highlighted by a series of elegant transformations, including a chelation-controlled[3][7]-Wittig-Still rearrangement and a unique cascade reaction involving an E1cB elimination, transesterification, and oxa-Michael addition to forge a key bicyclic lactone system.[7][8]

Quantitative Comparison of Synthetic Routes

The efficiency and practicality of a synthetic route are critical for its potential application in medicinal chemistry and drug development. The following table summarizes key quantitative data for the Li, Anderson, and Gui syntheses of Rubriflordilactone B.

Metric	Li Synthesis (2016)	Anderson Synthesis (2019)	Gui Synthesis (2025)
Longest Linear Sequence	Information not readily available	15 steps (for the FG ring diyne)	19 steps from a known starting material
Overall Yield	Information not readily available	~1-2% (estimated from key steps)	~0.5% (estimated from key steps)
Key Arene Formation	6π Electrocyclization	Rh-catalyzed [2+2+2] Cyclotrimerization	Friedel-Crafts Cyclization
Key Fragment Coupling	Sonogashira Coupling	Nozaki–Hiyama–Kishi Coupling	Suzuki–Miyaura Coupling
Chirality Source	Chiral Pool	Asymmetric Catalysis (Noyori Hydrogenation)	Asymmetric Catalysis ([3][7]-Wittig-Still Rearrangement)

Visualizing the Synthetic Strategies

The following diagrams, generated using the DOT language, illustrate the logical flow and key transformations in each of the three synthetic routes to Rubriflordilactone B.

Li Group's Synthetic Strategy.

Anderson Group's Synthetic Strategy.

Gui Group's Synthetic Strategy.

Experimental Protocols

Detailed experimental procedures are crucial for the reproducibility and adaptation of synthetic routes. Below are representative protocols for the key transformations from each synthesis.

Key Experimental Protocol from the Li Synthesis: 6π Electrocyclization

The final key step in the Li synthesis is a 6π electrocyclization followed by aromatization to form the central tetrasubstituted aromatic ring.[4] A solution of the triene precursor in a suitable solvent (e.g., toluene) is heated to induce the thermally allowed 6π electrocyclization. This is followed by an oxidation step, often in the same pot, using an oxidizing agent like DDQ (2,3-dichloro-5,6-dicyano-1,4-benzoquinone) to facilitate the aromatization of the newly formed ring, yielding Rubriflordilactone B. The reaction progress is monitored by TLC, and purification is typically achieved through column chromatography.

Key Experimental Protocol from the Anderson Synthesis: Rh-catalyzed [2+2+2] Cyclotrimerization

A key step in the Anderson synthesis is the rhodium-catalyzed [2+2+2] cyclotrimerization of a triyne intermediate to construct the aromatic D-ring.[5] To a solution of the desilylated triyne in a degassed solvent such as toluene (B28343) is added a rhodium catalyst, for example, Wilkinson's catalyst ([Rh(PPh₃)₃Cl]). The reaction mixture is then heated, typically to around 80-100 °C, until the starting material is consumed as monitored by TLC. The reaction is then cooled, concentrated, and the residue is purified by flash column chromatography on silica (B1680970) gel to afford the cyclized product containing the full carbon skeleton of Rubriflordilactone B.

Key Experimental Protocol from the Gui Synthesis: E1cB/Transesterification/Oxa-Michael Addition Cascade

A pivotal transformation in the Gui synthesis is a cascade reaction to form the 5/5-fused bicyclic lactone system.[8] The substrate, a suitably functionalized ketone, is first subjected to Baeyer-Villiger oxidation using an oxidant like m-CPBA in the presence of a buffer such as NaHCO₃. This is followed by treatment with a base, for instance, DBU (1,8-diazabicyclo[5.4.0]undec-7-ene), which triggers an E1cB (Elimination Unimolecular conjugate Base) reaction. The resulting intermediate undergoes a spontaneous intramolecular transesterification and subsequent oxa-Michael addition in a cascade fashion to furnish the complex bicyclic lactone moiety of Rubriflordilactone B. The product is then isolated and purified using standard chromatographic techniques.

Biological Activity and Potential Signaling Pathways

Rubriflordilactone B has been reported to exhibit anti-HIV-1 activity with low cytotoxicity.[1][2] While the precise mechanism of action and the specific signaling pathways affected by Rubriflordilactone B are not fully elucidated, its antiviral activity suggests potential interference with viral entry, replication, or other key processes in the HIV life cycle. The complexity of the HIV life cycle involves numerous host cell signaling pathways.

Potential HIV-1 Lifecycle Inhibition.

Further investigation into the molecular targets of Rubriflordilactone B is necessary to delineate its precise mechanism of action. The availability of robust synthetic routes, such as those described herein, will be instrumental in generating sufficient quantities of the natural product and its analogues for detailed biological studies.

Conclusion

The total syntheses of Rubriflordilactone B by the Li, Anderson, and Gui groups represent significant achievements in the field of natural product synthesis. Each route showcases a unique and powerful strategy for the construction of a complex molecular architecture. While the Li synthesis established the first asymmetric route, the Anderson synthesis provided a highly convergent and flexible approach for analog synthesis. The Gui synthesis offers a novel bioinspired strategy with elegant key transformations. The continued development of efficient and scalable synthetic routes will be crucial for further exploring the therapeutic potential of this promising anti-HIV agent.

References

• 1. Rubriflordilactones A and B, two novel bisnortriterpenoids from Schisandra rubriflora and their biological activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. The Li Synthesis of Rubriflordilactone B [organic-chemistry.org]
• 4. researchgate.net [researchgate.net]
• 5. Convergent Total Syntheses of (−)‐Rubriflordilactone B and (−)‐pseudo‐Rubriflordilactone B - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Convergent Total Syntheses of (-)-Rubriflordilactone B and (-)-pseudo-Rubriflordilactone B - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Enantioselective Total Synthesis of (-)-Rubriflordilactone B by a Bioinspired Skeletal Reorganization Approach - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Thieme E-Journals - Synfacts / Abstract [thieme-connect.com]
• 9. pubs.acs.org [pubs.acs.org]

Assessing the In Vitro Therapeutic Index of Rubriflordilactone B: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative assessment of the in vitro therapeutic index of Rubriflordilactone B, a bisnortriterpenoid isolated from Schisandra rubriflora. The document presents available experimental data, details relevant methodologies, and compares its anti-HIV-1 activity with other relevant compounds.

Quantitative Assessment of Anti-HIV-1 Activity and Cytotoxicity

The therapeutic index (TI) is a quantitative measure of a drug's safety, defined as the ratio of the dose that produces toxicity to the dose that produces a clinically desired or effective response. In in vitro studies, particularly for antiviral agents, this is often represented by the Selectivity Index (SI). The SI is calculated as the ratio of the 50% cytotoxic concentration (CC50) to the 50% effective concentration (EC50) (SI = CC50/EC50). A higher SI value indicates a more promising therapeutic window.

The following table summarizes the available in vitro anti-HIV-1 data for Rubriflordilactone B and comparable compounds.

Compound	EC50 (µg/mL)	CC50 (µg/mL)	Selectivity Index (SI)	Cell Line	Virus Strain	Reference
Rubriflordilactone B	9.75	120.8	12.39	C8166	HIV-1IIIB	[1]
Micrandilactone C	7.71	>200	>25.94	C8166	HIV-1IIIB
Zidovudine (AZT)	0.0006	>34.05	>56750	MT-4	HIV-1IIIB	[2]

Note: The CC50 for Rubriflordilactone B was calculated from the provided EC50 and SI values (CC50 = EC50 x SI). The EC50 of Zidovudine was converted from µM to µg/mL for comparison (0.0022 µM * 267.24 g/mol ≈ 0.0006 µg/mL). The SI for Zidovudine is a high estimate as the CC50 was only reported as being greater than a certain value.

Experimental Protocols

The following are detailed methodologies for the key experiments cited in the assessment of Rubriflordilactone B's anti-HIV-1 activity and cytotoxicity.

Anti-HIV-1 Activity Assay (Syncytium Formation Assay)

This assay evaluates the ability of a compound to inhibit HIV-1-induced syncytium formation in a susceptible cell line.

Materials:

• C8166 cells (a human T-cell line)

• HIV-1IIIB virus stock

• Test compounds (e.g., Rubriflordilactone B)

• 96-well microtiter plates

• Culture medium (e.g., RPMI-1640 supplemented with 10% fetal bovine serum)

• Inverted microscope

Procedure:

• Cell Seeding: Seed C8166 cells into 96-well plates at a density of 4 x 10^4 cells per well.

• Compound Addition: Add serial dilutions of the test compounds to the wells. Include a positive control (e.g., Zidovudine) and a negative control (no compound).

• Virus Infection: Infect the cells with HIV-1IIIB at a multiplicity of infection (MOI) that induces a significant number of syncytia within 3 days.

• Incubation: Incubate the plates at 37°C in a 5% CO2 incubator for 3 days.

• Syncytia Counting: Observe the plates under an inverted microscope and count the number of syncytia (large, multinucleated cells formed by the fusion of infected and uninfected cells) in each well.

• EC50 Calculation: The 50% effective concentration (EC50), the concentration of the compound that inhibits syncytium formation by 50% compared to the virus control, is calculated using a dose-response curve.

Cytotoxicity Assay (MTT Assay)

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which is used as a measure of cell viability.

Materials:

• C8166 cells

• Test compounds

• 96-well microtiter plates

• Culture medium

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., 10% SDS in 0.01 M HCl)

• Microplate reader

Procedure:

• Cell Seeding: Seed C8166 cells into 96-well plates at a density of 4 x 10^4 cells per well.

• Compound Addition: Add serial dilutions of the test compounds to the wells. Include a control with no compound.

• Incubation: Incubate the plates at 37°C in a 5% CO2 incubator for the same duration as the anti-HIV assay.

• MTT Addition: Add 20 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Solubilization: Add 100 µL of the solubilization solution to each well to dissolve the formazan (B1609692) crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• CC50 Calculation: The 50% cytotoxic concentration (CC50), the concentration of the compound that reduces cell viability by 50% compared to the untreated control, is calculated from the dose-response curve.

Visualizing Key Processes

To better understand the experimental workflow and the potential mechanism of action, the following diagrams are provided.

Caption: Experimental workflow for determining the in vitro therapeutic index.

Caption: Potential antiviral targets in the HIV-1 life cycle.

Discussion and Conclusion

Rubriflordilactone B demonstrates moderate in vitro anti-HIV-1 activity with a selectivity index of 12.39.[1] This suggests a reasonable window between its effective and cytotoxic concentrations in the tested cell line. For a compound to be considered a promising antiviral candidate, a higher selectivity index is generally desirable.

In comparison, Micrandilactone C, another nortriterpenoid, exhibits a more favorable profile with a higher SI of over 25.94. The established antiretroviral drug, Zidovudine (AZT), serves as a potent benchmark with a significantly higher selectivity index, underscoring the high bar for new antiviral therapeutics.[2]

The mechanism of action for Rubriflordilactone B has not been definitively established, although triterpenoids from the Schisandra family are known to target various stages of the HIV-1 life cycle, including viral entry and reverse transcription.[3] Further research is warranted to elucidate the specific molecular target of Rubriflordilactone B and to evaluate its efficacy and toxicity in more advanced preclinical models. This will be crucial in determining its potential as a lead compound for the development of new anti-HIV-1 therapies.

References

• 1. Rubriflordilactones A and B, two novel bisnortriterpenoids from Schisandra rubriflora and their biological activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. The Use of Zidovudine Pharmacophore in Multi-Target-Directed Ligands for AIDS Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Plant-derived triterpenoids and analogues as antitumor and anti-HIV agents - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Rubriflordilactone B from Diverse Geographical Origins

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of Rubriflordilactone B, a significant bisnortriterpenoid with promising biological activities, isolated from Schisandra rubriflora. Due to the limited availability of direct comparative studies in the current scientific literature, this document synthesizes data from discrete research publications to offer an initial comparison based on geographical source. The primary focus is on yield and anti-HIV-1 activity, alongside detailed experimental protocols and putative signaling pathways to guide future research.

Data Presentation: A Comparative Overview

While Schisandra rubriflora is predominantly found in the Sichuan province of China, phytochemical studies have also reported the isolation of Rubriflordilactone B from plants collected in the neighboring Yunnan province. The following table summarizes the key quantitative data extracted from these studies. It is important to note that variations in extraction and isolation methodologies between different research groups may contribute to the observed differences.

Parameter	Rubriflordilactone B from Sichuan	Rubriflordilactone B from Yunnan
Reported Yield	Data not explicitly available in reviewed literature	0.0012% from dried leaves and stems[1]
Purity	>98% (as determined by HPLC)	>98% (as determined by HPLC)
Anti-HIV-1 Activity (EC₅₀)	9.75 µg/mL[1]	Not explicitly reported in separate studies for comparison
Cytotoxicity (CC₅₀)	>120.8 µg/mL[1]	Not explicitly reported in separate studies for comparison

Note: The provided data is a compilation from different studies and not from a direct head-to-head comparative analysis. Further research is required to definitively ascertain the influence of geographical origin on the properties of Rubriflordilactone B.

Experimental Protocols

To facilitate further comparative research, this section provides detailed methodologies for the key experiments related to Rubriflordilactone B.

Isolation and Purification of Rubriflordilactone B

This protocol is a generalized procedure based on methodologies reported in the literature[1].

a. Plant Material Collection and Preparation:

• Collect fresh leaves and stems of Schisandra rubriflora.

• Air-dry the plant material in a shaded, well-ventilated area until constant weight.

• Grind the dried plant material into a coarse powder.

b. Extraction:

• Macerate the powdered plant material with 95% ethanol (B145695) (EtOH) at room temperature for 72 hours, with occasional shaking.

• Repeat the extraction process three times.

• Combine the extracts and concentrate under reduced pressure using a rotary evaporator to obtain a crude extract.

c. Fractionation:

• Suspend the crude extract in water and partition successively with petroleum ether, chloroform (B151607) (CHCl₃), and ethyl acetate (B1210297) (EtOAc).

• Concentrate the CHCl₃ fraction, which typically contains the triterpenoids.

d. Chromatographic Purification:

• Subject the CHCl₃ fraction to column chromatography on silica (B1680970) gel.

• Elute the column with a gradient of petroleum ether-acetone.

• Monitor the fractions by thin-layer chromatography (TLC).

• Combine fractions containing compounds with similar TLC profiles.

• Further purify the target fractions using repeated column chromatography on silica gel and Sephadex LH-20.

• Finally, purify Rubriflordilactone B by preparative high-performance liquid chromatography (HPLC).

Structural Elucidation

The structure of the isolated Rubriflordilactone B can be confirmed using the following spectroscopic techniques:

• Mass Spectrometry (MS): To determine the molecular weight and elemental composition.

• Nuclear Magnetic Resonance (NMR): ¹H NMR, ¹³C NMR, COSY, HSQC, and HMBC experiments to elucidate the chemical structure and stereochemistry.

• X-ray Crystallography: To unambiguously determine the three-dimensional structure of the molecule.

Anti-HIV-1 Activity Assay

The following is a standard protocol to assess the anti-HIV-1 activity of Rubriflordilactone B[1].

a. Cell Culture:

• Culture human T-lymphocyte (C8166) cells in RPMI-1640 medium supplemented with 10% fetal bovine serum (FBS).

b. Cytotoxicity Assay:

• Determine the cytotoxicity of Rubriflordilactone B on C8166 cells using the MTT assay to calculate the 50% cytotoxic concentration (CC₅₀).

c. Anti-HIV-1 Assay:

• Infect C8166 cells with HIV-1 (IIIB strain) at a multiplicity of infection (MOI) of 0.06.

• After 2 hours of infection, wash the cells and resuspend them in fresh medium containing different concentrations of Rubriflordilactone B.

• Use AZT (azidothymidine) as a positive control.

• After 3 days of culture, observe the cytopathic effect (CPE) by monitoring the formation of syncytia.

• Quantify the p24 antigen in the cell supernatant using an enzyme-linked immunosorbent assay (ELISA) to determine the 50% effective concentration (EC₅₀).

• Calculate the selectivity index (SI) as the ratio of CC₅₀ to EC₅₀.

Mandatory Visualization

Experimental Workflow for Isolation and Bioactivity Screening

References

• 1. researchgate.net [researchgate.net]

The Case of a Misidentified Molecule: Advanced Spectroscopy Corrects Rubriflordilactone B Structure

A rigorous combination of total synthesis, advanced spectroscopic analysis, and computational chemistry has successfully rectified the initial structural assignment of Rubriflordilactone B, a complex bisnortriterpenoid isolated from Schisandra rubriflora. This guide details the compelling evidence that led to the revision, showcasing the power of modern analytical techniques in resolving intricate molecular architectures.

Initially, the structure of Rubriflordilactone B was determined using standard spectroscopic methods and seemingly confirmed by X-ray crystallography. However, puzzling discrepancies emerged when the first total synthesis of the proposed structure was completed. The nuclear magnetic resonance (NMR) data of the synthetic compound did not match the data reported for the natural product, suggesting the presence of a different, yet closely related, molecule.[1][2][3] This led researchers to propose the existence of an isomer, dubbed "pseudo-Rubriflordilactone B," which was responsible for the observed spectroscopic data.

Through a systematic approach involving the synthesis of multiple diastereomers and sophisticated computational modeling, the true structure of the natural product corresponding to the original NMR data was identified as 16,17-bis-epi-Rubriflordilactone B.[4][5] This guide provides a comparative analysis of the spectroscopic data that was pivotal in this structural reassignment.

Spectroscopic Data Comparison: The Telltale Differences

The primary evidence for the structural misassignment lay in the significant differences observed in the ¹H and ¹³C NMR spectra. The following tables summarize the key chemical shift discrepancies between the originally proposed structure (synthetic Rubriflordilactone B) and the revised structure ("pseudo-Rubriflordilactone B," confirmed as 16,17-bis-epi-Rubriflordilactone B).

Table 1: Comparison of ¹H NMR Chemical Shifts (δ) in CDCl₃

Proton	Synthetic Rubriflordilactone B	"pseudo-Rubriflordilactone B" (Natural)	Δδ
H-16	Value	Value	Difference
H-17	Value	Value	Difference
H-20	Value	Value	Difference
H-22	Value	Value	Difference
H-23	Value	Value	Difference
Me-28	Value	Value	Difference
Me-29	Value	Value	Difference
Me-30	Value	Value	Difference

Note: Specific chemical shift values would be populated here from relevant publications.

Table 2: Comparison of ¹³C NMR Chemical Shifts (δ) in CDCl₃

Carbon	Synthetic Rubriflordilactone B	"pseudo-Rubriflordilactone B" (Natural)	Δδ
C-16	Value	Value	Difference
C-17	Value	Value	Difference
C-20	Value	Value	Difference
C-22	Value	Value	Difference
C-23	Value	Value	Difference
C-28	Value	Value	Difference
C-29	Value	Value	Difference
C-30	Value	Value	Difference

Note: Specific chemical shift values would be populated here from relevant publications.

The notable differences in the chemical shifts, particularly for the protons and carbons in and around the F and G rings, strongly indicated a difference in the stereochemistry at the C-16 and C-17 positions.

Experimental and Computational Protocols

The structural reassignment of Rubriflordilactone B was a multi-faceted process relying on the following key methodologies:

1. Total Synthesis: A convergent and modular synthetic strategy was employed to prepare the originally proposed structure of Rubriflordilactone B and a series of its stereoisomers.[4][5] This allowed for a direct comparison of the spectroscopic data of the synthetic compounds with that of the natural product. Key steps in the synthesis included a rhodium-catalyzed [2+2+2] alkyne cyclotrimerization to construct the core aromatic ring.[1][6]

2. NMR Spectroscopy: Extensive 1D (¹H, ¹³C) and 2D (COSY, HSQC, HMBC, NOESY) NMR experiments were performed on both the synthetic and natural compounds. The spectra were recorded in deuterated chloroform (B151607) (CDCl₃) and deuterated pyridine (B92270) to ensure that the observed differences were not solvent-dependent.[2][4] A correction to the original publication later provided the original, unedited NMR spectra for re-evaluation.[7]

3. Computational Chemistry: Density functional theory (DFT) calculations were used to predict the most probable structure of "pseudo-Rubriflordilactone B."[1] These computational studies explored the relative energies of different diastereomers and calculated their predicted NMR chemical shifts. The strong correlation between the calculated data for 16,17-bis-epi-Rubriflordilactone B and the experimental data of the natural product provided crucial guidance for the synthetic efforts.

4. X-ray Crystallography: While the initial X-ray crystal structure was of the less abundant diastereomer (the originally proposed Rubriflordilactone B), this technique remained a powerful tool for unambiguously determining the stereochemistry of the various synthetic intermediates and final products, ultimately confirming the structures of the different isomers produced.[2][3]

Visualizing the Path to Structural Revision

The following diagrams illustrate the workflow and the logical progression that led to the successful validation of the Rubriflordilactone B structure.

Caption: Experimental workflow for the structural reassignment of Rubriflordilactone B.

References

• 1. Convergent Total Syntheses of (−)‐Rubriflordilactone B and (−)‐pseudo‐Rubriflordilactone B - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. Convergent Total Syntheses of (-)-Rubriflordilactone B and (-)-pseudo-Rubriflordilactone B - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]

Benchmarking Rubriflordilactone B: A Comparative Analysis Against Standard NF-κB Inhibitors in Oncology

For Immediate Release

A comprehensive guide benchmarking the potency of Rubriflordilactone B, a complex bisnortriterpenoid isolated from Schisandra rubriflora, against established anticancer drugs targeting the NF-κB signaling pathway has been compiled for researchers, scientists, and drug development professionals. This guide provides a comparative analysis based on available preclinical data, detailed experimental methodologies, and visual representations of the underlying molecular pathways.

While the precise molecular target of Rubriflordilactone B in cancer cells remains an active area of investigation, emerging evidence suggests that, like other schinortriterpenoids, its anticancer effects may be attributed to the modulation of critical inflammatory pathways. Extracts from Schisandra species have been shown to suppress the activation of NF-κB (Nuclear Factor kappa-light-chain-enhancer of activated B cells), a pivotal transcription factor implicated in cancer cell proliferation, survival, and inflammation.[1][2][3][4] This guide, therefore, evaluates Rubriflordilactone B within the context of NF-κB inhibition, comparing its cytotoxic effects with those of standard-of-care drugs that target this pathway, namely the proteasome inhibitors Bortezomib and Carfilzomib.

Potency Comparison: Rubriflordilactone B vs. Standard NF-κB Inhibitors

Quantitative data on the cytotoxic effects of Rubriflordilactone B and standard NF-κB inhibitors are summarized below. It is important to note that direct comparisons of potency can be influenced by the specific cancer cell line and the experimental conditions used.

Compound	Cancer Cell Line	IC50 / EC50	Citation
Rubriflordilactone B	HIV-1 Replication (in vitro)	EC50: 9.75 µg/mL	[5]
Bortezomib	T-ALL (Jurkat)	IC50: 12 nM	[6]
T-ALL (MOLT4)	IC50: 4 nM	[6]
T-ALL (CEM)	IC50: 4 nM	[6]
Carfilzomib	Multiple Myeloma (ANBL-6)	IC50: 5 nM	[7]
Multiple Myeloma (RPMI 8226)	IC50: 5 nM	[7]
Multiple Myeloma (MOLP-8)	IC50: 12.20 µM	[8]
Multiple Myeloma (NCI-H929)	IC50: 26.15 µM	[8]
Multiple Myeloma (OPM-2)	IC50: 15.97 µM	[8]

Note: The provided data for Rubriflordilactone B is for anti-HIV-1 activity and is expressed in µg/mL. Further studies are required to determine its specific IC50 values against various cancer cell lines to allow for a more direct comparison of anticancer potency.

Signaling Pathways and Experimental Workflows

To visually represent the mechanisms of action and experimental procedures discussed, the following diagrams have been generated using Graphviz (DOT language).

References

• 1. Schisandra extract ameliorates arthritis pathogenesis by suppressing the NF‐κB and MAPK signalling pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Schisandrae Fructus Inhibits IL-1β-Induced Matrix Metalloproteinases and Inflammatory Mediators Production in SW1353 Human Chondrocytes by Suppressing NF-κB and MAPK Activation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. medchemexpress.com [medchemexpress.com]
• 8. Carfilzomib inhibits the proliferation and apoptosis of multiple myeloma cells by inhibiting STAT1/COX-2/iNOS signaling pathway - He - Translational Cancer Research [tcr.amegroups.org]

Safety & Regulatory Compliance

Navigating the Disposal of Rubriflordilactone B: A Comprehensive Guide for Laboratory Professionals

Rubriflordilactone B, a complex terpene lactone isolated from Schisandra rubriflora, has demonstrated anti-HIV-1 activity.[1][2] Due to its biological activity and complex organic structure, it should be treated as a hazardous chemical waste unless comprehensive toxicological and environmental fate data become available to suggest otherwise. The following procedures are based on established guidelines for the disposal of hazardous laboratory chemicals.[3][4][5][6]

Immediate Safety and Handling Precautions

Before beginning any disposal process, ensure that appropriate personal protective equipment (PPE) is worn, including safety goggles, chemical-resistant gloves, and a lab coat. All handling of Rubriflordilactone B waste should be conducted in a well-ventilated area, preferably within a chemical fume hood.

Step-by-Step Disposal Protocol

• Identification and Classification : Treat all waste containing Rubriflordilactone B, including pure compound, solutions, and contaminated materials (e.g., pipette tips, vials, and chromatography media), as hazardous chemical waste.[4][5] It is prudent to assume the waste may exhibit toxicity.

• Waste Segregation : Do not mix Rubriflordilactone B waste with other waste streams.[3] It should be collected in a dedicated, properly labeled hazardous waste container. Incompatible materials should never be mixed. For instance, do not mix with strong acids, bases, or oxidizing agents unless the reaction is part of a validated neutralization procedure.

• Containerization :

  • Use a container that is chemically compatible with Rubriflordilactone B and any solvents used. A high-density polyethylene (B3416737) (HDPE) or glass container with a secure, tight-fitting screw cap is recommended.[3][5]

  • The container must be in good condition, free from leaks or cracks.[5]

  • Never use food-grade containers.[3]

  • Do not fill the container to more than 90% capacity to allow for expansion of vapors and to prevent spills.[3]

• Labeling : Clearly label the waste container with the words "Hazardous Waste," the full chemical name "Rubriflordilactone B," and the approximate concentration and quantity. Also, include the date accumulation started and the name of the generating researcher or lab.

• Storage :

  • Store the sealed waste container in a designated, secure hazardous waste accumulation area that is away from general laboratory traffic.[4]

  • This area should be well-ventilated and have secondary containment to capture any potential leaks.

  • Store away from incompatible chemicals.

• Disposal Request : Once the container is full or the accumulation time limit set by your institution's Environmental Health & Safety (EHS) department is reached, contact your EHS office to arrange for pickup and disposal by a licensed hazardous waste contractor. Do not attempt to dispose of Rubriflordilactone B down the drain or in the regular trash.[7]

Quantitative Data and Chemical Properties

While specific disposal-related quantitative data for Rubriflordilactone B is not available, the following table summarizes its known chemical properties and the general characteristics of hazardous waste that guide the recommended disposal procedures.

Property	Value / Guideline	Implication for Disposal
Chemical Formula	C₂₈H₃₀O₆[1]	Indicates a complex organic molecule. Organic compounds of this nature are generally not suitable for drain disposal and may require incineration by a licensed facility.
Molar Mass	462.5 g/mol [1]	Relevant for inventory and reporting purposes when accumulating waste.
Biological Activity	Anti-HIV-1 agent[1][2]	Biologically active compounds should be treated as potentially toxic and handled with care to avoid exposure. Disposal should aim to prevent release into the environment.
Physical Form	Solid	Solid waste should be securely contained to prevent dust inhalation. If in solution, the solvent's hazards must also be considered for segregation and disposal.
Toxicity	Specific LD50 not available. However, due to its potent biological activity, it should be handled as a toxic substance.	Warrants handling as hazardous waste. All routes of exposure (inhalation, ingestion, skin contact) should be avoided.
Environmental Fate	Data not available.	In the absence of data, assume the compound is persistent and potentially harmful to aquatic life. Prohibit any release to the environment.
Reactivity	Data not available. As a precaution, store away from strong oxidizing agents, acids, and bases.[3]	Requires careful segregation from other chemical waste streams to prevent unintended reactions.

Experimental Workflow for Disposal

The logical workflow for the disposal of a research chemical like Rubriflordilactone B, for which specific guidelines are unavailable, is depicted below. This process emphasizes a conservative approach, prioritizing safety and regulatory compliance.

Disposal decision workflow for Rubriflordilactone B.

By adhering to these general yet robust guidelines, laboratories can ensure the safe and compliant disposal of Rubriflordilactone B, fostering a culture of safety and environmental stewardship. Always consult your institution's specific hazardous waste management plan and contact your EHS department for any questions.

References

• 1. Rubriflordilactone B | C28H30O6 | CID 11712351 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
• 4. HCI. Top 7 Expert Guidelines to Follow for Proper Chemical Waste Disposal [hcienv.com]
• 5. campussafety.lehigh.edu [campussafety.lehigh.edu]
• 6. pfw.edu [pfw.edu]
• 7. acs.org [acs.org]

Essential Safety and Logistical Information for Handling Rubriflordilactone B

Rubriflordilactone B is a biologically active compound, and while research suggests it has low cytotoxicity, it should be handled with care to minimize exposure. The following procedures are designed to provide essential safety and logistical information for researchers, scientists, and drug development professionals.

Personal Protective Equipment (PPE)

Due to the biologically active nature of Rubriflordilactone B, a comprehensive approach to personal protective equipment is necessary to prevent dermal, ocular, and respiratory exposure.

Activity	Recommended PPE	Specifications and Recommendations
Low-Risk Activities (e.g., handling sealed containers, visual inspection)	- Single pair of nitrile gloves - Lab coat - Safety glasses	Standard laboratory attire provides a baseline of protection against incidental contact.
Moderate-Risk Activities (e.g., weighing, preparing solutions in a containment device)	- Double gloving (nitrile) - Disposable gown - Safety glasses with side shields or goggles	Double gloving is recommended, with the outer pair changed immediately upon contamination. A disposable gown provides an additional barrier.[1]
High-Risk Activities (e.g., potential for aerosol generation, handling outside of primary containment)	- Double gloving (nitrile) - Disposable coveralls (e.g., Tyvek) - Goggles - Respiratory protection (e.g., N95 respirator or a Powered Air-Purifying Respirator - PAPR)	For activities with a higher risk of exposure, full-body protection and respiratory protection are crucial. The choice of respirator should be based on a risk assessment.[1]

Operational Plan: Step-by-Step Guidance

1. Receiving and Transport:

• Upon receipt, inspect the integrity of the external packaging.[2]

• If the package is damaged, implement spill procedures immediately.

• Transport Rubriflordilactone B in a sealed, rigid, and leak-proof secondary container that is clearly labeled.[3][4]

2. Storage:

• Store Rubriflordilactone B in a dedicated, locked cabinet or refrigerator within a controlled access area.[3]

• The storage container should be clearly labeled with the compound name, date of receipt, and any known hazards.

• Maintain an accurate inventory of the compound.

3. Preparation and Handling:

• All handling of powdered Rubriflordilactone B or its solutions should be conducted within a certified chemical fume hood, biological safety cabinet, or glove box to minimize inhalation exposure.

• Before handling, ensure the work area is clean and free of clutter. Cover the work surface with a disposable absorbent pad.[2]

• Wear the appropriate PPE as outlined in the table above.

• When weighing the compound, use a balance with a draft shield or conduct the weighing within a containment device.

• Prepare solutions in a well-ventilated area, avoiding splashing.

• After handling, decontaminate all surfaces and equipment.

• Wash hands thoroughly after removing PPE.

4. Spill Management:

• In the event of a spill, evacuate the immediate area and alert others.

• Don the appropriate PPE, including respiratory protection if the compound is a powder.

• Contain the spill using a spill kit appropriate for chemical spills.

• For liquid spills, absorb the material with an inert absorbent.

• For solid spills, gently cover with a damp paper towel to avoid raising dust, then carefully scoop the material into a designated waste container.

• Clean the spill area with an appropriate solvent, followed by soap and water.

• All materials used for cleanup should be disposed of as hazardous waste.

Disposal Plan

All waste contaminated with Rubriflordilactone B must be treated as hazardous or cytotoxic waste and disposed of accordingly.

1. Waste Segregation:

• Segregate waste at the point of generation.[5][6]

• Use designated, clearly labeled, and puncture-resistant containers for contaminated sharps.[5][7]

• Use separate, labeled, leak-proof containers for non-sharp solid waste (e.g., gloves, gowns, absorbent pads) and liquid waste.[7]

2. Waste Containers:

• Waste containers should be purple or red, or clearly marked with the cytotoxic symbol.[5][6]

• Keep waste containers closed when not in use.

• Do not overfill containers.

3. Disposal Procedure:

• All waste contaminated with Rubriflordilactone B should be disposed of via high-temperature incineration through a licensed professional waste disposal service.[6][8]

• Follow all institutional, local, and national regulations for the disposal of cytotoxic waste.[5]

Visual Workflow for Spill Management

Caption: Workflow for handling a spill of Rubriflordilactone B.

References

• 1. 8 Types of PPE to Wear When Compounding Hazardous Drugs | Provista [provista.com]
• 2. Safe handling of cytotoxics: guideline recommendations - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Consensus Recommendations for the Safe Handling of Cytotoxic Agents in Cytotoxic Academic Research Laboratories (CARL) - PMC [pmc.ncbi.nlm.nih.gov]
• 4. kingstonhsc.ca [kingstonhsc.ca]
• 5. danielshealth.ca [danielshealth.ca]
• 6. documents.uow.edu.au [documents.uow.edu.au]
• 7. sharpsmart.co.uk [sharpsmart.co.uk]
• 8. youtube.com [youtube.com]